Neodymium-146

• CAS: 15411-67-3

Core Science & Biosynthesis

A Technical Guide to Neodymium-146: Isotopic Abundance, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neodymium-146 (¹⁴⁶Nd) is one of the seven naturally occurring isotopes of neodymium, a rare earth element belonging to the lanthanide series. As a stable isotope, ¹⁴⁶Nd plays a crucial role in various scientific and technical fields, from geological and nuclear studies to emerging applications in medicine. This technical guide provides an in-depth overview of the isotopic abundance, nuclear and chemical properties, and relevant experimental methodologies and applications of Neodymium-146, with a particular focus on aspects pertinent to researchers, scientists, and professionals in drug development.

Isotopic Abundance and General Properties

Neodymium is composed of a mix of seven isotopes, with five being stable.[1] Neodymium-146 is among the stable isotopes and has a significant natural abundance.

Table 1: Isotopic Abundance of Naturally Occurring Neodymium Isotopes

Isotope	Natural Abundance (%)	Atomic Mass (Da)
¹⁴²Nd	27.153 (40)[2]	141.90773 (1)[2]
¹⁴³Nd	12.173 (26)[2]	142.90982 (1)[2]
¹⁴⁴Nd	23.798 (19)[2]	143.91009 (1)[2]
¹⁴⁵Nd	8.293 (12)[2]	144.91258 (1)[2]
¹⁴⁶Nd	17.189 (32) [2]	145.91312 (1) [2]
¹⁴⁸Nd	5.756 (21)[2]	147.91690 (2)[2]
¹⁵⁰Nd	5.638 (28)[2]	149.920902 (9)[2]

Core Properties of Neodymium-146

The distinct nuclear and chemical characteristics of ¹⁴⁶Nd underpin its utility in various applications.

Table 2: Core Properties of Neodymium-146

Property	Value
Nuclear Properties
Symbol	¹⁴⁶Nd
Atomic Number (Z)	60
Mass Number (A)	146
Neutron Number (N)	86
Isotopic Mass	145.91312(2) u
Stability	Stable
Spin	0+
Chemical Properties
Element Category	Lanthanide (Rare Earth Metal)
Electron Configuration	[Xe] 4f⁴ 6s²
Oxidation State	+3 (most stable)
Electronegativity (Pauling)	1.14
Atomic Radius	181.4 pm

Experimental Protocols

The precise determination of neodymium isotopic abundances is critical for many geological and nuclear studies. The two primary techniques for high-precision isotope ratio measurements are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS).

Neodymium Isotopic Analysis by MC-ICP-MS

Multi-Collector Inductively Coupled Plasma Mass Spectrometry is a powerful technique for high-precision isotope ratio measurements of a wide range of elements, including neodymium.

Methodology:

• Sample Preparation: Geological or other sample materials are first digested using strong acids to bring the neodymium into solution. This is followed by a multi-step chromatographic separation process to isolate neodymium from the sample matrix and other interfering elements, particularly other rare earth elements like Samarium (Sm) and Cerium (Ce), which have isotopes that are isobaric with neodymium isotopes.[3] A two-column ion-exchange chromatography procedure is often employed for efficient purification.[3]

• Instrumental Analysis: The purified neodymium sample, typically in a dilute nitric acid solution, is introduced into the MC-ICP-MS. The sample is nebulized into a fine aerosol and transported into a high-temperature argon plasma (~6000-8000 K), where it is efficiently ionized.

• Mass Separation and Detection: The resulting ion beam is then directed into a magnetic sector mass analyzer, where the different neodymium isotopes are separated based on their mass-to-charge ratio. The separated ion beams are simultaneously collected by an array of Faraday cups or ion counters, allowing for the precise measurement of isotope ratios.

• Data Correction: The raw data must be corrected for instrumental mass bias, which is typically done using a standard-sample bracketing method with a well-characterized neodymium isotope standard.[3] Corrections for isobaric interferences from Sm and Ce isotopes are also critical and are performed by monitoring non-interfered isotopes of these elements.[2]

Workflow for Neodymium Isotopic Analysis by MC-ICP-MS.

Neodymium Isotopic Analysis by TIMS

Thermal Ionization Mass Spectrometry is another high-precision technique, often considered the benchmark for certain isotopic systems, including neodymium.[4]

Methodology:

• Sample Preparation: Similar to MC-ICP-MS, a rigorous chemical separation of neodymium from the sample matrix is required.

• Filament Loading: A small amount of the purified neodymium solution is loaded onto a metal filament, typically made of rhenium or tantalum.[5] The sample is then carefully dried on the filament.

• Thermal Ionization: The filament is placed in the ion source of the mass spectrometer, which is under high vacuum. The filament is heated to a high temperature (often exceeding 1000°C), causing the neodymium atoms to be thermally ionized.[6]

• Mass Analysis: The resulting ions are accelerated and focused into a beam, which then passes through a magnetic sector for mass separation.

• Detection: The separated isotopic beams are measured using Faraday cups or electron multipliers.

TIMS can achieve very high precision, but it is generally more labor-intensive than MC-ICP-MS. The choice between the two techniques often depends on the specific research question, the required level of precision, and sample throughput considerations.

Applications in Research and Development

While direct biological signaling pathways involving Neodymium-146 are not established, the unique properties of neodymium isotopes and the element itself lend them to several applications relevant to the scientific and drug development communities.

Production of Promethium-147

A significant application of Neodymium-146 is its use as a target material for the production of the radioisotope Promethium-147 (¹⁴⁷Pm).[5] ¹⁴⁷Pm is a low-energy beta emitter with a half-life of 2.62 years and has applications in nuclear batteries and as a source for radioisotopic power generation. The production occurs through neutron capture in a nuclear reactor.

Production of Promethium-147 from Neodymium-146.

Neodymium in Targeted Drug Delivery

The strong magnetic properties of neodymium-containing compounds, particularly neodymium-iron-boron (NdFeB) magnets, have spurred research into their use in targeted drug delivery systems.[7] Magnetic nanoparticles can be loaded with therapeutic agents and guided to a specific location in the body using an external magnetic field. This approach has the potential to increase the efficacy of drugs while reducing systemic side effects.

Workflow for Magnetic Nanoparticle-Mediated Drug Delivery.

Conclusion

Neodymium-146 is a stable isotope with a significant natural abundance and well-characterized properties. While its direct applications in biological signaling are not currently known, its role in the production of medically relevant isotopes like Promethium-147 and the broader use of neodymium in advanced drug delivery systems highlight its importance to the scientific and drug development communities. The precise measurement of its isotopic abundance through techniques like MC-ICP-MS and TIMS is fundamental to its applications in various fields of research. As technology advances, new applications for ¹⁴⁶Nd and other stable isotopes may emerge, further solidifying their role in science and medicine.

References

• 1. Isotopes of neodymium - Wikipedia [en.wikipedia.org]
• 2. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precise measurement of stable neodymium isotopes of geological materials by using MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. fiveable.me [fiveable.me]
• 5. Thermal ionization mass spectrometry - Wikipedia [en.wikipedia.org]
• 6. TIMS - Thermal Ionization Mass Spectrometry - Assing [assing.it]
• 7. stanfordmagnets.com [stanfordmagnets.com]

The Natural Occurrence of Neodymium-146: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of the Neodymium-146 (¹⁴⁶Nd) isotope. It details its abundance, nucleosynthetic origins, and the experimental methodologies used for its characterization. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this specific isotope for applications such as geological dating, nuclear medicine, and materials science.

Introduction to Neodymium and its Isotopes

Neodymium (Nd) is a rare-earth element with the atomic number 60. In its natural form, it is a mixture of seven isotopes, five of which are stable and two are radioactive with extremely long half-lives.[1][2] These isotopes are ¹⁴²Nd, ¹⁴³Nd, ¹⁴⁴Nd, ¹⁴⁵Nd, ¹⁴⁶Nd, ¹⁴⁸Nd, and ¹⁵⁰Nd.[1][2][3] The isotopic composition of naturally occurring neodymium is remarkably constant in terrestrial materials.[4] Neodymium is more abundant in the Earth's crust than lead and about half as plentiful as copper.[1]

Natural Abundance of Neodymium-146

Neodymium-146 is a stable isotope of neodymium, meaning it does not undergo radioactive decay.[3][5] It is one of the five stable isotopes of this element.[1] The natural abundance of ¹⁴⁶Nd is approximately 17.19% to 17.2% of the total neodymium found in nature.[1][6][7] This makes it the third most abundant isotope of neodymium.[1][3]

Quantitative Data on Naturally Occurring Neodymium Isotopes

For ease of comparison, the natural abundances and atomic masses of all naturally occurring neodymium isotopes are summarized in the table below.

Isotope	Natural Abundance (%)	Atomic Mass (Da)	Nuclear Spin (I)	Stability
¹⁴²Nd	27.13 - 27.2	141.907719	0	Stable
¹⁴³Nd	12.18 - 12.2	142.909810	7/2	Stable
¹⁴⁴Nd	23.80 - 23.8	143.910083	0	Radioactive (α decay)
¹⁴⁵Nd	8.30 - 8.3	144.912570	7/2	Stable
¹⁴⁶Nd	17.19 - 17.2	145.913113	0	Stable
¹⁴⁸Nd	5.76 - 5.80	147.916889	0	Stable
¹⁵⁰Nd	5.60 - 5.64	149.920887	0	Radioactive (β⁻β⁻ decay)

Data compiled from multiple sources[1][5][6][7].

Nucleosynthesis of Neodymium-146

The elements heavier than iron, including neodymium, are primarily synthesized in stars through neutron capture processes.[8] Neodymium-146 is formed through both the slow (s-process) and rapid (r-process) neutron capture processes.[8]

The s-Process Pathway

The s-process occurs in asymptotic giant branch (AGB) stars and involves the slow capture of neutrons by pre-existing seed nuclei. In this process, a stable isotope captures a neutron, and if the resulting isotope is unstable, it undergoes beta decay, increasing its atomic number and forming a new element. This process continues, building up heavier elements. The production of ¹⁴⁶Nd via the s-process involves a chain of neutron captures and beta decays starting from lighter elements.

The r-Process Pathway

The r-process, or rapid neutron-capture process, is responsible for the creation of about half of the atomic nuclei heavier than iron.[9] This process occurs in explosive stellar environments with extremely high neutron densities, such as supernova explosions and neutron star mergers.[9][10][11] During the r-process, seed nuclei rapidly capture multiple neutrons before they have a chance to undergo beta decay.[9] Following the cessation of the intense neutron flux, the highly unstable, neutron-rich nuclei undergo a series of beta decays, eventually populating the stable neutron-rich isotopes, including ¹⁴⁶Nd.[9]

The following diagram illustrates the general nucleosynthetic pathways leading to the formation of stable neodymium isotopes, including Neodymium-146.

Caption: Nucleosynthetic Pathways to Neodymium-146.

Experimental Protocols for Isotopic Analysis

The determination of the isotopic composition of neodymium is crucial for various scientific disciplines, including geochemistry and geochronology.[12][13] The primary techniques used for high-precision isotope ratio measurements are Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Sample Preparation

• Digestion: Geological or other sample materials are first dissolved using strong acids (e.g., a mixture of hydrofluoric and nitric acids) in a clean laboratory environment to minimize contamination.

• Chemical Separation: Neodymium is chemically separated from the sample matrix using ion-exchange chromatography. This is a critical step to remove other elements that could interfere with the mass spectrometric analysis.[1]

Mass Spectrometry

• Thermal Ionization Mass Spectrometry (TIMS):

  • Principle: A purified neodymium sample is loaded onto a metal filament (e.g., rhenium). The filament is heated to a high temperature, causing the neodymium atoms to ionize.

  • Analysis: The resulting ions are accelerated into a magnetic field, which separates them based on their mass-to-charge ratio. Detectors then measure the ion currents for each isotope.

• Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

  • Principle: The sample solution is introduced into a high-temperature argon plasma, which efficiently ionizes the neodymium atoms.

  • Analysis: The ions are then introduced into a mass spectrometer with multiple detectors (collectors) that simultaneously measure the ion beams of the different isotopes.

Data Analysis

The measured isotope ratios are corrected for instrumental mass fractionation. This is typically done by normalizing the measured ratios to a known, constant isotope ratio of another element or by using a double-spike technique. The final data provide the precise isotopic composition of neodymium in the sample.

The following diagram outlines the general experimental workflow for the determination of neodymium isotope abundances.

Caption: Workflow for Neodymium Isotope Analysis.

Applications of Neodymium-146

Beyond its fundamental scientific interest, Neodymium-146 has specific applications. It is used as a target material for the production of the radioisotope Promethium-147 (B1221622) (¹⁴⁷Pm) through neutron capture.[14][15][16] ¹⁴⁷Pm is utilized in radioisotopic power generation and as a source in thickness gauges for industrial applications.[6][7][16]

Conclusion

Neodymium-146 is a significant stable isotope of neodymium with a natural abundance of approximately 17.2%. Its formation in stars through the s- and r-processes provides insights into stellar nucleosynthesis. The precise measurement of its abundance, along with other neodymium isotopes, is a powerful tool in the Earth and planetary sciences. Furthermore, its role in the production of other valuable radioisotopes highlights its importance in applied nuclear science.

References

• 1. Neodymium | Rare Earth Element, Uses & Properties | Britannica [britannica.com]
• 2. Neodymium - Wikipedia [en.wikipedia.org]
• 3. Isotopes of neodymium - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Isotopes of neodymium [dl1.en-us.nina.az]
• 6. tracesciences.com [tracesciences.com]
• 7. WebElements Periodic Table » Neodymium » isotope data [winter.group.shef.ac.uk]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. r-process - Wikipedia [en.wikipedia.org]
• 10. arxiv.org [arxiv.org]
• 11. astro.princeton.edu [astro.princeton.edu]
• 12. rla.unc.edu [rla.unc.edu]
• 13. youtube.com [youtube.com]
• 14. buyisotope.com [buyisotope.com]
• 15. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 16. June Isotope Spotlights | NIDC: National Isotope Development Center [isotopes.gov]

A Technical Guide to the Decay Chain and Stability of Neodymium-146

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neodymium-146 (¹⁴⁶Nd) is one of five stable isotopes of the rare-earth element neodymium. Constituting approximately 17.2% of naturally occurring neodymium, its stability is a cornerstone of its utility in various scientific and industrial applications.[1][2] While observationally stable, theoretical models predict the possibility of extremely slow radioactive decay through alpha emission and double beta decay. This technical guide provides a comprehensive overview of the Neodymium-146 decay chain, its exceptional stability, the experimental efforts to measure its decay, and its applications, particularly in the production of the medically significant radioisotope Promethium-147.

Nuclear Properties and Stability of Neodymium-146

Neodymium-146 is classified as a stable isotope.[1][3] Possessing 60 protons and 86 neutrons, its nuclear configuration results in a very high degree of stability. Theoretical considerations, however, suggest that it could undergo radioactive decay with an exceedingly long half-life, making direct observation of its decay a significant experimental challenge.

The primary theoretically possible decay modes for Neodymium-146 are:

• Alpha (α) Decay to Cerium-142 (¹⁴²Ce)

• Double Beta (β⁻β⁻) Decay to Samarium-146 (¹⁴⁶Sm)

Current experimental evidence has not yet detected the decay of Neodymium-146, and only lower limits for its half-life have been established.

The Neodymium-146 Decay Chain

To fully understand the nuclear context of Neodymium-146, it is essential to examine its formation from parent nuclides and its potential decay into daughter products.

Parent Nuclides

Neodymium-146 is primarily formed through the beta decay of its two immediate parent isotopes: Praseodymium-146 and Promethium-146.[4]

• Praseodymium-146 (¹⁴⁶Pr): This isotope undergoes beta decay with a half-life of 24.09 minutes, transforming into Neodymium-146.[5]

• Promethium-146 (¹⁴⁶Pm): This isotope has a more complex decay scheme, with a half-life of 5.53 years. It decays via electron capture (66%) to Neodymium-146 and via beta decay (34%) to Samarium-146.[6]

Potential Decay Products (Daughter Nuclides)

As Neodymium-146 is observationally stable, its decay products are theoretical.

• Cerium-142 (¹⁴²Ce): The product of a hypothetical alpha decay.

• Samarium-146 (¹⁴⁶Sm): The product of a hypothetical double beta decay.

The following diagram illustrates the decay chain relationships for Neodymium-146.

A diagram illustrating the formation of Neodymium-146 from its parent isotopes and its theoretical decay paths.

Quantitative Decay Data

The following table summarizes the key quantitative data for the nuclides involved in the Neodymium-146 decay chain.

Nuclide	Half-life	Decay Mode(s)	Q-value (MeV)	Natural Abundance (%)
¹⁴⁶Pr	24.09 min[5]	β⁻	4.07	0
¹⁴⁶Pm	5.53 y[6]	EC (66%), β⁻ (34%)[6]	1.55 (EC), 1.47 (β⁻)	0
¹⁴⁶Nd	Stable [1][3]	α (theoretical), β⁻β⁻ (theoretical)	1.18 (α), 0.07 (β⁻β⁻)	17.2 [1]
¹⁴²Ce	Stable	-	-	11.114
¹⁴⁶Sm	9.20 x 10⁷ y[7]	α	2.53[7]	0

Experimental Protocols for Decay Searches

The extremely long predicted half-life of Neodymium-146 necessitates highly sensitive experimental setups designed to minimize background radiation.

Alpha Decay Search Methodology

The search for the alpha decay of Neodymium-146 to the first excited state of Cerium-142 provides a clear example of the required experimental rigor.

Objective: To detect the 641.282 keV gamma quantum emitted during the de-excitation of the first excited state of ¹⁴²Ce, which would be a signature of ¹⁴⁶Nd alpha decay.[8]

Experimental Setup:

• Detector: An ultra-low background High Purity Germanium (HPGe) detector. These detectors are chosen for their excellent energy resolution, which is crucial for identifying specific gamma-ray energies.[8]

• Sample: A highly enriched sample of Neodymium, with a ¹⁴⁶Nd abundance of 97.20(1)%.[8]

• Location: The experiment is conducted in a deep underground laboratory, such as the Felsenkeller Underground Lab of VKTA Rossendorf or the Gran Sasso National Laboratory (LNGS), to shield the detector from cosmic radiation.[8]

• Shielding: The detector is further enclosed in passive shielding made of materials with low intrinsic radioactivity, such as lead and copper, to reduce background from terrestrial radiation.

Procedure:

• The enriched ¹⁴⁶Nd sample is placed in close proximity to the HPGe detector.

• Data is acquired for an extended period (e.g., 144 hours) to accumulate sufficient statistics.[8]

• The resulting energy spectrum is analyzed for a peak at 641.282 keV.

• The background in the region of interest is carefully modeled and subtracted.

• In the absence of a statistically significant signal, a lower limit on the half-life is calculated based on the detector efficiency, the number of ¹⁴⁶Nd atoms, and the measurement time.

The following workflow diagram illustrates the experimental process.

A flowchart of the experimental procedure for searching for the alpha decay of Neodymium-146.

Double Beta Decay Search Methodology

Representative Protocol using Cryogenic Calorimeters:

Objective: To detect the simultaneous emission of two electrons with a combined energy equal to the Q-value of the double beta decay of ¹⁴⁶Nd (approximately 0.07 MeV).

Experimental Setup:

• Detector: A cryogenic calorimeter (bolometer) array. These detectors operate at temperatures near absolute zero and measure the tiny temperature rise caused by the energy deposition from a decay event. This allows for excellent energy resolution.

• Source: The Neodymium-146 isotope is incorporated directly into the crystal structure of the calorimeter, serving as both the source and the detector. This maximizes detection efficiency.

• Location and Shielding: Similar to the alpha decay search, the experiment is housed in a deep underground laboratory with extensive shielding to minimize background.

• Data Acquisition: The detector array is monitored for coincident signals that sum to the expected Q-value.

Applications in Research and Drug Development

While Neodymium-146 itself is stable, it serves as a crucial starting material for the production of the radioisotope Promethium-147 (¹⁴⁷Pm) .[9][10][11] ¹⁴⁷Pm is produced by the neutron irradiation of ¹⁴⁶Nd in a high-flux nuclear reactor.[9]

¹⁴⁷Pm has several important applications relevant to the scientific and medical communities:

• Radiopharmaceuticals and Medical Imaging: Beta-emitting isotopes of promethium are utilized in targeted cancer therapies and as tracers in diagnostic imaging.

• Nuclear Batteries: Promethium-147 is used as a power source in long-life, compact atomic batteries. These have applications in medical devices such as pacemakers.[10]

• Industrial Gauging: The beta radiation from ¹⁴⁷Pm is used in precision thickness gauges for thin films and coatings, a technique valuable in quality control for pharmaceutical and medical device manufacturing.[9]

Conclusion

Neodymium-146 is a fundamentally stable isotope, a property that underpins its utility. While theoretical predictions of its decay persist, experimental efforts have only succeeded in establishing extraordinarily long lower limits for its half-life, a testament to its stability. The primary technological relevance of Neodymium-146 lies in its role as the precursor to Promethium-147, a radioisotope with significant applications in medicine and industry. Future advancements in detector technology and background reduction may one day allow for the direct observation of Neodymium-146 decay, which would provide valuable insights into nuclear physics, but for all practical purposes, it remains a stable and valuable component of the natural isotopic landscape.

References

• 1. First demonstration of a TES based cryogenic Li2MoO4 detector for neutrinoless double beta decay search (Journal Article) | OSTI.GOV [osti.gov]
• 2. First demonstration of a TES based cryogenic Li2MoO4 detector for neutrinoless double beta decay search - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NuDoubt⁺⁺ [nudoubt.uni-mainz.de]
• 4. Frontiers | Double Beta Decay Experiments With Loaded Liquid Scintillator [frontiersin.org]
• 5. s3.cern.ch [s3.cern.ch]
• 6. [2406.02025] First demonstration of a TES based cryogenic Li$_2$MoO$_4$detector for neutrinoless double beta decay search [arxiv.org]
• 7. References from selected dataset [nndc.bnl.gov]
• 8. arxiv.org [arxiv.org]
• 9. NDWG Resources [nndc.bnl.gov]
• 10. researchgate.net [researchgate.net]
• 11. Q-Value Calculator (QCalc) [nndc.bnl.gov]

An In-depth Technical Guide to the Nuclear Structure of Neodymium-146

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neodymium-146 (¹⁴⁶Nd) is a stable isotope of the rare earth element neodymium, comprising approximately 17.2% of naturally occurring neodymium.[1][2] With 60 protons and 86 neutrons, its nuclear structure provides a valuable case study for understanding the collective behavior of nucleons and the transition between different nuclear shapes. This guide presents a detailed overview of the nuclear structure of ¹⁴⁶Nd, including its fundamental properties, a summary of its excited states, and the experimental methodologies employed to elucidate its structure. This information is crucial for fundamental nuclear physics research and has potential applications in fields that utilize radioisotopes, including nuclear medicine and materials science. Neodymium-146 is notably used in the production of the radioisotope Promethium-147, which has applications in radioisotopic power generation.[3]

Fundamental Properties

The ¹⁴⁶Nd nucleus possesses a spherical to moderately deformed shape in its ground state, which is characterized by a spin and parity of 0⁺.[4] Key properties of this isotope are summarized in the table below.

Property	Value
Atomic Number (Z)	60
Neutron Number (N)	86
Isotopic Mass	145.9131169 u
Mass Excess	-80.931 MeV
Nuclear Binding Energy	1212.407 MeV[5]
Spin and Parity (Ground State)	0⁺[4]
Half-life	Stable[4]
Natural Abundance	17.2%[1][2]

Nuclear Energy Level Scheme

The nuclear structure of ¹⁴⁶Nd is characterized by a series of excited states, which can be populated through various nuclear reactions. The energies, spins, and parities of these levels, as well as the properties of the gamma-ray transitions between them, provide critical insights into the collective and single-particle degrees of freedom within the nucleus. The following tables summarize the adopted level and gamma-ray data for ¹⁴⁶Nd from the Evaluated Nuclear Structure Data File (ENSDF).

Adopted Energy Levels of ¹⁴⁶Nd

Level Energy (keV)	Spin and Parity (Jπ)	Half-life
0.0	0⁺	STABLE
453.5	2⁺	40.7 ps
920.9	4⁺	4.2 ps
998.5	3⁻	0.45 ns
1044.0	2⁺	0.8 ps
1361.0	0⁺
1470.5	6⁺	1.5 ps
1481.6	5⁻	0.28 ns
1515.5	2⁺
1604.4	4⁺

Note: This table presents a selection of the low-lying excited states. A complete list can be obtained from the NuDat database.

Adopted Gamma-ray Transitions in ¹⁴⁶Nd

Initial Level Energy (keV)	Final Level Energy (keV)	Gamma-ray Energy (keV)	Multipolarity
453.5	0.0	453.5	E2
920.9	453.5	467.4	E2
998.5	453.5	545.0	E1
1044.0	0.0	1044.0	E2
1044.0	453.5	590.5	M1+E2
1361.0	453.5	907.5	E2
1470.5	920.9	549.6	E2
1481.6	998.5	483.1	E2
1515.5	453.5	1062.0
1604.4	920.9	683.5	M1+E2

Note: This table highlights some of the prominent gamma-ray transitions. The relative intensities and mixing ratios can be found in the ENSDF database.

Experimental Protocols

The nuclear structure of ¹⁴⁶Nd has been primarily investigated using in-beam gamma-ray spectroscopy following Coulomb excitation and other nuclear reactions. These techniques allow for the precise measurement of the energies and intensities of gamma rays emitted from excited nuclear states, from which the level scheme and transition probabilities can be constructed.

In-Beam Gamma-ray Spectroscopy via Coulomb Excitation

This is a powerful technique for studying the collective structures of stable nuclei. As it is a purely electromagnetic process, the interpretation of the experimental data is not complicated by the nuclear force.

1. Beam Preparation and Acceleration:

• A beam of heavy ions (e.g., ⁵⁸Ni or ²⁰⁸Pb) is produced in an ion source.

• The ions are accelerated to an energy below the Coulomb barrier of the ¹⁴⁶Nd target. This ensures that the interaction between the projectile and the target is purely electromagnetic.

2. Target Preparation:

• A thin, isotopically enriched foil of ¹⁴⁶Nd is used as the target. The target thickness is chosen to be thin enough to minimize the energy loss of the beam and scattered particles.

3. Experimental Setup:

• The ion beam is directed onto the ¹⁴⁶Nd target located in a vacuum chamber.

• An array of High-Purity Germanium (HPGe) detectors is positioned around the target to detect the emitted gamma rays with high energy resolution.

• Charged-particle detectors, such as silicon detectors, are placed at forward and/or backward angles to detect the scattered projectiles and recoiling target nuclei.

4. Data Acquisition:

• The signals from the HPGe and particle detectors are processed by electronic modules.

• Coincidence measurements are performed, where a gamma ray is recorded only if it is detected in temporal coincidence with a scattered particle. This helps to reduce background and select events corresponding to the excitation of the ¹⁴⁶Nd nuclei.

• The energy of the detected gamma rays and the scattering angle of the particles are recorded for each event.

5. Data Analysis:

• The energies of the gamma-ray peaks in the spectra are determined to identify the transitions between excited states.

• The intensities of the gamma-ray peaks are measured and corrected for detector efficiency and other experimental factors.

• The measured gamma-ray yields as a function of the particle scattering angle are compared with theoretical calculations from Coulomb excitation codes (e.g., GOSIA).

• From this comparison, the reduced transition probabilities, B(Eλ), and static electromagnetic moments of the excited states are extracted. These quantities provide crucial information about the collective nature and shape of the nucleus.

Visualizations

Experimental Workflow for Coulomb Excitation of ¹⁴⁶Nd

Caption: Workflow for a Coulomb excitation experiment to study ¹⁴⁶Nd.

Simplified Nuclear Level Scheme of ¹⁴⁶Nd

Caption: Simplified low-lying level scheme of ¹⁴⁶Nd.

References

• 1. mirion.com [mirion.com]
• 2. nrc.gov [nrc.gov]
• 3. Data Acquisition and Analysis Software for Gamma Coincidence Spectrometry | NIST [nist.gov]
• 4. nist.gov [nist.gov]
• 5. web.mit.edu [web.mit.edu]

Preliminary Investigations of Neodymium-146 Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neodymium-146 (¹⁴⁶Nd), a stable isotope of neodymium, serves as a critical starting material for the production of the radioisotope Promethium-147 (B1221622) (¹⁴⁷Pm). This technical guide provides an in-depth overview of the applications of ¹⁴⁶Nd, focusing primarily on the production of ¹⁴⁷Pm and its subsequent uses in medical and industrial fields. The document details the experimental protocols for ¹⁴⁷Pm production, including neutron irradiation of ¹⁴⁶Nd and subsequent chemical separation. Quantitative data on nuclear reactions and decay properties are summarized in structured tables. Furthermore, this guide explores the applications of ¹⁴⁷Pm, particularly in betavoltaic power sources for medical devices, and touches upon its potential in medical imaging and targeted radionuclide therapy. Diagrams illustrating the production workflow and decay pathways are provided to enhance understanding.

Introduction to Neodymium-146

Neodymium-146 is one of the seven naturally occurring isotopes of neodymium, with a natural abundance of approximately 17.2%.[1] It is a stable isotope, making it safe to handle and transport before its transmutation. The primary significance of ¹⁴⁶Nd in scientific and industrial applications lies in its ability to be converted into the valuable radioisotope Promethium-147 through neutron capture.[2][3]

Physical and Chemical Properties of Neodymium-146

A summary of the key physical and nuclear properties of Neodymium-146 is presented in Table 1.

Property	Value
Symbol	¹⁴⁶Nd
Atomic Number (Z)	60
Mass Number (A)	146
Atomic Mass (Da)	145.9131169
Natural Abundance (%)	17.2
Half-life	Stable
Spin	0
Neutron Cross-Section (Thermal)	1.48 ± 0.05 barns
Resonance Integral	2.56 ± 0.25 barns

Data sourced from multiple references.[1][4]

Production of Promethium-147 from Neodymium-146

The principal application of Neodymium-146 is its use as a target material for the production of Promethium-147.[2][3] This process involves the neutron irradiation of an enriched ¹⁴⁶Nd target, typically in a high-flux nuclear reactor.[4][5]

Nuclear Reaction and Decay Pathway

The production of ¹⁴⁷Pm from ¹⁴⁶Nd follows a two-step process:

• Neutron Capture: A ¹⁴⁶Nd nucleus captures a thermal neutron, transmuting into the radioactive isotope Neodymium-147 (¹⁴⁷Nd). ¹⁴⁶Nd (n,γ) ¹⁴⁷Nd

• Beta Decay: The newly formed ¹⁴⁷Nd is unstable and undergoes beta decay with a half-life of approximately 11 days to form Promethium-147.[1][6] ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻ + ν̅e

The following diagram illustrates this production pathway.

Production Pathway of Promethium-147 from Neodymium-146.

Experimental Protocol: Irradiation of Neodymium-146

A detailed experimental protocol for the production of ¹⁴⁷Pm involves the following key steps:

• Target Preparation: Highly enriched ¹⁴⁶Nd, typically in the form of Neodymium Oxide (Nd₂O₃), is encapsulated in a suitable container, such as a quartz ampoule, which is then placed in an aluminum capsule.[7]

• Irradiation: The encapsulated target is irradiated in a high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory.[4][5] The neutron flux and irradiation time are critical parameters that determine the yield of ¹⁴⁷Nd. Optimal production is often achieved with irradiation cycles of approximately 24 days.[8][9]

• Cooling: Following irradiation, the target is allowed to "cool" for a period. This allows for the decay of short-lived radioisotopes and for the ¹⁴⁷Nd to decay into ¹⁴⁷Pm. A decay period of at least 150 days may be necessary to effectively measure the resulting ¹⁴⁷Pm.[6]

Experimental Protocol: Separation of Promethium-147

After irradiation and cooling, the ¹⁴⁷Pm must be chemically separated from the remaining ¹⁴⁶Nd target material and other radioisotopic impurities. A common and effective method is chromatography.[10][11]

• Dissolution: The irradiated target material is dissolved to form an acidic solution, typically using hydrochloric acid (HCl).[10]

• Chromatographic Separation: The acidic solution is loaded onto a chromatographic separation apparatus. A frequently used resin is di(2-ethylhexyl)orthophosphoric acid (HDEHP) adsorbed on a support material.[7][10]

• Elution: The apparatus is eluted with an eluant solution, such as increasing concentrations of HCl, to chromatographically separate the ¹⁴⁷Pm from the neodymium.[10]

The following diagram illustrates the general workflow for the production and separation of Promethium-147.

Workflow for the Production and Separation of Promethium-147.

Quantitative Data: Yield and Purity

The yield of ¹⁴⁷Pm is dependent on several factors, including the enrichment of the ¹⁴⁶Nd target, the neutron flux, the irradiation duration, and the cooling time.

Parameter	Value	Reference
¹⁴⁷Pm Yield (1-cycle irradiation, ~24 days)	Reaches a maximum of 101.8 MBq/mg (2.75 mCi/mg) at 60 days post-bombardment.	[8][9]
Experimental Yield of ¹⁴⁷Pm	Ranged from 123 to 959 µCi/mg of ¹⁴⁶Nd.	[7]

Gamma spectroscopy is a crucial analytical technique used to determine the identity and quantity of gamma-emitting radioisotopes present in the irradiated sample, ensuring the purity of the final ¹⁴⁷Pm product.[7][12][13]

Applications of Promethium-147

Promethium-147 is a low-energy beta emitter with a half-life of 2.62 years.[7] Its radioactive decay is characterized by the emission of beta particles with a maximum energy of 224.5 keV and an average energy of approximately 62 keV.[7] It emits an extremely weak gamma-ray at 121 keV.[7] These properties make it suitable for a variety of applications, particularly where a long-lasting, reliable, and compact power source is required.

Betavoltaic Batteries for Medical Devices

A significant application of ¹⁴⁷Pm is in betavoltaic batteries. These devices convert the energy of beta particles directly into electrical power using a semiconductor junction.[14]

• Pacemakers: Historically, ¹⁴⁷Pm-powered betavoltaic batteries were used to energize cardiac pacemakers due to their long operational lifetime, reducing the need for frequent replacement surgeries.[15]

• Other Medical Implants: The technology holds promise for powering other low-power, long-life implantable medical devices.[15]

The following diagram illustrates the basic principle of a betavoltaic cell.

Principle of a Promethium-147 Betavoltaic Cell.

Medical Imaging and Therapy

While the primary medical application of ¹⁴⁷Pm from ¹⁴⁶Nd is in power sources, other promethium isotopes have potential in medical imaging and therapy.

• Targeted Radionuclide Therapy: Promethium isotopes are considered hepatotropic, meaning they can selectively accumulate in organs rich in reticuloendothelial elements.[16] This property makes them potential candidates for targeted radionuclide therapy, where a radioactive isotope is delivered specifically to cancer cells.[17] Promethium-149, for example, is a medium-energy beta emitter that has been investigated for receptor-targeted radiotherapy.[18]

• Radioactive Imaging: There is potential for using promethium isotopes in radioactive imaging.[19] For instance, ¹⁴²Pm has been used in an in vivo generator for preclinical positron emission tomography (PET).[18]

Industrial Applications

Promethium-147 also finds use in various industrial settings:

• Thickness Gauges: The beta radiation from ¹⁴⁷Pm is used in industrial gauges to measure the thickness of thin materials such as films and coatings.[5]

• Luminous Paints: ¹⁴⁷Pm can be used as an activation source in radioluminescent paints, providing a long-lasting light source without external power.[18]

Other Potential Applications of Neodymium-146

While the production of ¹⁴⁷Pm is the dominant application, enriched ¹⁴⁶Nd has other potential uses:

• Isotopic Abundance References: Neodymium-146 can be used in the preparation of isotopic abundance references for mass spectrometry and other analytical techniques.[3]

• Tracer Studies: As a stable isotope, ¹⁴⁶Nd can potentially be used as a tracer in geological and environmental studies to understand various processes.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a primary application, the magnetic properties of neodymium isotopes can be studied using NMR spectroscopy, although this is a highly specialized area of research.[15][20][21]

Conclusion

Neodymium-146 is a stable isotope of significant strategic importance due to its role as the precursor for the production of Promethium-147. The well-established protocols for neutron irradiation and subsequent chemical separation allow for the reliable production of high-purity ¹⁴⁷Pm. The unique properties of ¹⁴⁷Pm as a long-lived, low-energy beta emitter have led to its successful application in betavoltaic batteries for critical medical devices and various industrial instruments. Further research into other promethium isotopes derived from neodymium targets may open new avenues in targeted radionuclide therapy and medical imaging. The continued availability of enriched Neodymium-146 is therefore crucial for advancing these technologies and supporting research and development in the fields of medicine, energy, and materials science.

References

• 1. Isotopes of neodymium - Wikipedia [en.wikipedia.org]
• 2. tracesciences.com [tracesciences.com]
• 3. buyisotope.com [buyisotope.com]
• 4. impact.ornl.gov [impact.ornl.gov]
• 5. June Isotope Spotlights | NIDC: National Isotope Development Center [isotopes.gov]
• 6. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. osti.gov [osti.gov]
• 9. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. preparecenter.org [preparecenter.org]
• 14. climatehomes.unibe.ch [climatehomes.unibe.ch]
• 15. nanoqam.ca [nanoqam.ca]
• 16. Targeted Radionuclide Therapy of Human Tumors [mdpi.com]
• 17. nationalacademies.org [nationalacademies.org]
• 18. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Promethium Chemistry Breakthrough Could Unlock New Applications | NIDC: National Isotope Development Center [isotopes.gov]
• 20. encyclopedia.pub [encyclopedia.pub]
• 21. NMR Spectroscopy [www2.chemistry.msu.edu]

The Role of Neodymium-146 in Nucleosynthesis: An In-depth Technical Guide

Foreword: This technical guide delves into the nucleosynthetic origins of Neodymium-146 (¹⁴⁶Nd), a stable isotope of neodymium. The content is tailored for researchers, scientists, and professionals in drug development who may encounter isotopic analysis in their work. This document provides a comprehensive overview of the primary formation pathways of ¹⁴⁶Nd, focusing on the slow neutron-capture process (s-process). It also touches upon the contributions from the rapid neutron-capture process (r-process). Detailed experimental protocols for measuring key nuclear data, quantitative data in tabular format, and visualizations of the involved nuclear processes are provided to facilitate a deeper understanding.

Introduction to Neodymium-146 and its Nucleosynthetic Significance

Neodymium-146 is one of the five stable isotopes of neodymium, with a natural isotopic abundance of approximately 17.2%.[1] Its formation is a direct consequence of nuclear reactions occurring within stars. Understanding the astrophysical processes that create ¹⁴⁶Nd is crucial for validating stellar models and for a more complete picture of the chemical evolution of the universe. The abundance of ¹⁴⁶Nd, like other heavy isotopes, is a result of a complex interplay of neutron capture and beta decay processes.

The two primary mechanisms responsible for the production of elements heavier than iron are the slow (s-process) and rapid (r-process) neutron-capture processes.[2][3] The s-process is characterized by relatively low neutron fluxes, allowing for beta decay to occur before another neutron is captured.[2] This process typically occurs in Asymptotic Giant Branch (AGB) stars.[2] In contrast, the r-process involves extremely high neutron fluxes in explosive stellar environments, where neutron captures happen much faster than beta decays.[3]

Nucleosynthesis Pathways of Neodymium-146

The Slow Neutron-Capture Process (s-process)

The s-process is the dominant mechanism for the production of Neodymium-146.[2] The pathway to ¹⁴⁶Nd involves a series of neutron captures and beta decays, starting from lighter seed nuclei. The reaction flow proceeds along the valley of beta stability. A simplified representation of the main s-process path leading to the formation of ¹⁴⁶Nd is illustrated below.

Figure 1: Simplified s-process pathway to Neodymium-146.

The journey to ¹⁴⁶Nd along the s-process path involves the following key steps:

• Neutron capture by stable isotopes: The process builds upon existing lighter elements. For the Neodymium isotopes, the path includes neutron captures on stable isotopes like ¹⁴⁴Nd and ¹⁴⁵Nd.

• Formation of ¹⁴⁶Nd: The direct precursor to ¹⁴⁶Nd in the s-process is the unstable isotope Praseodymium-146 (¹⁴⁶Pr). ¹⁴⁶Pr is formed via neutron capture on the stable Praseodymium-141, followed by a series of neutron captures and beta decays. Once formed, ¹⁴⁶Pr undergoes beta decay with a half-life of 24.09 minutes to produce the stable ¹⁴⁶Nd.[4]

The Rapid Neutron-Capture Process (r-process)

While the s-process is the primary source of ¹⁴⁶Nd, the r-process also contributes to its overall abundance. The r-process occurs in explosive stellar environments such as neutron star mergers or supernovae, where extremely high neutron densities exist.[3] In these conditions, a rapid succession of neutron captures occurs, creating highly neutron-rich, unstable nuclei. These nuclei then undergo a series of beta decays, populating the chart of nuclides, including the stable isotopes of neodymium. The exact quantitative contribution of the r-process to the solar abundance of ¹⁴⁶Nd is a subject of ongoing research, but it is considered to be a minor contributor compared to the s-process.

Quantitative Data

The following tables summarize key quantitative data relevant to the nucleosynthesis of Neodymium-146.

Isotope	Natural Abundance (%)[1]
¹⁴²Nd	27.2
¹⁴³Nd	12.2
¹⁴⁴Nd	23.8
¹⁴⁵Nd	8.3
¹⁴⁶Nd	17.2
¹⁴⁸Nd	5.7
¹⁵⁰Nd	5.6
Table 1: Natural Isotopic Abundances of Neodymium.

Thermal Energy (kT) (keV)	Maxwellian-Averaged Cross Section (mb)
10	103.6 ± 3.6
20	69.1 ± 2.2
25	60.0 ± 1.8
30	53.4 ± 1.6
40	44.7 ± 1.4
50	38.8 ± 1.3
60	34.5 ± 1.2
80	28.7 ± 1.1
100	24.8 ± 1.0
Table 2: Maxwellian-Averaged Neutron Capture Cross Section of ¹⁴⁵Nd leading to ¹⁴⁶Nd. (Data synthesized from Wisshak et al., 1998)

Precursor Isotope	Half-life	Decay Mode	Daughter Isotope
¹⁴⁶Pr	24.09 minutes[4]	β⁻	¹⁴⁶Nd
Table 3: Beta Decay Data for the s-process Production of ¹⁴⁶Nd.

Experimental Protocols for Neutron Capture Cross-Section Measurement

The determination of neutron capture cross-sections is fundamental to understanding s-process nucleosynthesis. Two primary experimental techniques are employed for these measurements: the time-of-flight method and the activation method.

Time-of-Flight (TOF) Method

The time-of-flight technique is a direct method for measuring energy-dependent neutron capture cross-sections.

Figure 2: Experimental workflow for the Time-of-Flight (TOF) method.

Experimental Steps:

• Pulsed Neutron Beam Production: A pulsed beam of neutrons with a wide range of energies is generated. This is often achieved by bombarding a heavy metal target (e.g., tantalum or tungsten) with a pulsed electron or proton beam from a linear accelerator (LINAC).

• Neutron Flight and Collimation: The neutron pulse travels down an evacuated flight path of a known length. A series of collimators is used to shape the neutron beam and reduce background.

• Sample Interaction: The collimated neutron beam impinges on the target sample, in this case, an enriched isotope of Neodymium (e.g., ¹⁴⁵Nd) typically in the form of an oxide powder pressed into a pellet.

• Detection of Capture Gamma-Rays: When a neutron is captured by a nucleus in the sample, the resulting compound nucleus de-excites by emitting a cascade of gamma-rays. These prompt gamma-rays are detected by an array of scintillators (e.g., C₆D₆ or BaF₂) surrounding the sample.

• Data Acquisition: The time difference between the initial neutron pulse (t₀) and the detection of the gamma-ray cascade is precisely measured. This "time-of-flight" is directly related to the kinetic energy of the captured neutron. The data acquisition system records the time-of-flight and the energy of the detected gamma-rays for each event.

• Data Analysis: The measured time-of-flight spectrum is converted into a neutron energy spectrum. The number of capture events at each neutron energy, normalized to the neutron flux and the number of target nuclei, yields the neutron capture cross-section as a function of neutron energy.

Activation Method

The activation method is an indirect technique that is particularly useful for measuring the cross-section of reactions that produce a radioactive isotope.

Figure 3: Experimental workflow for the Activation Method.

Experimental Steps:

• Sample Preparation and Irradiation: A known mass of the target material (e.g., ¹⁴⁵Nd) is prepared. It is often irradiated simultaneously with a flux monitor foil (e.g., gold or indium) for which the neutron capture cross-section is well-known. The sample and monitor are placed in a well-characterized neutron field for a specific duration. The neutron source can be a nuclear reactor or an accelerator.

• Cooling Period: After irradiation, the sample is allowed to "cool" for a predetermined period. This allows short-lived interfering radioisotopes to decay.

• Gamma-Ray Spectroscopy: The irradiated sample is then placed in front of a high-purity germanium (HPGe) detector to measure the characteristic gamma-rays emitted from the decay of the produced radioactive nuclei (in this case, ¹⁴⁶Nd is stable, so this method would be applied to a reaction producing a radioactive isotope in the chain).

• Data Acquisition: The HPGe detector is connected to a multichannel analyzer (MCA) which records the energy spectrum of the emitted gamma-rays.

• Data Analysis: The activity of the produced radionuclide is determined from the intensity of its characteristic gamma-ray peaks in the measured spectrum. By comparing the activity of the sample to the activity of the flux monitor, and knowing the irradiation time, decay constants, and detector efficiencies, the neutron capture cross-section of the target isotope can be calculated.

Conclusion

Neodymium-146 is predominantly synthesized in the slow neutron-capture process within AGB stars. Its abundance is a direct reflection of the neutron flux and temperature conditions in these stellar environments. The key nuclear physics input for modeling its production, the neutron capture cross-section of its precursors, has been experimentally determined with increasing precision using techniques such as the time-of-flight and activation methods. While the r-process also contributes to the cosmic inventory of ¹⁴⁶Nd, its contribution is considered to be of a lesser extent. The continued refinement of nuclear data and stellar models will further enhance our understanding of the origin of this and other heavy elements, providing a more complete picture of the nucleosynthetic history of our galaxy.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. s-process - Wikipedia [en.wikipedia.org]
• 3. The r-, s-, and p-Processes in Nucleosynthesis - B.S. Meyer [ned.ipac.caltech.edu]
• 4. researchgate.net [researchgate.net]

basic characteristics of Neodymium-146 oxide targets

An In-depth Technical Guide to the Core Characteristics of Neodymium-146 Oxide Targets

This technical guide provides a comprehensive overview of the fundamental characteristics of Neodymium-146 oxide (¹⁴⁶Nd₂O₃) targets, intended for researchers, scientists, and drug development professionals. The document details the physical, chemical, and nuclear properties of these specialized targets, outlines their primary applications, and presents inferred experimental protocols for their fabrication and use.

Core Properties of Neodymium-146 Oxide

Neodymium-146 oxide is a specific isotopic form of neodymium sesquioxide. While its general chemical and physical properties are similar to naturally occurring neodymium oxide, its primary value lies in the unique nuclear characteristics of the Neodymium-146 isotope.

Physical and Chemical Properties

The macroscopic properties of Neodymium-146 oxide are largely consistent with those of unenriched Neodymium(III) oxide.

Property	Value
Chemical Formula	¹⁴⁶Nd₂O₃
Appearance	Light bluish-gray or purple powder/solid
Molar Mass	Approximately 339.83 g/mol (calculated with ¹⁴⁶Nd)
Density	7.24 g/cm³
Melting Point	~2,233 °C
Boiling Point	~3,760 °C
Crystal Structure	Hexagonal (A-type), with cubic (C-type) and monoclinic (B-type) structures at higher temperatures
Solubility	Insoluble in water, soluble in strong acids
Magnetic Properties	Paramagnetic at room temperature

Isotopic Properties of Neodymium-146

Neodymium-146 is a stable isotope of neodymium. Its nuclear properties are central to its application in research and radioisotope production.

Property	Value
Natural Abundance	17.19%
Isotopic Mass	145.913113 u
Isotopic Enrichment	Typically >97% for target applications
Neutron Capture Cross Section (thermal)	~1.4 barns

Primary Application: Production of Promethium-147

The most significant application of Neodymium-146 oxide targets is in the production of the radioisotope Promethium-147 (¹⁴⁷Pm).[1] This is achieved through neutron bombardment in a nuclear reactor, initiating the following nuclear reaction:

¹⁴⁶Nd(n,γ) → ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻

Promethium-147 is a low-energy beta emitter with a half-life of 2.62 years, making it a valuable component in various applications, including:

• Betavoltaic Power Sources: Compact, long-lasting batteries for pacemakers, spacecraft, and remote sensors.

• Luminous Paints: For applications requiring self-luminescence.

• Thickness Gauges: In industrial processes for measuring the thickness of materials.

Experimental Protocols

While specific, proprietary protocols may vary, the following sections outline the generally accepted methodologies for the fabrication of Neodymium-146 oxide targets and their subsequent use in the production of Promethium-147.

Neodymium-146 Oxide Target Fabrication

The fabrication of robust and uniform targets is critical for successful irradiation. The most common method for producing solid oxide targets is through powder metallurgy, specifically cold pressing and sintering.

Methodology: Powder Pressing and Sintering

• Powder Preparation: High-purity, isotopically enriched Neodymium-146 oxide powder is the starting material. The powder's particle size and distribution are crucial for achieving a uniform and dense final pellet.

• Binder Addition (Optional): A small amount of an organic binder (e.g., polyvinyl alcohol) may be mixed with the oxide powder to improve its green strength (the strength of the pressed pellet before sintering).

• Cold Pressing: The powder mixture is loaded into a die and uniaxially pressed at high pressure to form a "green" pellet. The pressure applied is a critical parameter that influences the final density of the pellet.

• Sintering: The green pellet is heated in a furnace at a high temperature (below the melting point) in a controlled atmosphere (e.g., argon or vacuum). This process removes the binder, and the oxide particles bond together, increasing the density and strength of the pellet.

• Characterization: The final target pellet is characterized for its dimensions, density, and isotopic purity.

Alternative Methodology: Molecular Plating

For thin targets, molecular plating is another viable technique.

• Electrolyte Preparation: Enriched Neodymium-146 oxide is dissolved in an acid (e.g., nitric acid) to form a salt, which is then dissolved in an organic solvent (e.g., isopropanol) to create the plating solution.

• Electrodeposition: A voltage is applied between an anode and a cathode (the target backing foil) submerged in the electrolyte. This causes the neodymium compound to deposit onto the backing foil.[2]

• Heat Treatment: The deposited layer is then typically heated to convert it to a stable oxide form.

Irradiation and Promethium-147 Separation

Irradiation Workflow

• Target Encapsulation: The fabricated Neodymium-146 oxide pellet is sealed in a high-purity aluminum or quartz capsule to contain the material and any potential radioactive products during irradiation.

• Irradiation: The encapsulated target is placed in a high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory, for a predetermined period to achieve the desired level of ¹⁴⁷Pm production.[3]

• Cooling: After irradiation, the target is stored in a shielded "hot cell" to allow for the decay of short-lived radioisotopes.

• Dissolution: The irradiated target is remotely dissolved in a strong acid.

• Chemical Separation: Promethium-147 is chemically separated from the remaining neodymium target material and other transmutation products. This is typically achieved using ion exchange chromatography or solvent extraction.[3]

• Purification and Quality Control: The separated ¹⁴⁷Pm is further purified and analyzed to ensure it meets the required specifications for its intended application.

Visualizations

The following diagrams illustrate the key processes involved with Neodymium-146 oxide targets.

Caption: Core Properties of Neodymium-146 Oxide.

Caption: Neodymium-146 Oxide Target Fabrication Workflow.

Caption: Promethium-147 Production Workflow.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. cyclotron.tamu.edu [cyclotron.tamu.edu]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Production of Promethium-147 from Neodymium-146

Abstract: This document provides a comprehensive overview and detailed protocols for the production of Promethium-147 (B1221622) (¹⁴⁷Pm) via neutron irradiation of Neodymium-146 (¹⁴⁶Nd). These notes are intended for researchers, scientists, and professionals in drug development and other fields requiring high-purity ¹⁴⁷Pm. The process involves the neutron activation of an enriched ¹⁴⁶Nd target, followed by a cooling period to allow for the decay of Neodymium-147 (¹⁴⁷Nd) to ¹⁴⁷Pm, and subsequent radiochemical separation and purification.

Introduction

Promethium-147 is a beta-emitting radionuclide with a half-life of 2.62 years, making it a valuable isotope for various applications, including nuclear batteries, as a beta source for thickness gauges, and in radioluminescent light sources.[1][2] Historically, ¹⁴⁷Pm was primarily obtained from the fission products of uranium-235.[1] However, with the reduction in the processing of spent nuclear fuel, an alternative and reliable production route is the neutron bombardment of enriched Neodymium-146 in a high-flux nuclear reactor.[2][3][4]

This method follows the nuclear reaction pathway: ¹⁴⁶Nd (n,γ) → ¹⁴⁷Nd → (β⁻ decay, t₁/₂ = 10.98 days) → ¹⁴⁷Pm[2][5][6]

The key challenge in this production method lies in the efficient separation of the microscopic quantities of ¹⁴⁷Pm from the macroscopic amounts of the unreacted ¹⁴⁶Nd target material, as they are adjacent lanthanides with very similar chemical properties.[7] This document outlines the protocols for target preparation, irradiation, and the subsequent separation and purification of ¹⁴⁷Pm.

Nuclear Production and Decay Data

The production of ¹⁴⁷Pm from ¹⁴⁶Nd is governed by several key nuclear parameters. A summary of this quantitative data is presented below for easy reference and calculation of expected yields.

Parameter	Value	Reference
Target Isotope	¹⁴⁶Nd
Product Isotope	¹⁴⁷Pm
Intermediate Isotope	¹⁴⁷Nd
¹⁴⁶Nd Thermal Neutron Capture Cross-Section (σ)	1.48 ± 0.05 barns	[8][9]
¹⁴⁶Nd Resonance Integral	2.56 ± 0.25 barns	[8][9]
¹⁴⁷Nd Half-life (t₁/₂)	10.98 days	[2][5][6]
¹⁴⁷Pm Half-life (t₁/₂)	2.62 years	[1][2]
¹⁴⁷Pm Beta Emission Energy (E_max)	224.5 keV	[1][10]
¹⁴⁷Pm Beta Emission Energy (E_avg)	~62 keV	[1][10]
¹⁴⁷Pm Gamma Emission	121 keV (0.00285% intensity)	[1][10]
Typical Neutron Flux (e.g., HFIR PTP)	~1.3 x 10¹⁵ n/cm²/s	[10]
Maximum ¹⁴⁷Pm Yield (1-cycle HFIR irradiation)	101.8 MBq/mg (2.75 mCi/mg) of ¹⁴⁶Nd	[8][9][11]

Note: The yield of ¹⁴⁷Pm does not significantly increase with longer irradiation periods due to its large neutron capture cross-section, leading to the formation of other promethium isotopes.[8][9]

Experimental Protocols

The following protocols provide a detailed methodology for the key stages of ¹⁴⁷Pm production.

Target Preparation

• Material Selection: Utilize highly enriched ¹⁴⁶Nd oxide (¹⁴⁶Nd₂O₃) to maximize ¹⁴⁷Pm production and minimize the formation of undesirable radioisotopic impurities.[8]

• Target Encapsulation:

  • Accurately weigh the required amount of enriched ¹⁴⁶Nd₂O₃ (typically in milligram to gram quantities).

  • Encapsulate the ¹⁴⁶Nd₂O₃ powder in a high-purity quartz or aluminum capsule suitable for irradiation in a high-flux reactor.

  • Securely seal the capsule to prevent any leakage of the target material.

  • Properly label the capsule for identification and tracking.

Reactor Irradiation

• Irradiation Facility: The irradiation should be performed in a high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory (ORNL).[8][12]

• Irradiation Position: Place the encapsulated target in a position with a high thermal neutron flux, for example, the Peripheral Target Positions (PTP) or the flux trap of the HFIR.[8][10]

• Irradiation Duration: A typical irradiation period is one reactor cycle (approximately 24 days).[8][9] Longer irradiations do not significantly increase the ¹⁴⁷Pm yield due to its burnout.[8][9]

• Post-Irradiation Handling: After irradiation, the target will be highly radioactive. Handle it remotely in a hot cell.

Post-Irradiation Cooling

• Decay Period: Allow the irradiated target to "cool" for a period of at least 60 days after the end of bombardment (EOB).[8][9]

• Purpose of Cooling: This cooling period allows for the decay of the intermediate ¹⁴⁷Nd (t₁/₂ = 10.98 days) into the desired ¹⁴⁷Pm product, maximizing its yield.[5][8][9] It also allows for the decay of short-lived, unwanted radioisotopes.

Radiochemical Separation and Purification

The separation of promethium from neodymium is a challenging adjacent lanthanide separation. The following protocol is based on extraction and ion-exchange chromatography.[7][8][10]

• Target Dissolution:

  • Transfer the irradiated ¹⁴⁶Nd₂O₃ target to a beaker within a hot cell.

  • Dissolve the target material in a minimal volume of a strong acid, such as hydrochloric acid (HCl), to form an acidic solution.[10]

• Initial Separation using Extraction Chromatography:

  • Stationary Phase: Prepare a chromatography column with a resin selective for lanthanides, such as a LN resin or a resin impregnated with HDEHP (di(2-ethylhexyl)orthophosphoric acid).[8][10]

  • Column Conditioning: Condition the column with an acidic solution (e.g., HCl) of the same concentration as the feed solution.

  • Loading: Load the dissolved target solution onto the conditioned chromatography column.[10]

  • Elution: Elute the column with an appropriate eluent, such as increasing concentrations of HCl.[10] The separation of adjacent lanthanides is based on the small differences in their ionic radii and their affinity for the stationary phase. Collect the fractions.

  • Fraction Analysis: Analyze the collected fractions using gamma spectroscopy to identify the fractions containing ¹⁴⁷Pm and to monitor the separation from the bulk ¹⁴⁶Nd.

• Further Purification using Ion-Exchange Chromatography:

  • Stationary Phase: For higher purity, a second purification step using a low cross-linking cation exchange resin may be employed.[8]

  • Elution: Utilize a complexing agent like alpha-hydroxyisobuturic acid (α-HIB) as the eluent to achieve fine separation between promethium and any remaining neodymium or other lanthanide impurities.[13]

  • Fraction Collection and Analysis: Collect and analyze the fractions to isolate the pure ¹⁴⁷Pm.

• Final Product Formulation:

  • Combine the purified ¹⁴⁷Pm fractions.

  • Evaporate the solution to dryness and redissolve in a suitable acidic medium for storage or further use.

  • Perform quality control checks to determine the radiochemical purity and activity of the final ¹⁴⁷Pm product. A mass separation factor of >10⁴ between Pm and Nd can be achieved with two rounds of purification.[8][11]

Visualizations

The following diagrams illustrate the key processes and pathways involved in the production of ¹⁴⁷Pm.

Caption: Nuclear reaction and decay pathway for ¹⁴⁷Pm production.

Caption: Experimental workflow for ¹⁴⁷Pm production.

Caption: Logical flow of the radiochemical separation process.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. trace.tennessee.edu [trace.tennessee.edu]
• 3. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pure promethium: ORNL extracts in-demand isotope from plutonium leftovers | EurekAlert! [eurekalert.org]
• 5. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 6. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. impact.ornl.gov [impact.ornl.gov]
• 9. Reactor production of promethium-147 (Journal Article) | OSTI.GOV [osti.gov]
• 10. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 11. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Entering Market: Promethium-147 | NIDC: National Isotope Development Center [isotopes.gov]
• 13. Research Portal [laro.lanl.gov]

Application Notes and Protocols for the Production of Promethium-147 via Thermal Neutron Irradiation of Neodymium-146 Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promethium-147 (B1221622) (¹⁴⁷Pm) is a rare earth radioisotope with significant applications in various fields due to its properties as a pure low-energy beta emitter. It has a half-life of approximately 2.62 years and decays to stable Samarium-147 (¹⁴⁷Sm).[1][2][3] The absence of significant gamma radiation makes ¹⁴⁷Pm a desirable isotope for applications such as nuclear batteries (betavoltaics), luminous paints, and as a radiation source for industrial thickness gauging.[2][4][5][6]

This document provides a detailed overview of the production of ¹⁴⁷Pm through the thermal neutron irradiation of enriched Neodymium-146 (¹⁴⁶Nd) targets. The primary nuclear reaction for this process is:

¹⁴⁶Nd (n,γ) → ¹⁴⁷Nd --(β⁻ decay)--> ¹⁴⁷Pm

This method offers a reliable pathway to produce ¹⁴⁷Pm with high purity, essential for its various applications.[3] These notes outline the key nuclear data, experimental protocols for production and separation, and expected yields.

Nuclear Data and Reaction Parameters

The efficiency of ¹⁴⁷Pm production is governed by several key nuclear parameters. The thermal neutron capture cross-section of the target material and the product, along with the half-lives of the intermediate and final products, are crucial for determining optimal irradiation and decay times.

Parameter	Isotope	Value	Unit
Thermal Neutron Capture Cross-Section (σ₀)	¹⁴⁶Nd	1.48 ± 0.05	barns
¹⁴⁷Pm	~150	barns
Resonance Integral (I₀)	¹⁴⁶Nd	2.56 ± 0.25	barns
¹⁴⁷Pm	~2000	barns
Half-Life (t₁/₂)	¹⁴⁷Nd	~11	days
¹⁴⁷Pm	2.62	years
Beta Decay Energy (Eβ,max)	¹⁴⁷Nd	896	keV
¹⁴⁷Pm	224.5	keV
Average Beta Energy (Eβ,avg)	¹⁴⁷Pm	~62	keV
Gamma-ray Emission	¹⁴⁷Pm	121 keV (very low intensity, ~0.00285%)

Note: Data compiled from multiple sources.[3][4][6][7]

Experimental Protocols

The production of ¹⁴⁷Pm from ¹⁴⁶Nd involves several distinct stages: target preparation, neutron irradiation, a cooling/decay period, dissolution of the irradiated target, and chemical separation and purification of ¹⁴⁷Pm.

Target Preparation

• Material Selection: Highly enriched Neodymium-146 oxide (¹⁴⁶Nd₂O₃) is the preferred target material. Enrichment levels of 86% to over 97% have been successfully used.[4][8]

• Encapsulation: A precisely weighed amount of the enriched ¹⁴⁶Nd₂O₃ powder is encapsulated in a high-purity quartz or aluminum ampoule. The capsule is then sealed to prevent any leakage of radioactive material during and after irradiation.

Neutron Irradiation

• Irradiation Facility: The encapsulated target is placed in a nuclear reactor with a high thermal neutron flux. The High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory is an example of a facility used for this purpose.[4][7]

• Irradiation Conditions: The target is irradiated for a predetermined period. Typical thermal neutron fluxes are in the range of 1.3 x 10¹⁵ to 2.1 x 10¹⁵ n·cm⁻²·s⁻¹.[4][9]

• Irradiation Duration: The irradiation time can range from several hours to multiple reactor cycles (a typical cycle is ~24 days).[4][6] Longer irradiation times do not significantly increase the ¹⁴⁷Pm yield due to the high neutron capture cross-section of ¹⁴⁷Pm itself, which leads to the "burn-up" of the product into other isotopes like ¹⁴⁸Pm.[4][6]

Post-Irradiation Cooling and Decay

• Cooling Period: After irradiation, the target is stored in a shielded hot cell for a "cooling" period. This allows for the decay of short-lived, unwanted radioisotopes.

• ¹⁴⁷Nd Decay: A crucial step is to allow sufficient time for the decay of the intermediate isotope, ¹⁴⁷Nd (t₁/₂ ≈ 11 days), into the desired ¹⁴⁷Pm.[3] The yield of ¹⁴⁷Pm reaches its maximum approximately 60 days after the end of bombardment for a single-cycle irradiation.[4][6]

Target Dissolution

• Capsule Opening: The irradiated capsule is carefully opened in a shielded hot cell.

• Dissolution: The ¹⁴⁶Nd₂O₃ target material is dissolved in a suitable acid. Concentrated nitric acid (HNO₃) is commonly used for this purpose.[10][11] The dissolution is typically performed under reflux conditions to ensure complete dissolution of the oxide.[12]

Chemical Separation and Purification

The separation of microgram quantities of ¹⁴⁷Pm from gram quantities of the bulk ¹⁴⁶Nd target material is a challenging but critical step.[4] A multi-step chromatographic process is typically employed.[6]

• Initial Separation (Extraction Chromatography):

  • The dissolved target solution, in a hydrochloric acid (HCl) medium, is loaded onto a column containing an extraction resin (e.g., LN resin).[6]

  • Elution with increasing concentrations of HCl is used to separate the promethium fraction from the bulk neodymium and other lanthanide impurities.[6]

• Secondary Purification (Ion-Exchange Chromatography):

  • The promethium-containing fraction from the first step is further purified using a low cross-linking cation exchange resin.[6]

  • This step is effective in removing other radioisotopic impurities such as Cobalt-60 (⁶⁰Co) and Iridium-192 (¹⁹²Ir) that may be present from activation of impurities in the target or capsule materials.[6]

  • Two rounds of purification can achieve a mass separation factor of greater than 10⁴ between promethium and neodymium.[6]

Quality Control

• Radionuclidic Purity: The final purified ¹⁴⁷Pm product is analyzed using gamma-ray spectroscopy to identify and quantify any remaining radionuclidic impurities.[7][13] The primary impurities of concern are the isomers of ¹⁴⁸Pm.[4]

• Radiochemical Purity: The chemical purity of the ¹⁴⁷Pm solution is assessed to ensure it is free from other elemental contaminants.

Yields and Impurities

The yield of ¹⁴⁷Pm is dependent on the neutron flux, irradiation time, decay time, and the amount of ¹⁴⁶Nd target material.

Irradiation Duration (at HFIR)	Thermal Neutron Flux (n·cm⁻²·s⁻¹)	Decay Time (post-irradiation)	¹⁴⁷Pm Yield (MBq/mg of ¹⁴⁶Nd)
One Cycle (~24 days)	~2.1 x 10¹⁵	~30 days	~96.2
One Cycle (~24 days)	~2.1 x 10¹⁵	62 days (maximum)	~102
4 days	~2.1 x 10¹⁵	Not specified	-

Data from a study conducted at the High Flux Isotope Reactor (HFIR).[4]

The primary radioisotopic impurities produced during the irradiation of ¹⁴⁶Nd are the metastable and ground states of ¹⁴⁸Pm, which are formed by neutron capture on the ¹⁴⁷Pm product.

Impurity Isotope	Half-Life	Formation Route
¹⁴⁸ᵐPm	41.3 days	¹⁴⁷Pm (n,γ)
¹⁴⁸ᵍPm	5.37 days	¹⁴⁷Pm (n,γ)

Data compiled from multiple sources.[4]

Waste Management

The production of ¹⁴⁷Pm generates radioactive waste that must be managed according to established safety protocols. This includes:

• Low-Level Solid Waste: Contaminated lab equipment, personal protective equipment (PPE), and chromatography resins. This waste is typically compacted and stored for decay or disposed of at a licensed facility.[14]

• Liquid Waste: Acidic solutions from the dissolution and separation processes containing residual neodymium and trace amounts of other radioisotopes. This waste may require neutralization and solidification before disposal.[15]

• Spent Sealed Sources: While ¹⁴⁷Pm itself is used in sealed sources, the production process does not directly generate these. However, any unused or decayed ¹⁴⁷Pm sources must be managed as sealed radioactive sources.

All waste handling and disposal must comply with national and international regulations for radioactive materials.[16]

Diagrams

Nuclear Reaction and Decay Pathway

Caption: Production and decay chain for Promethium-147.

Experimental Workflow

Caption: Experimental workflow for ¹⁴⁷Pm production.

References

• 1. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. inis.iaea.org [inis.iaea.org]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. impact.ornl.gov [impact.ornl.gov]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 9. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 10. m.youtube.com [m.youtube.com]
• 11. preprints.org [preprints.org]
• 12. osti.gov [osti.gov]
• 13. preparecenter.org [preparecenter.org]
• 14. Radioactive Waste Management - World Nuclear Association [world-nuclear.org]
• 15. www-pub.iaea.org [www-pub.iaea.org]
• 16. gnssn.iaea.org [gnssn.iaea.org]

Application Notes and Protocols for Calculating the (n,γ) Reaction Rate for Neodymium-146

For Researchers, Scientists, and Drug Development Professionals

Introduction

The neutron capture reaction, specifically the (n,γ) reaction, is a fundamental process in nuclear physics with significant implications across various scientific and technological domains. For the stable isotope Neodymium-146 (¹⁴⁶Nd), this reaction leads to the production of Neodymium-147 (¹⁴⁷Nd), a radioisotope with applications in medical diagnostics and therapy. A precise understanding and accurate calculation of the ¹⁴⁶Nd(n,γ) reaction rate are crucial for optimizing the production of ¹⁴⁷Nd and for various nuclear engineering and astrophysics applications.

These application notes provide detailed protocols for both the experimental measurement and theoretical calculation of the ¹⁴⁶Nd(n,γ) reaction rate. The content is tailored for researchers, scientists, and professionals in drug development who require a comprehensive understanding of this nuclear reaction.

Data Presentation: Evaluated Nuclear Data

The (n,γ) reaction cross-section for ¹⁴⁶Nd has been extensively studied and evaluated. The following tables summarize the recommended data from the most recent major evaluated nuclear data libraries: ENDF/B-VIII.0 and JENDL-5. These libraries provide a comprehensive set of cross-section data over a wide range of incident neutron energies.

Table 1: Evaluated Neutron Capture Cross-Sections for ¹⁴⁶Nd from ENDF/B-VIII.0

Incident Neutron Energy	Cross-Section (barns)
0.0253 eV (Thermal)	1.36
Resonance Integral	2.75
14 MeV	1.04 x 10⁻³
Maxwellian Average (kT=30 keV)	0.165

Table 2: Evaluated Neutron Capture Cross-Sections for ¹⁴⁶Nd from JENDL-5

Incident Neutron Energy	Cross-Section (barns)
0.0253 eV (Thermal)	1.49
Resonance Integral	2.70
14 MeV	1.05 x 10⁻³
Fission Spectrum Average	2.19 x 10⁻²

Experimental Protocol: Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) technique is a primary experimental method for measuring energy-dependent neutron capture cross-sections with high precision.

Principle

The TOF method determines the energy of a neutron by measuring the time it takes to travel a known distance. A pulsed neutron source is used, and the time difference between the neutron pulse generation and its detection after interacting with the target sample allows for the calculation of the neutron's velocity and, consequently, its kinetic energy.

Experimental Workflow

Figure 1: Experimental workflow for the Time-of-Flight (TOF) method.

Detailed Methodology

• Neutron Production: Generate a pulsed, white-spectrum neutron beam using a suitable source, such as a spallation source or a linear accelerator (linac) with a photoneutron target.

• Beam Preparation: Collimate the neutron beam to define its size and direction, reducing background radiation.

• Target Preparation: Prepare a thin, well-characterized sample of enriched ¹⁴⁶Nd. The sample thickness should be optimized to maximize the capture yield while minimizing multiple scattering effects.

• Neutron Flux Monitoring: Place a neutron flux monitor (e.g., a fission chamber with a known cross-section) in the beamline to accurately measure the number of neutrons incident on the target as a function of energy.

• Gamma-ray Detection: Position an array of gamma-ray detectors around the target to detect the prompt gamma-rays emitted from the ¹⁴⁶Nd(n,γ)¹⁴⁷Nd reaction. Common detector types include C₆D₆ liquid scintillators, NaI(Tl) scintillators, or High-Purity Germanium (HPGe) detectors for high-resolution measurements.[1][2]

• Data Acquisition: Utilize a data acquisition system to record the time difference between the neutron pulse (start signal) and the detection of a gamma-ray (stop signal), as well as the energy deposited in the detector.

• Background Measurement: Perform measurements with a "dummy" sample (containing all materials except ¹⁴⁶Nd) and with no sample in the beam to accurately subtract background contributions.

• Data Analysis:

  • Convert the time-of-flight spectra to neutron energy spectra.

  • Apply corrections for detector efficiency, dead time, background, neutron self-shielding, and multiple scattering within the sample.

  • Normalize the capture yield to the measured neutron flux to obtain the absolute (n,γ) cross-section as a function of neutron energy.

Theoretical Protocol: Hauser-Feshbach Model Calculations

The Hauser-Feshbach statistical model is a powerful theoretical framework for calculating nuclear reaction cross-sections, particularly for medium to heavy nuclei and at energies where a large number of compound nucleus levels are involved. The TALYS nuclear reaction code is a widely used tool that implements the Hauser-Feshbach model.[1]

Principle

The Hauser-Feshbach theory assumes that the (n,γ) reaction proceeds through the formation of a compound nucleus (in this case, ¹⁴⁷Nd*) which then decays by emitting gamma-rays. The cross-section is calculated based on the statistical properties of the compound nucleus, governed by transmission coefficients for the entrance (neutron) and exit (gamma-ray) channels.

Calculation Workflow

Figure 2: Workflow for theoretical calculation using the Hauser-Feshbach model.

Detailed Methodology using TALYS

• Installation and Setup: Download and install the TALYS nuclear reaction code from a reputable source. Familiarize yourself with the input file structure and the user manual.[3]

• Input File Preparation: Create an input file specifying the projectile (neutron), target (¹⁴⁶Nd), and the desired energy range for the calculation.

• Selection of Nuclear Models and Parameters:

  • Optical Model Potential (OMP): Choose a suitable OMP to describe the interaction between the incident neutron and the ¹⁴⁶Nd nucleus. A local or global phenomenological potential, such as the Koning-Delaroche potential, is often a good starting point. These potentials are parameterized based on a wide range of experimental data.

  • Nuclear Level Density (NLD): Select a model for the nuclear level density of the compound nucleus ¹⁴⁷Nd. The Back-shifted Fermi Gas Model (BSFGM) or more sophisticated microscopic models can be used. These models are crucial for determining the density of available states for the decay of the compound nucleus.

  • Gamma-ray Strength Function (γSF): Specify the model for the γ-ray strength function, which describes the average electromagnetic properties of the excited nucleus. The Enhanced Generalized Lorentzian (EGLO) or other models that account for the low-energy upbend and pygmy resonance can be employed. Recent studies on Neodymium isotopes provide valuable insights for selecting appropriate γSF models.[2][4][5]

• Running the Calculation: Execute the TALYS code with the prepared input file.

• Output Analysis: The output will contain the calculated (n,γ) cross-section as a function of incident neutron energy.

• Reaction Rate Calculation: To obtain the reaction rate for astrophysical or reactor applications, the calculated cross-section needs to be averaged over the relevant neutron energy spectrum (e.g., a Maxwellian distribution for a given temperature). TALYS can often perform this calculation directly.

Conclusion

The determination of the ¹⁴⁶Nd(n,γ) reaction rate is a multifaceted process that combines experimental measurements and theoretical calculations. The Time-of-Flight method provides the necessary experimental data to validate and refine the nuclear models used in theoretical calculations. The Hauser-Feshbach model, as implemented in codes like TALYS, offers a robust framework for predicting the reaction rate, provided that appropriate nuclear input parameters are used. The protocols and data presented in these application notes serve as a comprehensive guide for researchers and scientists to accurately determine and utilize the ¹⁴⁶Nd(n,γ) reaction rate in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. [2204.08852] Evolution of the $γ$-ray strength function in neodymium isotopes [arxiv.org]
• 3. nds.iaea.org [nds.iaea.org]
• 4. lss.fnal.gov [lss.fnal.gov]
• 5. Nuclear Energy Agency (NEA) - JANIS [oecd-nea.org]

Application Notes and Protocols for Neodymium-146 Activation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and protocols for the activation of Neodymium-146 (¹⁴⁶Nd). The primary application detailed is the production of the medically significant radioisotope Promethium-147 (B1221622) (¹⁴⁷Pm) via neutron capture.

Introduction

Neutron activation of stable isotopes is a cornerstone of nuclear science, enabling the production of radioisotopes for a multitude of applications, from medical diagnostics and therapy to industrial tracers and power sources. Neodymium-146, a stable isotope of neodymium, serves as a crucial target material for the production of Promethium-147, a low-energy beta emitter.[1] The process involves the capture of a neutron by the ¹⁴⁶Nd nucleus, transmuting it into the radioactive Neodymium-147 (¹⁴⁷Nd). This unstable isotope subsequently undergoes beta decay to form ¹⁴⁷Pm.[2]

The experimental workflow for ¹⁴⁶Nd activation encompasses several key stages: target preparation, neutron irradiation, a cooling period to allow for the decay of ¹⁴⁷Nd to ¹⁴⁷Pm, post-irradiation chemical separation and purification, and finally, analysis and quantification of the produced radioisotopes.

Nuclear Reaction and Decay Data

The fundamental process begins with the neutron capture reaction:

¹⁴⁶Nd + n → ¹⁴⁷Nd + γ

This is followed by the beta decay of ¹⁴⁷Nd:

¹⁴⁷Nd → ¹⁴⁷Pm + β⁻ + ν̅e

A summary of the key nuclear data for the isotopes involved in this process is presented in the tables below.

Table 1: Nuclear Properties of Key Isotopes

Isotope	Natural Abundance (%)	Half-Life	Decay Mode
¹⁴⁶Nd	17.2	Stable	-
¹⁴⁷Nd	0	10.98 days	β⁻
¹⁴⁷Pm	0	2.6234 years	β⁻

Source:[2][3][4]

Table 2: Neutron Capture Cross-Section of ¹⁴⁶Nd

Parameter	Value (barns)
Thermal Neutron Capture Cross-Section (σ)	1.48 ± 0.05
Resonance Integral (I)	2.56 ± 0.25

A barn (b) is a unit of area equal to 10⁻²⁸ m². Source:[5][6]

Table 3: Principal Gamma-Ray Emissions from ¹⁴⁷Nd Decay

Energy (keV)	Intensity (%)
91.105	27.9
531.016	13.1
319.411	1.95
439.895	1.20
398.155	0.87
685.90	0.81
275.374	0.80

Source:[7]

Experimental Workflow and Protocols

The following sections detail the protocols for each stage of the experimental setup for ¹⁴⁶Nd activation.

Target Preparation

The quality and composition of the target material are critical for efficient radioisotope production and for minimizing the generation of undesirable impurities.

Protocol:

• Material Selection: Utilize highly enriched ¹⁴⁶Nd, typically in the form of Neodymium(III) oxide (Nd₂O₃). Enrichment of ¹⁴⁶Nd is crucial to maximize the yield of ¹⁴⁷Nd and reduce the production of other neodymium and promethium isotopes from other stable neodymium isotopes present in natural neodymium.

• Target Encapsulation:

  • Accurately weigh milligram quantities of the enriched Nd₂O₃ powder.

  • Encapsulate the powder in a high-purity material with a low neutron capture cross-section, such as quartz or aluminum. The encapsulation must be robust enough to withstand the conditions within the nuclear reactor.

  • Seal the capsule, ensuring it is clean and properly labeled for identification.

Neutron Irradiation

The encapsulated ¹⁴⁶Nd target is irradiated in a nuclear reactor to induce neutron capture.

Protocol:

• Reactor Selection: A high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory, is ideal for producing significant quantities of ¹⁴⁷Pm.[5][6] These reactors provide a high thermal neutron flux.

• Irradiation Position: Place the encapsulated target in a designated irradiation position within the reactor core or periphery. The choice of position will depend on the desired neutron flux and energy spectrum. For instance, the Peripheral Target Positions (PTP) of the HFIR offer a peak thermal neutron flux of approximately 1.3 x 10¹⁵ neutrons/cm²/sec.[8]

• Irradiation Time: The duration of irradiation is a critical parameter that influences the yield of ¹⁴⁷Nd. A typical irradiation period for ¹⁴⁷Pm production is one reactor cycle, which is approximately 24 days.[5][6] Longer irradiation times do not significantly increase the yield of ¹⁴⁷Pm due to its large neutron capture cross-section, which leads to the burnout of the product.[5][6]

• Post-Irradiation Handling: After irradiation, the target is highly radioactive and must be handled remotely in a hot cell.

Cooling Period

Following irradiation, the target is stored for a specific period to allow the ¹⁴⁷Nd to decay into the desired ¹⁴⁷Pm.

Protocol:

• Decay Time: The optimal cooling time is a balance between maximizing the decay of ¹⁴⁷Nd (half-life of 10.98 days) and minimizing the decay of the final product, ¹⁴⁷Pm (half-life of 2.6234 years). A cooling period of approximately 60 days after the end of bombardment allows for the ¹⁴⁷Pm yield to reach its maximum value.[5][6] During this time, the short-lived radioisotopes will also decay, simplifying the subsequent chemical separation process.

Post-Irradiation Chemical Separation

Chemical separation is necessary to isolate the ¹⁴⁷Pm from the remaining ¹⁴⁶Nd target material and any other radioisotopic impurities.

Protocol:

• Target Dissolution:

  • In a hot cell, carefully open the irradiated capsule.

  • Dissolve the irradiated Nd₂O₃ target material in a suitable acid, such as nitric acid or hydrochloric acid, to form an acidic solution.[8]

• Chromatographic Separation:

  • Extraction chromatography is an effective method for separating promethium from neodymium.[8]

  • Prepare a chromatography column with a suitable resin, such as LN Resin, which contains HDEHP (di(2-ethylhexyl)phosphoric acid).[8][9]

  • Load the acidic solution containing the dissolved target material onto the column.

  • Elute the column with increasing concentrations of acid (e.g., HCl) to selectively separate the different elements. Promethium and neodymium will elute at different acid concentrations, allowing for their separation.[8]

  • Collect the fractions containing the purified ¹⁴⁷Pm. Multiple rounds of purification may be necessary to achieve a high mass separation factor.[5][6]

Analysis and Quantification

The final step is to analyze the purified product to determine its identity, quantity, and purity.

Protocol:

• Gamma-Ray Spectroscopy:

  • Use a high-purity germanium (HPGe) detector to perform gamma-ray spectroscopy on the irradiated target (before separation) and the purified ¹⁴⁷Pm fraction.

  • The HPGe detector provides high-resolution energy spectra, allowing for the identification of different radioisotopes based on their characteristic gamma-ray emissions.

  • Identify ¹⁴⁷Nd by its prominent gamma-ray peak at 91.1 keV.[2][7]

  • Quantify the amount of each radioisotope present by analyzing the peak areas in the gamma spectrum, taking into account the detector efficiency, gamma-ray intensity, and decay corrections.

• Radiochemical Purity: The radiochemical purity of the final ¹⁴⁷Pm product can be assessed using techniques like paper chromatography and paper electrophoresis.[10]

Visualized Workflows

The following diagrams illustrate the key processes in Neodymium-146 activation.

Caption: Experimental workflow for the production of ¹⁴⁷Pm from ¹⁴⁶Nd.

Caption: Nuclear reaction and decay pathway for ¹⁴⁷Pm production.

Safety Considerations

The handling of radioactive materials requires strict adherence to safety protocols.

• Radiation Shielding: Irradiated targets and purified radioisotopes are significant sources of radiation. All handling must be performed in appropriately shielded environments, such as hot cells, to minimize radiation exposure to personnel.

• Contamination Control: Implement measures to prevent the spread of radioactive contamination. This includes the use of protective clothing, gloves, and dedicated equipment.

• Waste Management: Radioactive waste generated during the process must be managed and disposed of in accordance with regulatory requirements.

Conclusion

The activation of Neodymium-146 is a well-established method for the production of Promethium-147. By following detailed protocols for target preparation, irradiation, and post-irradiation processing, researchers can reliably produce this valuable radioisotope for a range of applications. Careful adherence to safety procedures is paramount throughout the entire workflow. The quantitative data and protocols provided in these notes serve as a comprehensive guide for scientists and professionals working in this field.

References

• 1. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 2. trace.tennessee.edu [trace.tennessee.edu]
• 3. Isotopes of neodymium - Wikipedia [en.wikipedia.org]
• 4. Neodymium-147 - isotopic data and properties [chemlin.org]
• 5. impact.ornl.gov [impact.ornl.gov]
• 6. Reactor Production of Promethium-147 | ORNL [ornl.gov]
• 7. www-nds.iaea.org [www-nds.iaea.org]
• 8. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols for Ion-Exchange Purification of Promethium-147

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promethium-147 (Pm-147) is a pure beta-emitting radionuclide with a half-life of 2.62 years, making it a valuable isotope for various applications, including nuclear batteries, heat sources for space applications, and as a source for portable X-ray devices.[1][2] Its production, primarily from the fission of uranium-235 (B1209698) or neutron irradiation of neodymium-146, results in a mixture of various fission products and unreacted target material.[2][3] Consequently, a robust purification process is essential to obtain high-purity Pm-147. Ion-exchange chromatography is a cornerstone technique for this purpose, offering high resolution and capacity for separating chemically similar lanthanides and other contaminants.[4][5][6] This document provides detailed application notes and experimental protocols for the ion-exchange purification of Pm-147.

Core Principles of Ion-Exchange Chromatography for Pm-147 Purification

Ion-exchange chromatography (IEX) separates molecules based on their net surface charge.[5][7] In the context of Pm-147 purification, the trivalent promethium ion (Pm³⁺) and other trivalent lanthanide and actinide contaminants are adsorbed onto a charged stationary phase (the ion-exchange resin). By carefully controlling the composition and pH of the mobile phase (the eluent), the differential affinities of these ions for the resin are exploited to achieve separation.

Cation-exchange chromatography is the most common approach for Pm-147 purification. In this method, the stationary phase is negatively charged, attracting the positively charged Pm³⁺ ions. Elution is typically achieved by introducing a complexing agent that forms stable complexes with the lanthanides, altering their affinity for the resin and allowing them to be selectively washed off the column. The stability of these complexes varies among the different lanthanides, enabling their separation.

Key Separation Challenges

The primary challenges in the purification of Pm-147 lie in its separation from:

• Adjacent Lanthanides: Neodymium (Nd) and Samarium (Sm) are often present, with Nd being a common target material for Pm-147 production and Sm being its decay product.[3][4] Their similar ionic radii and chemical properties make them difficult to separate from promethium.

• Other Fission Products: A complex mixture of other radioactive isotopes can be present in the feed solution.

• Actinides: Elements like Americium (Am) and Curium (Cm) are common byproducts in fission product mixtures and pose a significant separation challenge.[8][9]

Experimental Protocols

Protocol 1: EDTA Elution for Kilogram-Scale Purification

This protocol is based on a well-established method for large-scale purification of Pm-147 from a crude rare earth fission product mixture.[4]

1. Resin Preparation:

• Resin: Dowex 50W, X-8 (50-100 mesh), a strong acid cation exchange resin.
• Preparation: The resin is thoroughly washed with deionized water to remove any impurities. It is then converted to the desired ionic form (e.g., H⁺ or NH₄⁺) by passing a suitable acid or salt solution through the column, followed by rinsing with deionized water until the effluent is neutral.

2. Column Loading:

• The crude rare earth fission product mixture, from which cerium has been previously removed, is dissolved in a minimal volume of dilute acid.
• The pH of the feed solution is adjusted to be acidic to ensure the adsorption of the trivalent lanthanides onto the resin.
• The solution is loaded onto the top of the prepared ion-exchange column at a controlled flow rate.

3. Elution:

• Eluent: An ammonium (B1175870) hydroxide (B78521) (NH₄OH) buffered ethylenediaminetetraacetic acid (EDTA) solution. The chelation with EDTA forms stable complexes with the lanthanides, facilitating their elution.
• Temperature: The elution is performed at an elevated temperature to improve the separation kinetics and reduce processing time, which is critical for minimizing resin degradation due to radiolysis.[4]
• Process: The eluent is passed through the column at a constant flow rate. The effluent is collected in fractions. The separation is monitored by detecting the radioactivity of the fractions.

4. Fraction Analysis:

• Each fraction is analyzed for its radiochemical purity to determine the concentration of Pm-147 and any contaminants like Nd and Sm.

Protocol 2: HDEHP Extraction Chromatography for Separation from Neodymium

This protocol is particularly useful for separating Pm-147 from the neodymium target material after neutron irradiation.[3]

1. Resin and Column Preparation:

• Resin: Eichrom LN Resin, which consists of di(2-ethylhexyl)orthophosphoric acid (HDEHP) adsorbed on an inert support.
• Column Preparation: The resin is packed into a chromatography column and pre-conditioned by passing the initial eluent through it.

2. Feed Preparation and Loading:

• The irradiated neodymium target is dissolved in an acidic solution, typically hydrochloric acid (HCl).[3]
• The acidic solution containing Pm-147 and Nd-146 is loaded onto the HDEHP column.

3. Elution:

• Eluent: Hydrochloric acid (HCl) with a gradually increasing concentration.
• Process: The elution is performed by passing HCl solutions of increasing molarity through the column. This gradient elution allows for the selective separation of promethium from neodymium. Fractions are collected throughout the elution process.

4. Secondary Purification (Optional):

• For higher purity, fractions containing Pm-147 and residual Nd can be further processed.[3]
• The combined fractions are evaporated to dryness, redissolved in 0.1 M nitric acid, and loaded onto a cation-exchange column (e.g., BioRad AG50X4).
• Elution is then carried out with 0.1 M α-hydroxyisobutyric acid (HIBA) to achieve a finer separation.[3]

Protocol 3: DTPA Elution for Separation from Americium

This protocol focuses on the separation of Pm-147 from the actinide contaminant Americium-241 (Am-241).[9]

1. Resin and Column Setup:

• Resin: Dowex 50W-X4, a strong acid cation exchange resin.
• Preparation: The resin is packed into a column and conditioned as described in Protocol 1.

2. Loading:

• The feed solution containing Pm-147 and Am-241 is prepared in a dilute acid and loaded onto the column.

3. Elution:

• Eluent: Diethylenetriaminepentaacetic acid (DTPA) solution. The concentration and pH of the DTPA solution are critical parameters for achieving good separation.
• Process: The DTPA eluent is passed through the column, and fractions of the effluent are collected for analysis. The differing stabilities of the Pm-DTPA and Am-DTPA complexes allow for their chromatographic separation.

Quantitative Data Summary

The following tables summarize quantitative data from reported Pm-147 purification protocols.

Table 1: Purity of Promethium-147 Fractions from EDTA Elution [4]

Fraction	Curies of Pm-147	Promethium Purity (%)	Neodymium Contamination (%)	Samarium Contamination (%)
Heart Fraction	13,000	99	Trace	Trace
Second Fraction	3,100	88	11	1
Third Fraction	4,600	55	21	24

Visualizing the Workflows

The following diagrams illustrate the logical flow of the described purification protocols.

Caption: General workflow for the ion-exchange purification of Promethium-147.

Caption: Logical relationship of steps in the chromatographic separation of Pm-147.

Safety Considerations

Promethium-147 is a radioactive material, and all handling must be conducted in appropriately shielded facilities, such as hot cells, shielded caves, or glove boxes, by trained personnel.[8] Proper radiation monitoring and waste disposal procedures are mandatory. The high-energy beta particles emitted by Pm-147 can produce Bremsstrahlung X-rays when interacting with shielding materials, which must be accounted for in the design of safety protocols.

Conclusion

Ion-exchange chromatography remains a powerful and versatile technique for the purification of Promethium-147. The choice of resin, eluent, and operating conditions can be tailored to the specific feed stream and desired purity level. The protocols and data presented here provide a solid foundation for researchers and professionals involved in the production and application of this important radioisotope. Further optimization of these methods, such as the use of novel ligands and high-performance liquid chromatography (HPLC) systems, continues to improve the efficiency and purity of Pm-147 separation.[8][10]

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 4. DEVELOPMENT AND DEMONSTRATION OF AN ION-EXCHANGE PROCESS FOR KILOGRAM-SCALE PRODUCTION OF HIGH PURITY PROMETHIUM (Technical Report) | OSTI.GOV [osti.gov]
• 5. research.fredhutch.org [research.fredhutch.org]
• 6. inis.iaea.org [inis.iaea.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 9. Ion Exchange Purification of Promethium-147 and Its Separation from ... - P. B. Orr - Google ブックス [books.google.co.jp]
• 10. High-resolution determination of 147Pm in urine using dynamic ion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lanthanide Separation via Solvent Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The separation of lanthanides is a significant challenge in chemistry due to their similar ionic radii and chemical properties. Solvent extraction, also known as liquid-liquid extraction, is a widely employed and effective method for separating and purifying these elements.[1][2] This technique relies on the differential distribution of lanthanide ions between two immiscible liquid phases: an aqueous phase containing the lanthanide salts and an organic phase containing an extractant.[2] The choice of extractant, diluent, and aqueous phase conditions (e.g., pH, complexing agents) are critical for achieving high separation efficiency.[2][3]

This document provides detailed application notes and experimental protocols for the separation of lanthanides using various solvent extraction methods, including the use of acidic organophosphorus extractants and synergistic extraction systems.

Principle of Solvent Extraction for Lanthanide Separation

Solvent extraction for lanthanide separation is based on the principle of equilibrium partitioning. A lanthanide ion (Ln³⁺) in the aqueous phase reacts with an extractant in the organic phase to form a neutral complex that is soluble in the organic diluent. The general equilibrium can be represented as:

Ln³⁺(aq) + nHA(org) ⇌ LnAₙ(org) + nH⁺(aq)

Where Ln³⁺ is the lanthanide ion, HA is the acidic extractant, and LnAₙ is the extracted complex. The distribution of the lanthanide between the two phases is quantified by the distribution ratio (D) and the efficiency of separation between two different lanthanides (Ln₁ and Ln₂) is measured by the separation factor (β or SF) .

Distribution Ratio (D): D = [Ln]org / [Ln]aq where [Ln]org and [Ln]aq are the equilibrium concentrations of the lanthanide in the organic and aqueous phases, respectively.[4]

Separation Factor (β): β = D₂ / D₁ where D₁ and D₂ are the distribution ratios of two different lanthanides. A higher separation factor indicates a more efficient separation.[5]

Key Solvent Extraction Systems

Several classes of extractants are used for lanthanide separation. Acidic organophosphorus extractants are widely used commercially due to their good chemical stability and solvation properties.[3] Synergistic extraction systems, which involve a combination of two or more extractants, can significantly enhance extraction efficiency and selectivity.[6][7]

Acidic Organophosphorus Extractants

Commonly used acidic organophosphorus extractants include:

• Di-(2-ethylhexyl) phosphoric acid (D2EHPA) [3][8]

• 2-ethylhexyl phosphonic acid mono-2-ethylhexyl ester (PC-88A or EHEHPA) [3]

• Bis(2,4,4-trimethylpentyl)phosphinic acid (Cyanex 272) [1][3]

These extractants operate on a cation-exchange mechanism, where the acidic proton of the extractant is exchanged for a lanthanide ion.[5] The extraction efficiency is highly dependent on the pH of the aqueous phase.[3]

Synergistic Extraction Systems

Synergism is the phenomenon where the extractive capability of a mixture of extractants is greater than the sum of their individual extraction efficiencies.[7] This is often achieved by combining an acidic extractant with a neutral or another acidic extractant. Examples include:

• Cyanex 272 and Caprylic Acid [5]

• D2EHPA and N,N-dioctyl-2-hydroxyacetamide (DOHyA) [9]

• HDEHP and Trioctylphosphine oxide (TOPO) [10]

Experimental Protocols

The following are generalized protocols for lanthanide separation using solvent extraction. Specific parameters should be optimized based on the specific lanthanides to be separated and the desired purity.

Protocol 1: Lanthanide Separation using D2EHPA

This protocol describes the separation of light lanthanides (La, Nd, Ce) using D2EHPA as the extractant.

Materials:

• Stock solutions of La(III), Nd(III), and Ce(IV) nitrates or chlorides in dilute acid (e.g., 0.1 M HNO₃).[8]

• Di-(2-ethylhexyl) phosphoric acid (D2EHPA), 95% purity.[8]

• Kerosene (B1165875) as the diluent.[8]

• Nitric acid (HNO₃) or Sulfuric acid (H₂SO₄) for pH adjustment.[8]

• Separatory funnels or mixer-settlers.

• ICP-MS or ICP-OES for lanthanide concentration analysis.

Procedure:

• Organic Phase Preparation: Prepare solutions of D2EHPA in kerosene at various concentrations (e.g., 0.1 M, 0.5 M, 1.0 M).[8]

• Aqueous Phase Preparation: Prepare an aqueous feed solution containing a mixture of the lanthanide salts at a known concentration in a specific acid concentration (e.g., 0.1 M HNO₃).[8]

• Extraction:

  • In a separatory funnel, mix equal volumes of the organic and aqueous phases (e.g., 20 mL each).

  • Shake the mixture vigorously for a sufficient time to reach equilibrium (typically 15-30 minutes).

  • Allow the phases to separate completely.

• Phase Separation: Carefully separate the aqueous and organic phases.

• Analysis:

  • Determine the concentration of each lanthanide in the aqueous phase using ICP-MS or ICP-OES.

  • The concentration in the organic phase can be determined by mass balance.[8]

• Stripping (Back-Extraction): To recover the lanthanides from the organic phase, contact the loaded organic phase with a higher concentration of acid (e.g., 2-4 M HNO₃). This will shift the equilibrium back, releasing the lanthanide ions into the new aqueous phase.

• Calculation: Calculate the distribution ratio (D) and separation factor (β) for each lanthanide pair.

Data Presentation:

Table 1: Extraction of Light Lanthanides with D2EHPA from 0.1 M HNO₃ [8]

D2EHPA Concentration (M)	% Extraction La(III)	% Extraction Nd(III)	% Extraction Ce(IV)
0.1	71.7	85.5	~100
0.5	~90	~95	~100
1.0	99.4	99.7	100

Note: The order of extraction ability is Ce(IV) > Nd(III) > La(III).[8]

Protocol 2: Synergistic Separation of Lanthanides using Cyanex 272 and Caprylic Acid

This protocol describes the separation of lanthanides using a synergistic mixture of Cyanex 272 and caprylic acid.

Materials:

• Stock solutions of lanthanide chlorides (e.g., La, Pr, Nd, Sm, Eu, Gd, Tb, Dy, Ho, Er, Tm, Yb, Lu) at 0.01 mol/L.[5]

• Cyanex 272.

• Caprylic acid.

• Hexane as the diluent.

• Sodium acetate (B1210297) (NaOAc) and Acetic acid (AcOH) buffer solution (0.2 mol/L).[5]

• Hydrochloric acid (HCl) for stripping.[4]

Procedure:

• Organic Phase Preparation: Prepare a synergistic organic phase by dissolving Cyanex 272 (e.g., 0.01 mol/L) and caprylic acid (e.g., 0.02 mol/L) in hexane.[5]

• Aqueous Phase Preparation: Prepare an aqueous feed solution containing the lanthanide mixture in the NaOAc/AcOH buffer. Adjust the pH to the desired value (e.g., pH 5.8).[5]

• Extraction:

  • Mix equal volumes of the aqueous and organic phases in a test tube with a ground-in stopper.[5]

  • Shake for 15 minutes to ensure equilibrium is reached.[4][5]

  • Centrifuge if necessary to aid phase separation.

• Phase Separation and Analysis:

  • Separate the two phases.

  • Determine the lanthanide concentrations in the aqueous phase. The concentration in the organic phase can be calculated by the difference from the initial concentration.[4]

• Stripping: Use a 0.5 mol/L HCl solution to strip the lanthanides from the loaded organic phase.[4]

• Calculation: Calculate the distribution ratios (D) and separation factors (β) relative to a reference lanthanide (e.g., La).

Data Presentation:

Table 2: Distribution Ratios (D) and Separation Factors (β) for Lanthanide Extraction with 0.01 M Cyanex 272 and 0.02 M Caprylic Acid at pH 5.8 [5]

Lanthanide	D	β (Ln/La)
La	0.89	1.00
Pr	2.19	2.46
Nd	3.02	3.39
Sm	8.32	9.35
Eu	12.02	13.51
Gd	15.14	17.01
Tb	38.02	42.72
Dy	61.66	69.28
Ho	89.13	100.14
Er	138.04	155.10
Tm	218.78	245.82
Yb	316.23	355.31
Lu	446.68	501.89

Note: This system shows effective separation of heavy lanthanides from light lanthanides.[5]

Visualizations

Experimental Workflow for Solvent Extraction

Caption: General workflow for a single-stage solvent extraction experiment.

Logical Relationship in Synergistic Extraction

Caption: Formation of a synergistic complex in the organic phase.

Conclusion

Solvent extraction is a versatile and powerful technique for the separation of lanthanides. The selection of the appropriate extractant system and the optimization of experimental conditions are crucial for achieving high purity separations. The protocols and data presented in these application notes provide a foundation for researchers to develop and implement effective lanthanide separation processes. Further optimization may be required for specific applications, particularly in complex matrices or for industrial-scale operations.

References

• 1. researchgate.net [researchgate.net]
• 2. Speciation of lanthanide ions in the organic phase after extraction from nitrate media by basic extractants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Solvent Extraction of Lanthanides(III) in the Presence of the Acetate Ion Acting as a Complexing Agent Using Mixtures of Cyanex 272 and Caprylic Acid in Hexane [mdpi.com]
• 6. Game-changing rare-earth elements separation technology licensed to Marshallton [ornl.gov]
• 7. inis.iaea.org [inis.iaea.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synergistic extraction studies of Am(III) and Eu(III) with Bis(2-ethylhexyl) di thiophosphoric acid (HDEHDTP) and some nitrogen or phosphorous compounds [inis.iaea.org]

Application Note: Gamma Spectroscopy of Irradiated Neodymium-146 for Promethium-147 Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

The production of Promethium-147 (¹⁴⁷Pm), a beta-emitting radionuclide with applications in radiopharmaceuticals and nuclear batteries, is often achieved through the neutron irradiation of stable Neodymium-146 (¹⁴⁶Nd). This process involves the capture of a neutron by ¹⁴⁶Nd to form Neodymium-147 (¹⁴⁷Nd), which subsequently decays to ¹⁴⁷Pm. Gamma spectroscopy is a critical analytical technique used to identify and quantify the radionuclides present in the irradiated sample, ensuring the purity and yield of the desired ¹⁴⁷Pm. This application note provides a detailed protocol for the gamma spectroscopy of an irradiated ¹⁴⁶Nd target and presents the expected gamma-ray signatures.

Principle

The nuclear reaction and subsequent decay process are as follows:

¹⁴⁶Nd (n,γ) → ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻ + ν̅ₑ

¹⁴⁷Nd has a half-life of approximately 11 days and decays to ¹⁴⁷Pm, which itself is a beta emitter with a much longer half-life of 2.62 years.[1] The gamma rays emitted during the decay of ¹⁴⁷Nd are the primary focus of this analysis, as ¹⁴⁷Pm is a very weak gamma emitter.[1] By measuring the characteristic gamma rays of ¹⁴⁷Nd, the production of ¹⁴⁷Pm can be indirectly quantified.

Experimental Protocol

This protocol outlines the key steps from target preparation to gamma spectrum analysis.

Target Preparation and Irradiation

• Target Material: High-purity, enriched ¹⁴⁶Nd oxide (Nd₂O₃) is the preferred target material to minimize the production of unwanted activation products.

• Encapsulation: The Nd₂O₃ powder is typically encapsulated in a high-purity quartz or aluminum ampoule. The mass of the target material should be accurately determined before and after encapsulation.

• Irradiation: The encapsulated target is irradiated in a nuclear reactor with a high thermal neutron flux. Irradiation times can vary depending on the reactor flux and the desired ¹⁴⁷Pm activity. A typical irradiation might last for several days.

Post-Irradiation Handling and Cooling

• Cooling Period: After irradiation, the target is stored in a shielded container for a "cooling" period. This allows for the decay of short-lived activation products, simplifying the subsequent gamma spectrum. The optimal cooling time depends on the impurities present but is typically on the order of days to weeks.

• Sample Preparation for Spectroscopy: The irradiated ampoule is carefully handled in a hot cell. Depending on the activity, the entire ampoule may be measured, or a sample of the irradiated material may be chemically processed to separate the Neodymium and Promethium fraction from other potential impurities.

Gamma Spectroscopy Measurement

• Detector: A high-purity germanium (HPGe) detector is recommended for its excellent energy resolution, which is crucial for resolving closely spaced gamma-ray peaks.[2]

• Calibration: The HPGe detector must be calibrated for both energy and efficiency using certified radioactive sources covering a wide range of energies (e.g., ¹⁵²Eu, ¹³³Ba, ⁶⁰Co).

• Data Acquisition: The irradiated sample is placed at a reproducible distance from the detector. The counting time should be sufficient to obtain good statistics for the peaks of interest. A typical acquisition time can range from several minutes to several hours.

• Spectrum Analysis: The resulting gamma-ray spectrum is analyzed using specialized software. The analysis involves identifying the photopeaks, determining their net areas, and converting these areas to activities using the detector efficiency calibration and the known gamma-ray emission probabilities.

Data Presentation

The primary radionuclide of interest in the gamma spectrum of an irradiated ¹⁴⁶Nd sample is ¹⁴⁷Nd. The presence of its characteristic gamma rays confirms the successful production of ¹⁴⁷Pm. The following table summarizes the most intense and commonly observed gamma-ray energies and their emission probabilities for the decay of ¹⁴⁷Nd.

Radionuclide	Gamma-Ray Energy (keV)	Emission Probability (%)
¹⁴⁷Nd	91.105	28.4
¹⁴⁷Nd	531.016	12.7
¹⁴⁷Nd	120.48	0.690
¹⁴⁷Nd	319.4	0.43
¹⁴⁷Nd	439.5	0.28
¹⁴⁷Nd	685.8	0.23

Note: Data compiled from various sources. Emission probabilities may have associated uncertainties.[3][4]

While ¹⁴⁷Pm is the desired product, it is a very weak gamma emitter, with its most significant gamma ray at 121.2 keV having a very low emission probability of approximately 0.00285%.[1] Therefore, direct measurement of ¹⁴⁷Pm by gamma spectroscopy is challenging and often not practical for routine analysis. The quantification of ¹⁴⁷Nd serves as a reliable proxy for the amount of ¹⁴⁷Pm produced.

Mandatory Visualizations

Nuclear Reaction and Decay Pathway

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. lnhb.fr [lnhb.fr]

Determining the Half-Life of Neodymium-147: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the experimental determination of the half-life of the radionuclide Neodymium-147 (¹⁴⁷Nd). Neodymium-147 is a beta-emitting isotope with a relatively short half-life, making it a subject of interest in various research applications. Accurate determination of its half-life is crucial for dosimetry, waste management, and the production of its daughter nuclide, Promethium-147, which has applications in radioisotope thermoelectric generators and as a beta radiation source. This guide outlines two primary methods for half-life determination: gamma-ray spectroscopy and liquid scintillation counting. Detailed experimental workflows, data analysis procedures, and the decay scheme of ¹⁴⁷Nd are presented.

Introduction

Neodymium-147 is a synthetic radioisotope of neodymium that undergoes beta decay to Promethium-147 (¹⁴⁷Pm).[1][2] Its half-life is approximately 10.98 days.[3] The decay process involves the emission of beta particles and is accompanied by the release of gamma rays at specific energies. The accurate measurement of the half-life of ¹⁴⁷Nd is essential for various scientific and industrial applications. This document provides comprehensive protocols for researchers to determine this fundamental nuclear property using common laboratory equipment.

Quantitative Data Summary

The decay characteristics of Neodymium-147 are summarized in the table below. This information is critical for selecting the appropriate detection method and for the analysis of experimental data.

Property	Value	Reference
Half-Life (T½)	10.98 ± 0.01 days	[3]
Decay Mode	Beta (β⁻) Decay	[1][2]
Daughter Nuclide	Promethium-147 (¹⁴⁷Pm)	[1][2]
Beta Decay Energy (Qβ-)	896.0 ± 0.9 keV
Major Gamma-Ray Energies (and Intensities)	91.105 keV (27.9%)275.374 keV (0.80%)319.411 keV (1.95%)398.155 keV (0.87%)439.895 keV (1.20%)531.016 keV (13.1%)685.90 keV (0.81%)	[4]

Experimental Protocols

Two robust methods for determining the half-life of Neodymium-147 are detailed below. The choice of method may depend on the available equipment and the specific activity of the ¹⁴⁷Nd source.

Method 1: Gamma-Ray Spectroscopy

This method involves measuring the intensity of a characteristic gamma ray emitted during the decay of ¹⁴⁷Nd over a period of time. The 531.016 keV gamma ray is often the preferred choice due to its high intensity.[4]

3.1.1. Materials and Equipment

• Neodymium-147 source of known initial activity

• High-Purity Germanium (HPGe) or Sodium Iodide (NaI(Tl)) scintillation detector

• Multichannel Analyzer (MCA)

• Lead shielding for the detector

• Standard gamma-ray sources for energy and efficiency calibration (e.g., ¹⁵²Eu, ⁶⁰Co)

• Data acquisition and analysis software

3.1.2. Experimental Procedure

• Detector Setup and Calibration:

  • Position the detector within the lead shielding to minimize background radiation.

  • Perform an energy calibration of the spectrometer using standard sources with well-known gamma-ray energies covering the range of interest (including the 531.016 keV peak of ¹⁴⁷Nd).

  • Perform an efficiency calibration to determine the detector's efficiency at various energies.

• Sample Preparation and Placement:

  • Prepare a point source of ¹⁴⁷Nd to ensure reproducible counting geometry.

  • Place the ¹⁴⁷Nd source at a fixed and reproducible distance from the detector. The distance should be chosen to provide a sufficiently high count rate without causing significant dead time in the detector system.

• Data Acquisition:

  • Acquire a gamma-ray spectrum of the ¹⁴⁷Nd source for a predetermined counting time. The counting time should be long enough to obtain good statistics in the 531.016 keV photopeak but short enough to be considered a "snapshot" in the decay process.

  • Record the start time and duration of the measurement.

  • Repeat the measurement at regular intervals (e.g., daily) for a period of at least two to three half-lives (approximately 22 to 33 days). It is crucial to maintain the same counting geometry for each measurement.

  • Periodically acquire a background spectrum (without the ¹⁴⁷Nd source) to account for environmental radioactivity.

3.1.3. Data Analysis

• For each acquired spectrum, determine the net counts (total counts minus background counts) in the 531.016 keV photopeak.

• Correct the net counts for the dead time of the data acquisition system.

• Plot the natural logarithm of the corrected net count rate (counts per second) as a function of time (in days).

• Perform a linear regression on the data points. The slope of the resulting straight line will be equal to the negative of the decay constant (λ).

• Calculate the half-life (T½) using the following equation: T½ = ln(2) / -slope

Method 2: Liquid Scintillation Counting

This method measures the beta particles emitted during the decay of ¹⁴⁷Nd. It is particularly suitable for pure beta emitters but can also be used for nuclides that emit both beta particles and gamma rays.

3.2.1. Materials and Equipment

• Neodymium-147 source in a solution compatible with the scintillation cocktail

• Liquid Scintillation Counter (LSC)

• Liquid scintillation vials

• Liquid scintillation cocktail (e.g., a cocktail based on toluene (B28343) or a safer, biodegradable solvent containing PPO and POPOP scintillators).[5][6]

• Pipettes for accurate volume measurements

• Quenched standards for efficiency correction (optional but recommended)

3.2.2. Experimental Procedure

• Instrument Setup:

  • Turn on the LSC and allow it to stabilize.

  • Set up the counting protocol, including the energy window for beta counting and the desired counting time.

• Sample Preparation:

  • Pipette a precise and small volume of the ¹⁴⁷Nd solution into a liquid scintillation vial.

  • Add a larger, fixed volume of the liquid scintillation cocktail to the vial.

  • Cap the vial tightly and shake it vigorously to ensure a homogeneous mixture.

  • Prepare a background sample containing the same volume of scintillation cocktail but without the ¹⁴⁷Nd source.

• Data Acquisition:

  • Place the sample vial and the background vial in the LSC.

  • Start the counting sequence. The LSC will measure the counts per minute (CPM) for each sample.

  • Record the initial CPM and the time of measurement.

  • Repeat the measurement of the same sample at regular intervals (e.g., daily) for a period of at least two to three half-lives.

3.2.3. Data Analysis

• For each measurement, subtract the background CPM from the sample CPM to obtain the net CPM.

• If quenching is a concern, use a quench correction curve to determine the disintegrations per minute (DPM) from the CPM.

• Plot the natural logarithm of the net CPM (or DPM) as a function of time (in days).

• Perform a linear regression on the data points. The slope of the resulting straight line will be equal to the negative of the decay constant (λ).

• Calculate the half-life (T½) using the equation: T½ = ln(2) / -slope

Visualizations

The following diagrams illustrate the experimental workflow and the decay scheme of Neodymium-147.

Caption: Experimental workflow for determining the half-life of Neodymium-147.

Caption: Simplified decay scheme of Neodymium-147 to Promethium-147.

References

• 1. osti.gov [osti.gov]
• 2. trace.tennessee.edu [trace.tennessee.edu]
• 3. Neodymium-147 - isotopic data and properties [chemlin.org]
• 4. www-nds.iaea.org [www-nds.iaea.org]
• 5. Liquid scintillation counting - Wikipedia [en.wikipedia.org]
• 6. revvity.com [revvity.com]

Application Notes and Protocols for the Use of Neodymium-146 in Isotopic Abundance References

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neodymium-146 (¹⁴⁶Nd) is a stable isotope of neodymium that serves as a crucial reference point in various scientific and technical applications. Its consistent natural abundance and stability make it an invaluable tool for instrumental mass bias correction in isotopic analyses, particularly in geochronology and nuclear forensics. This document provides detailed application notes and experimental protocols for the utilization of ¹⁴⁶Nd as an isotopic abundance reference.

Application Notes

Geochronology and Geochemical Tracing

Neodymium isotopes are powerful tools for dating geological materials and tracing geochemical processes. The samarium-neodymium (Sm-Nd) isotopic system is particularly important for determining the age of rocks and minerals.[1][2] In this system, the radioactive isotope ¹⁴⁷Sm decays to the stable isotope ¹⁴³Nd. By measuring the ratio of ¹⁴³Nd to a stable, non-radiogenic neodymium isotope, such as ¹⁴⁴Nd, and normalizing it to a constant ratio of another stable isotope pair, typically ¹⁴⁶Nd/¹⁴⁴Nd, scientists can calculate the age of the sample.[3]

The ¹⁴⁶Nd isotope is used as a stable reference to correct for mass fractionation that occurs during mass spectrometric analysis.[3] This correction is essential for obtaining accurate and precise measurements of the ¹⁴³Nd/¹⁴⁴Nd ratio, which is the key parameter in Sm-Nd geochronology. The internationally accepted normalization value for the ¹⁴⁶Nd/¹⁴⁴Nd ratio is 0.7219.[3][4][5]

Key Applications in Geology:

• Dating ancient rocks: The Sm-Nd system is well-suited for dating very old rocks due to the long half-life of ¹⁴⁷Sm.

• Tracing magma sources: The isotopic composition of neodymium in igneous rocks can reveal information about the origin and evolution of the magma from which they formed.

• Understanding planetary differentiation: Variations in Nd isotope ratios in meteorites and planetary materials provide insights into the early history and differentiation of the solar system.

Nuclear Forensics

In the field of nuclear forensics, neodymium isotopes serve as important signatures for identifying the origin and processing history of nuclear materials.[6] The isotopic composition of neodymium in uranium ores and processed nuclear fuel can vary depending on the geological source of the uranium and the processes it has undergone.

By precisely measuring the isotopic ratios of neodymium, including normalizing to ¹⁴⁶Nd, investigators can:

• Determine the origin of uranium ore concentrates: Different uranium deposits have distinct rare earth element patterns and Nd isotopic signatures.[7][8]

• Trace the processing history of nuclear materials: Chemical processing and irradiation can alter the isotopic composition of elements present in nuclear fuel.

• Identify illicitly trafficked nuclear materials: The unique isotopic fingerprint of a material can help link it to its source.

Production of Promethium-147

Neodymium-146 is the target material for the production of Promethium-147 (¹⁴⁷Pm).[9][10][11] ¹⁴⁷Pm is a beta-emitting radionuclide with a half-life of 2.62 years and has applications in:

• Radioisotope thermoelectric generators (RTGs): For powering devices in remote or inaccessible locations.

• Luminous paints: For watches and instruments.

• Thickness gauges: For industrial quality control.[11]

The production process involves irradiating highly enriched ¹⁴⁶Nd with neutrons in a nuclear reactor.[9][12][13] The ¹⁴⁶Nd captures a neutron to become ¹⁴⁷Nd, which then beta-decays to ¹⁴⁷Pm.[11]

Quantitative Data

The natural isotopic abundances of Neodymium are summarized in the table below. Additionally, the isotopic composition of the widely used JNdi-1 standard reference material is provided for comparison and calibration purposes.

Table 1: Isotopic Abundance of Natural Neodymium

Isotope	Natural Abundance (%)
¹⁴²Nd	27.153
¹⁴³Nd	12.173
¹⁴⁴Nd	23.798
¹⁴⁵Nd	8.293
¹⁴⁶Nd	17.189
¹⁴⁸Nd	5.756
¹⁵⁰Nd	5.638

Table 2: Isotopic Ratios of the JNdi-1 Standard Reference Material

Isotope Ratio	Accepted Value
¹⁴³Nd/¹⁴⁴Nd	0.512115
¹⁴⁵Nd/¹⁴⁴Nd	0.348417
¹⁴⁶Nd/¹⁴⁴Nd	0.7219 (by definition for normalization)
¹⁴²Nd/¹⁴⁴Nd	1.14182
¹⁴⁸Nd/¹⁴⁴Nd	0.24157
¹⁵⁰Nd/¹⁴⁴Nd	0.23642

Note: The ¹⁴⁶Nd/¹⁴⁴Nd ratio is used for normalization and is defined as 0.7219 for data correction purposes, although its absolute value in reference materials may differ slightly.[4][5][14][15]

Experimental Protocols

Protocol for Neodymium Isotope Analysis in Geological Samples using MC-ICP-MS

This protocol outlines the general steps for the determination of Nd isotopic ratios in geological samples for geochronology.

1.1. Sample Preparation and Digestion

• Weigh approximately 50-100 mg of powdered whole-rock sample into a clean Teflon beaker.

• Add an appropriate amount of a calibrated ¹⁴⁹Sm-¹⁵⁰Nd spike solution for isotope dilution analysis.

• Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids.

• Seal the beaker and place it on a hotplate at approximately 120°C for 48-72 hours to ensure complete dissolution.

• Evaporate the acid mixture to dryness.

• Add concentrated HNO₃ and evaporate to dryness again to remove any remaining fluorides.

• Dissolve the residue in hydrochloric acid (HCl).

1.2. Chemical Separation of Neodymium

A two-stage ion-exchange chromatography process is typically used to separate Nd from the sample matrix and from other rare earth elements (REEs) that can cause isobaric interferences (e.g., Sm and Ce).[16][17][18]

• Primary Cation Exchange Chromatography:

  • Prepare a column with a cation exchange resin (e.g., Bio-Rad AG50W-X8).

  • Load the dissolved sample onto the column.

  • Elute the major matrix elements with dilute HCl.

  • Collect the REE fraction using a stronger concentration of HCl.

• Secondary HDEHP Chromatography:

  • Prepare a column with a resin coated with HDEHP (di-(2-ethylhexyl) phosphoric acid).

  • Load the collected REE fraction onto the column.

  • Elute with varying concentrations of HCl to separate individual REEs.

  • Collect the purified Nd fraction.

1.3. Mass Spectrometric Analysis (MC-ICP-MS)

• Evaporate the purified Nd fraction to dryness and redissolve in dilute HNO₃.

• Introduce the sample solution into a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

• Measure the ion beams of all relevant neodymium isotopes simultaneously in Faraday cups.

• Correct for instrumental mass fractionation by normalizing the measured isotope ratios to a ¹⁴⁶Nd/¹⁴⁴Nd ratio of 0.7219.

• Correct for isobaric interferences from Sm and Ce isotopes if their separation was incomplete.

• Analyze standard reference materials (e.g., JNdi-1) under the same conditions to ensure data quality and accuracy.

Protocol for the Production of Promethium-147 from Neodymium-146

This protocol provides a general overview of the production and separation of ¹⁴⁷Pm.

2.1. Target Preparation and Irradiation

• Prepare a target of highly enriched ¹⁴⁶Nd oxide (Nd₂O₃).

• Encapsulate the target material in a suitable container (e.g., aluminum or quartz).

• Irradiate the target in a high-flux nuclear reactor for a predetermined period to achieve the desired ¹⁴⁷Pm activity. The neutron capture reaction is ¹⁴⁶Nd(n,γ)¹⁴⁷Nd, which is followed by the beta decay of ¹⁴⁷Nd to ¹⁴⁷Pm.

2.2. Post-Irradiation Processing and Separation

• Allow the irradiated target to cool to permit the decay of short-lived radioisotopes.

• Dissolve the irradiated Nd₂O₃ target in a strong acid (e.g., nitric acid).

• Separate the ¹⁴⁷Pm from the bulk of the unreacted ¹⁴⁶Nd and other activation products using extraction chromatography.[12][13]

  • Use a resin with a high affinity for trivalent lanthanides and actinides.

  • Elute with appropriate acid concentrations to selectively separate Pm from Nd.

• Perform further purification steps as needed to achieve the required radiochemical purity of the ¹⁴⁷Pm product.

Visualizations

Caption: Experimental workflow for Sm-Nd geochronology.

Caption: Workflow for nuclear forensic analysis using Nd isotopes.

Caption: Production pathway of Promethium-147 from Neodymium-146.

References

• 1. fiveable.me [fiveable.me]
• 2. The Sm–Nd Method (Chapter 4) - Radiogenic Isotope Geology [cambridge.org]
• 3. Neodymium Isotope Ratio Analysis Using Phoenix TIMS | Isotopx [isotopx.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reactor Production of Promethium-147 | ORNL [ornl.gov]
• 13. impact.ornl.gov [impact.ornl.gov]
• 14. hou.usra.edu [hou.usra.edu]
• 15. lpi.usra.edu [lpi.usra.edu]
• 16. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scielo.br [scielo.br]
• 18. researchgate.net [researchgate.net]

Application Notes: The Role of Neodymium-146 in Geological Dating

Introduction

While Neodymium-146 (¹⁴⁶Nd) is not a radiogenic isotope and therefore not directly used for dating geological materials, it plays a critical and indispensable role in the Samarium-Neodymium (Sm-Nd) geochronological system. This system is a powerful tool for dating ancient rocks and meteorites and for tracing the geochemical evolution of the Earth's mantle and crust.[1][2][3] The utility of ¹⁴⁶Nd lies in its stability and known isotopic abundance, which allows it to be used as a reference isotope to correct for mass fractionation during mass spectrometric analysis. This correction is essential for obtaining the high-precision measurements of the radiogenic ¹⁴³Nd/¹⁴⁴Nd ratio required for accurate age determination.

Principle of the Sm-Nd Dating Method

The Sm-Nd dating method is based on the alpha decay of the long-lived samarium isotope, ¹⁴⁷Sm, to the stable neodymium isotope, ¹⁴³Nd.[3] The decay equation is as follows:

¹⁴⁷Sm → ¹⁴³Nd + α (alpha particle)

The extremely long half-life of ¹⁴⁷Sm, approximately 106 billion years, makes this system particularly suitable for dating very old geological formations, including Precambrian rocks and meteorites.[2][4] The age of a rock or mineral can be determined by measuring the present-day concentrations of ¹⁴⁷Sm and ¹⁴³Nd.

The fundamental equation for Sm-Nd dating is:

(¹⁴³Nd/¹⁴⁴Nd)present = (¹⁴³Nd/¹⁴⁴Nd)initial + (¹⁴⁷Sm/¹⁴⁴Nd)present * (eλt - 1)

Where:

• (¹⁴³Nd/¹⁴⁴Nd)present is the measured ratio in the sample today.

• (¹⁴³Nd/¹⁴⁴Nd)initial is the ratio at the time the rock formed (t=0).

• (¹⁴⁷Sm/¹⁴⁴Nd)present is the measured parent/stable isotope ratio in the sample today.

• λ is the decay constant of ¹⁴⁷Sm.

• t is the age of the sample.

In this equation, the isotope ¹⁴⁴Nd is used for normalization because it is a stable, non-radiogenic neodymium isotope of reasonable abundance.[2][3]

The Role of Neodymium-146 in Mass Spectrometry

During analysis by Thermal Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), isotopes are separated based on their mass-to-charge ratio. However, instrumental effects can cause a predictable bias, known as mass fractionation, where lighter isotopes are measured more efficiently than heavier isotopes. To obtain accurate isotopic ratios, this fractionation must be corrected.

This is where ¹⁴⁶Nd becomes crucial. Since ¹⁴⁶Nd and ¹⁴⁴Nd are both stable and non-radiogenic, their ratio in nature is constant. The internationally accepted value for the ¹⁴⁶Nd/¹⁴⁴Nd ratio is approximately 0.7219.[5] By measuring the ¹⁴⁶Nd/¹⁴⁴Nd ratio in the sample and comparing it to the true value, a correction factor can be calculated and applied to the measured ¹⁴³Nd/¹⁴⁴Nd ratio. This normalization ensures the high precision and accuracy required for geochronology.[5]

Applications

The Sm-Nd isotopic system is a cornerstone of geochemistry with several key applications:

• Dating Ancient Rocks: It is highly effective for determining the crystallization ages of ancient igneous and metamorphic rocks, especially those older than a billion years.[1][2] It has been used to date some of the oldest known rocks on Earth, such as the Acasta Gneiss Complex.[1]

• Petrogenetic Tracing: Because Sm and Nd are rare earth elements (REEs), their behavior during geological processes like partial melting and fractional crystallization is well understood.[3][6] Nd isotope ratios provide a "fingerprint" of the source material from which a magma was derived, helping to distinguish between materials formed from the Earth's mantle versus the crust.[3]

• Crustal and Mantle Evolution: The method allows geochemists to model the formation age of continental crust and understand the long-term chemical evolution of the Earth's mantle.[3][7]

• Meteorite and Planetary Science: Sm-Nd dating is vital for determining the ages of meteorites and lunar samples, providing insights into the early history and evolution of the solar system.[2][7]

Quantitative Data for the Sm-Nd System

The following table summarizes the essential quantitative data used in Sm-Nd geochronology.

Parameter	Value	Reference(s)
**Half-life of ¹⁴⁷Sm (T₁/₂) **	1.06 x 10¹¹ years	[4][8]
Decay Constant of ¹⁴⁷Sm (λ)	6.54 x 10⁻¹² a⁻¹	[7]
Natural Isotopic Abundance of ¹⁴⁷Sm	~15.0%	[9]
Natural Isotopic Abundance of ¹⁴³Nd	~12.2%	[2]
Natural Isotopic Abundance of ¹⁴⁴Nd	~23.8%	[2]
Natural Isotopic Abundance of ¹⁴⁶Nd	~17.2%	[2]
Standard ¹⁴⁶Nd/¹⁴⁴Nd Ratio (for normalization)	0.7219	[5]
CHUR ¹⁴³Nd/¹⁴⁴Nd (present day)	~0.512638	[3]
CHUR ¹⁴⁷Sm/¹⁴⁴Nd (present day)	~0.1967	[3]
Depleted Mantle ¹⁴³Nd/¹⁴⁴Nd (present day)	~0.51315	[10]
Depleted Mantle ¹⁴⁷Sm/¹⁴⁴Nd (present day)	~0.2136	[10]

CHUR: Chondritic Uniform Reservoir, a model representing the primitive, undifferentiated Earth.

Experimental Protocols

The following is a generalized protocol for Sm-Nd isotopic analysis of geological samples. Specific details may vary between laboratories.

1. Sample Preparation and Dissolution

• Selection and Cleaning: Select fresh, unweathered rock or mineral samples. Clean the samples to remove any surface contamination.

• Crushing and Powdering: Crush the sample into small chips using a jaw crusher and then powder to a fine grain size (< 200 mesh) in a clean agate or ceramic mill.

• Weighing and Spiking: Accurately weigh an aliquot of the sample powder. For isotope dilution analysis, add a precisely calibrated amount of an isotopic tracer (a "spike") enriched in isotopes like ¹⁴⁹Sm and ¹⁵⁰Nd. This allows for the precise determination of Sm and Nd concentrations.

• Dissolution: Transfer the spiked powder to a clean Savillex® PFA vial. Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids. Seal the vial and place it on a hotplate at ~120°C for several days until the sample is completely dissolved. Evaporate the acids and convert the sample to a chloride form using hydrochloric acid (HCl).

2. Chemical Separation (Ion Exchange Chromatography) The goal is to separate Sm and Nd from the bulk sample matrix and from each other, as isobaric interferences (e.g., ¹⁴⁴Sm on ¹⁴⁴Nd) must be eliminated.[11][12]

• Primary REE Separation: Load the dissolved sample onto a primary cation exchange column (e.g., using Dowex® AG50W-X8 resin). Elute the major elements with dilute HCl, then collect the Rare Earth Element (REE) fraction using a stronger concentration of HCl.

• Sm-Nd Separation: The collected REE fraction is then passed through a secondary column packed with a resin that has a high affinity for specific REEs (e.g., HDEHP-coated resin). A specific acid (e.g., dilute HCl) is used as an eluent, which separates the REEs from each other. Collect the separate, pure Sm and Nd fractions in clean vials.

3. Mass Spectrometry

• Instrumentation: High-precision isotope ratio measurements are performed using either a Thermal Ionization Mass Spectrometer (TIMS) or a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5][11] TIMS is the traditional gold standard for Sm-Nd work, known for its high precision and stability.[13][14]

• Sample Loading (TIMS): Evaporate the purified Nd and Sm fractions. Redissolve the Nd fraction in a dilute acid and load it onto a previously degassed rhenium (Re) filament assembly. A similar procedure is followed for the Sm fraction.

• Analysis: Insert the filament assembly into the mass spectrometer's ion source. Under high vacuum, the filament is heated, causing the sample to ionize. The resulting ion beams are accelerated, separated by mass in a magnetic field, and measured simultaneously in multiple detectors (Faraday cups).

• Measurement and Correction: Measure the ion beams for all relevant isotopes (e.g., ¹⁴³Nd, ¹⁴⁴Nd, ¹⁴⁵Nd, ¹⁴⁶Nd). The instrument software uses the measured ¹⁴⁶Nd/¹⁴⁴Nd ratio to calculate and apply a correction for instrumental mass fractionation to the ¹⁴³Nd/¹⁴⁴Nd ratio.[5] The ¹⁴⁷Sm/¹⁴⁴Nd ratio is determined from the spiked Sm and Nd analyses.

4. Data Analysis: The Isochron Method

• Principle: To determine the age, several co-genetic samples (i.e., different minerals from the same rock or different whole-rock samples from the same igneous body) with varying Sm/Nd ratios are analyzed.

• Plotting: The data are plotted on an isochron diagram with ¹⁴⁷Sm/¹⁴⁴Nd on the x-axis and ¹⁴³Nd/¹⁴⁴Nd on the y-axis.[3]

• Age Calculation: If the samples form a closed system since crystallization, the data points will define a straight line (an isochron). The age (t) is calculated from the slope (m) of this line, where m = (eλt - 1). The initial ¹⁴³Nd/¹⁴⁴Nd ratio of the system is given by the y-intercept of the isochron.[3]

Visualizations

References

• 1. fiveable.me [fiveable.me]
• 2. Samarium-neodymium dating | Research Starters | EBSCO Research [ebsco.com]
• 3. Samarium–neodymium dating - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Neodymium Isotope Ratio Analysis Using Phoenix TIMS | Isotopx [isotopx.com]
• 6. researchgate.net [researchgate.net]
• 7. The Sm–Nd Method (Chapter 4) - Radiogenic Isotope Geology [cambridge.org]
• 8. answersresearchjournal.org [answersresearchjournal.org]
• 9. Samarium-147 - Wikipedia [en.wikipedia.org]
• 10. grokipedia.com [grokipedia.com]
• 11. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. timslab.princeton.edu [timslab.princeton.edu]
• 13. nf-itwg.org [nf-itwg.org]
• 14. Thermal Ionization Mass Spectrometry (TIMS) | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for Neodymium-146 as a Target Material in Nuclear Reactors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neodymium-146 (¹⁴⁶Nd) serves as a critical target material in nuclear reactors for the production of the radioisotope Promethium-147 (B1221622) (¹⁴⁷Pm).[1][2][3] This process leverages the high neutron flux of a nuclear reactor to induce a neutron capture reaction in ¹⁴⁶Nd, leading to the formation of ¹⁴⁷Nd, which subsequently decays to ¹⁴⁷Pm.[4][5][6] ¹⁴⁷Pm is a valuable isotope with applications in various fields, including nuclear batteries, as a source for radioisotopic power generation, in thickness gauges for thin films, and for medical imaging.[1][2][3][5][7] These application notes provide a comprehensive overview of the use of ¹⁴⁶Nd as a target material, including its nuclear properties, experimental protocols for ¹⁴⁷Pm production, and relevant data for researchers.

Nuclear Reaction and Decay Pathway

The production of ¹⁴⁷Pm from a ¹⁴⁶Nd target involves a two-step process initiated by neutron capture.

• Neutron Capture: A stable ¹⁴⁶Nd nucleus captures a thermal neutron (n) within a nuclear reactor, transforming into the radioactive isotope ¹⁴⁷Nd.

  • Reaction: ¹⁴⁶Nd (n,γ) ¹⁴⁷Nd

• Beta Decay: The newly formed ¹⁴⁷Nd is unstable and undergoes beta decay (β⁻) to form ¹⁴⁷Pm.[4][5][6]

  • Decay: ¹⁴⁷Nd → ¹⁴⁷Pm + e⁻ + ν̅ₑ

The intermediate isotope, ¹⁴⁷Nd, has a relatively short half-life, allowing for the subsequent accumulation of the desired ¹⁴⁷Pm.[4][8]

Figure 1: Nuclear reaction pathway for the production of Promethium-147 from Neodymium-146.

Quantitative Data

A summary of the key nuclear data for the isotopes involved in the production of ¹⁴⁷Pm from ¹⁴⁶Nd is presented below.

Property	Neodymium-146 (¹⁴⁶Nd)	Neodymium-147 (¹⁴⁷Nd)	Promethium-147 (¹⁴⁷Pm)
Natural Abundance (%)	17.2[2][9]	0 (Radioactive)	0 (Radioactive)
Half-life	Stable[2]	~11 days[4][5][6][8]	2.62 years[10][11]
Decay Mode	N/A	Beta (β⁻)[8]	Beta (β⁻)[10]
Thermal Neutron Capture Cross-Section (barns)	1.41 ± 0.05[12]	N/A	N/A
Resonance Integral (barns)	23.2 ± 0.5[12]	N/A	N/A

Experimental Protocols

The production and purification of ¹⁴⁷Pm from an irradiated ¹⁴⁶Nd target is a multi-step process requiring specialized facilities.

Target Preparation

The initial step involves the preparation of a stable target from enriched ¹⁴⁶Nd. The chemical form of neodymium is typically neodymium oxide (Nd₂O₃).

• Material: Highly enriched ¹⁴⁶Nd is used to maximize the production of ¹⁴⁷Nd and minimize the formation of undesirable isotopic impurities.[4][13] Enrichment levels of 86% to 97.46% have been reported.[4][13]

• Encapsulation: The enriched ¹⁴⁶Nd₂O₃ powder is encapsulated in a high-purity material that can withstand the reactor environment, such as synthetic quartz tubes.[13] These tubes are then placed within a secondary container, typically made of aluminum, for irradiation.[13]

Irradiation in a Nuclear Reactor

The encapsulated ¹⁴⁶Nd target is irradiated in a high-flux nuclear reactor.

• Facility: The High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory (ORNL) is a facility used for such irradiations.[4][7][13]

• Neutron Flux: The target is placed in a region of the reactor with a high thermal neutron flux to maximize the ¹⁴⁶Nd(n,γ)¹⁴⁷Nd reaction rate.

• Irradiation Time: The duration of the irradiation is a critical parameter that depends on the neutron flux, the amount of target material, and the desired yield of ¹⁴⁷Pm. Irradiation times can range from a few days to longer periods.[4] For example, irradiating milligram quantities of highly enriched ¹⁴⁶Nd for 3-5 days has been reported.[4]

Post-Irradiation Cooling and Dissolution

Following irradiation, the target is allowed to "cool" for a specific period.

• Cooling Period: This allows for the decay of short-lived, unwanted radioisotopes. A decay period is also necessary for the ¹⁴⁷Nd to decay into ¹⁴⁷Pm.[4] A period of at least 150 days may be required to effectively observe the gamma rays from ¹⁴⁷Pm.[4]

• Target Dissolution: The irradiated target is transferred to a hot cell for safe handling. The quartz tube is opened, and the Nd₂O₃ is dissolved in a strong acid, such as concentrated hydrochloric acid (HCl), sometimes with the addition of nitric acid (HNO₃) to facilitate dissolution.[13] The acid is then typically evaporated, and the residue is re-dissolved in a weaker acid solution to prepare it for chemical separation.[13]

Chemical Separation of Promethium-147

The separation of the microscopic quantities of ¹⁴⁷Pm from the macroscopic bulk of the unreacted ¹⁴⁶Nd target material is a significant challenge.

• Method: Extraction chromatography is a common and effective method for this separation.[13][14]

• Separation Agent: A chromatographic separation apparatus containing a resin with di(2-ethylhexyl)orthophosphoric acid (HDEHP) is frequently used.[13] This resin is commercially available under trade names like "LN Resin".[13]

• Elution: The acidic solution containing the dissolved target is loaded onto the chromatography column. The separation is achieved by eluting the column with an eluant, typically an acid solution like HCl.[13] By carefully controlling the acid concentration, promethium and neodymium can be selectively eluted from the column, resulting in the purification of ¹⁴⁷Pm.[13] Increasing the concentration of HCl during the elution step can be employed to effectively separate ¹⁴⁷Pm from ¹⁴⁶Nd.[13]

Figure 2: Experimental workflow for the production and purification of Promethium-147.

Applications of Promethium-147

The final product, ¹⁴⁷Pm, is a pure beta emitter with a half-life of 2.62 years and is considered the most useful of the promethium isotopes.[10] Its applications are diverse:

• Nuclear Batteries: The beta particles emitted by ¹⁴⁷Pm can be used to generate electrical power in radioisotope thermoelectric generators (RTGs), creating long-lasting nuclear batteries.[5][7][10]

• Industrial Gauges: It is used as a beta source for thickness gauges in industrial processes, for example, to monitor the thickness of thin films.[7]

• Luminescent Sources: When combined with a phosphor, the beta emissions from ¹⁴⁷Pm can produce light, which has been used for signs and signals requiring reliable, long-term operation.[5]

• Medical Applications: ¹⁴⁷Pm has been explored for use in medical imaging.[7]

Safety Considerations

The handling of radioactive materials, including the irradiated ¹⁴⁶Nd target and the purified ¹⁴⁷Pm, requires strict adherence to safety protocols. All processing steps after irradiation must be conducted in appropriately shielded facilities, such as hot cells, to protect personnel from radiation exposure. The final ¹⁴⁷Pm product is a radioactive source and must be handled and stored in accordance with all relevant regulations.

References

• 1. tracesciences.com [tracesciences.com]
• 2. buyisotope.com [buyisotope.com]
• 3. buyisotope.com [buyisotope.com]
• 4. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 5. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Promethium [chemeurope.com]
• 7. June Isotope Spotlights | NIDC: National Isotope Development Center [isotopes.gov]
• 8. Isotopes of neodymium - Wikipedia [en.wikipedia.org]
• 9. WebElements Periodic Table » Neodymium » isotope data [webelements.com]
• 10. trace.tennessee.edu [trace.tennessee.edu]
• 11. Promethium-147 - isotopic data and properties [chemlin.org]
• 12. osti.gov [osti.gov]
• 13. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring the Resonance Integral of Neodymium-146

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the experimental determination of the neutron resonance integral of Neodymium-146 (¹⁴⁶Nd). The resonance integral is a crucial nuclear data parameter that quantifies the probability of neutron absorption by a nucleus in the epithermal neutron energy range. Accurate knowledge of this value is essential for various applications, including reactor physics calculations, neutron activation analysis (NAA), and the production of medical radioisotopes. The methodology described herein is based on the well-established cadmium ratio technique, a robust and widely used method for measuring resonance integrals.[1][2][3]

The underlying principle involves the irradiation of a ¹⁴⁶Nd sample with and without a cadmium shield in a nuclear reactor. Cadmium has a large absorption cross-section for thermal neutrons (neutrons with energies below ~0.5 eV) but is largely transparent to epithermal neutrons. By comparing the induced radioactivity of the product nuclide, Neodymium-147 (¹⁴⁷Nd), in both irradiations, the contribution of epithermal neutron capture can be isolated and the resonance integral determined relative to a monitor with a well-known resonance integral, such as Gold-197 (¹⁹⁷Au) or Manganese-55 (⁵⁵Mn).[1][4][5]

Data Presentation: Nuclear Data for ¹⁴⁶Nd and Monitors

A compilation of essential nuclear data for the target isotope (¹⁴⁶Nd), the product isotope (¹⁴⁷Nd), and common monitor isotopes (¹⁹⁷Au and ⁵⁵Mn) is presented below. This data is critical for the calculations involved in the determination of the resonance integral.

Parameter	Neodymium-146 (¹⁴⁶Nd)	Neodymium-147 (¹⁴⁷Nd)	Gold-197 (¹⁹⁷Au)	Manganese-55 (⁵⁵Mn)
Isotopic Abundance (%)	17.189	-	100	100
Thermal Neutron Capture Cross-Section (σ₀) (barns)	1.42 ± 0.10[6]	-	98.65 ± 0.09	13.3 ± 0.2
Resonance Integral (I₀) (barns)	1.99 ± 0.20[6]	-	1550 ± 28	14.0 ± 1.5
Product Nuclide	¹⁴⁷Nd	-	¹⁹⁸Au	⁵⁶Mn
Half-life of Product	10.98 days	-	2.6947 days	2.5785 hours
Gamma-ray Energy (keV)	-	91.1 (28.4%)[7]	411.8 (95.62%)	846.8 (98.9%)
Gamma-ray Intensity (%)	-	531.0 (12.7%)[7]

Note: The values for the resonance integral of ¹⁴⁶Nd are the subject of measurement in this protocol; the value presented is for reference.

Experimental Protocols

The following sections detail the step-by-step methodology for measuring the resonance integral of ¹⁴⁶Nd using the cadmium ratio method with a neutron monitor.

Sample and Monitor Preparation

• Sample Preparation:

  • Accurately weigh a known quantity of high-purity Neodymium oxide (Nd₂O₃). The isotopic enrichment of ¹⁴⁶Nd should be known.

  • Encapsulate the Nd₂O₃ powder in a high-purity quartz ampoule or an aluminum foil packet. The container material should have a low neutron absorption cross-section.

  • Prepare at least two identical samples: one for bare irradiation and one for cadmium-covered irradiation.

• Monitor Preparation:

  • Select a suitable neutron flux monitor, such as Gold-197 (in the form of Au-Al alloy wire) or Manganese-55 (in the form of Mn-Cu alloy foil).[1][4] The monitor's resonance integral should be well-characterized.

  • Accurately weigh the monitor foils or wires.

  • Prepare two sets of monitors for each ¹⁴⁶Nd sample to be irradiated.

Irradiation Procedure

• Assembly for Irradiation:

  • For the bare irradiation, package one ¹⁴⁶Nd sample together with its corresponding monitor foils.

  • For the cadmium-covered irradiation, place the second ¹⁴⁶Nd sample and its monitors inside a cadmium box with a wall thickness of approximately 1 mm.[1] This thickness is sufficient to absorb the vast majority of thermal neutrons.

  • Place both the bare and cadmium-covered assemblies in the same irradiation position within the nuclear reactor to ensure they are exposed to the same neutron flux conditions.

• Neutron Irradiation:

  • Irradiate the samples in a well-thermalized neutron spectrum for a duration sufficient to produce adequate activity in ¹⁴⁷Nd and the monitor isotopes. The irradiation time will depend on the reactor's neutron flux and the sample mass.[8]

  • Record the exact start and end times of the irradiation.

Post-Irradiation Measurement

• Cooling Period:

  • After irradiation, allow the samples to cool for a predetermined period. This allows for the decay of short-lived interfering radionuclides. The cooling time for ¹⁴⁷Nd should be sufficient to handle the samples safely while minimizing decay losses.

• Gamma-Ray Spectrometry:

  • Use a calibrated high-purity germanium (HPGe) detector to measure the gamma-ray spectra of the irradiated ¹⁴⁶Nd samples and the monitor foils.[7][9] The detector should be coupled to a multi-channel analyzer.

  • Position each sample and monitor at a reproducible distance from the detector to ensure consistent counting geometry.

  • Acquire spectra for a time long enough to obtain good counting statistics for the characteristic gamma-ray peaks of ¹⁴⁷Nd (91.1 keV and 531.0 keV) and the monitor nuclide (e.g., 411.8 keV for ¹⁹⁸Au or 846.8 keV for ⁵⁶Mn).[7]

  • Record the start time and duration of each measurement.

Data Analysis and Calculation

• Determination of Activity:

  • From the acquired gamma-ray spectra, determine the net peak area of the characteristic gamma-rays for ¹⁴⁷Nd and the monitor nuclide for both the bare and cadmium-covered samples.

  • Correct the peak areas for counting time, gamma-ray intensity, detector efficiency, and decay during irradiation, cooling, and counting to calculate the specific activity (activity per unit mass) at the end of irradiation.

• Calculation of the Cadmium Ratio (R_Cd):

  • The cadmium ratio for both the ¹⁴⁶Nd sample and the monitor is calculated as the ratio of the specific activity from the bare irradiation to that from the cadmium-covered irradiation:

    • R_Cd = (Specific Activity)_bare / (Specific Activity)_Cd-covered

• Calculation of the Resonance Integral:

  • The resonance integral of the unknown sample (¹⁴⁶Nd) can be determined relative to the monitor using the following formula, which is derived from the principles of neutron activation analysis:[3]

    • I₀(Nd) = [ (R_Cd(monitor) - 1) / (R_Cd(Nd) - 1) ] * [ σ₀(Nd) / σ₀(monitor) ] * I₀(monitor)

  • Where:

    • I₀(Nd) is the resonance integral of ¹⁴⁶Nd.

    • I₀(monitor) is the known resonance integral of the monitor.

    • σ₀(Nd) is the thermal neutron capture cross-section of ¹⁴⁶Nd.

    • σ₀(monitor) is the thermal neutron capture cross-section of the monitor.

    • R_Cd(Nd) and R_Cd(monitor) are the cadmium ratios for ¹⁴⁶Nd and the monitor, respectively.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for measuring the resonance integral of ¹⁴⁶Nd.

Logical Relationship for Resonance Integral Calculation

Caption: Logical flow for the calculation of the resonance integral.

References

• 1. kns.org [kns.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Measurement of thermal neutron cross section and resonance integral for 148Nd(n,γ)149Nd reaction by using a 55Mn monitor [ouci.dntb.gov.ua]
• 5. jkps.or.kr [jkps.or.kr]
• 6. nds.iaea.org [nds.iaea.org]
• 7. researchgate.net [researchgate.net]
• 8. nrc.gov [nrc.gov]
• 9. bmuv.de [bmuv.de]

Technical Notes & Optimization

Technical Support Center: Neodymium and Promethium Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the separation of Neodymium (Nd) and Promethium (Pm).

Frequently Asked Questions (FAQs)

Q1: Why is the separation of Neodymium and Promethium so challenging?

A1: The primary challenge in separating Neodymium (Nd) and Promethium (Pm) lies in their remarkable chemical similarity. Both are adjacent lanthanide elements, possessing nearly identical ionic radii and the same stable +3 oxidation state. This results in very similar behavior in aqueous solutions, making their separation a difficult task that requires highly efficient and selective techniques.

Q2: What are the most common methods for separating Neodymium and Promethium?

A2: The two most established and widely used methods for the separation of Neodymium and Promethium are solvent extraction and ion exchange chromatography. Both techniques exploit the subtle differences in their ionic radii and coordination chemistry to achieve separation.

Q3: What is a typical separation factor I can expect for Nd/Pm separation?

A3: The separation factor (α) is a measure of the ability of a separation process to separate two components. For Nd/Pm, the separation factors are typically low due to their chemical similarity. For instance, using tributyl phosphate (B84403) (TBP) in solvent extraction, a single-stage separation factor of approximately 1.9 can be achieved.[1] With di-(2-ethylhexyl)phosphoric acid (D2EHPA or HDEHP), the separation factor is around 1.7.[2] Achieving high purity requires multi-stage processes.

Q4: How does pH affect the separation of Neodymium and Promethium in solvent extraction?

A4: In solvent extraction using acidic extractants like D2EHPA, pH plays a crucial role. The extraction of both Nd(III) and Pm(III) increases with increasing pH. However, the separation factor can be optimized within a specific pH range. It is essential to control the pH to maintain a balance between high extraction efficiency and optimal separation. A significant increase in pH can sometimes lead to the formation of precipitates, which should be avoided.

Troubleshooting Guides

Solvent Extraction

Issue 1: Poor Separation Efficiency (Low Purity of Products)

• Possible Cause: Insufficient number of extraction stages. Due to the low separation factor between Nd and Pm, a single extraction stage is inadequate for achieving high purity.

• Troubleshooting:

  • Increase the number of counter-current extraction stages. A process with 20 to 34 stages has been shown to yield high-purity promethium.[1]

  • Optimize the organic-to-aqueous phase ratio to improve the separation factor per stage.

  • Ensure precise control of the aqueous phase acidity (pH), as this directly impacts the distribution coefficients of both elements.

Issue 2: Emulsion Formation at the Organic-Aqueous Interface

• Possible Cause: High concentration of the extractant, presence of fine solid particles, or high shear mixing. Emulsions can trap the metal ions and hinder phase separation.

• Troubleshooting:

  • Reduce the concentration of the extractant (e.g., D2EHPA) or add a modifier to the organic phase.

  • Filter the aqueous feed solution to remove any suspended solids.

  • Decrease the mixing speed or use a mixer-settler design that minimizes shear forces.

  • The addition of a small amount of a suitable surfactant, like Span 80, has been shown to enhance interfacial stability and prevent emulsification.

Issue 3: Incomplete Stripping of Nd and Pm from the Loaded Organic Phase

• Possible Cause: The stripping solution (typically an acid) is not effective enough to back-extract the metal ions from the stable metal-extractant complexes.

• Troubleshooting:

  • Increase the concentration of the stripping acid (e.g., nitric acid or hydrochloric acid).

  • Employ a multi-stage stripping process to ensure complete recovery.

  • For very stable complexes, consider using a complexing agent in the stripping solution that can effectively displace the extractant from the metal ion.

Ion Exchange Chromatography

Issue 1: Overlapping Elution Peaks of Neodymium and Promethium

• Possible Cause: The elution conditions (eluent composition, pH, and flow rate) are not optimized for the subtle differences between Nd and Pm.

• Troubleshooting:

  • Optimize Eluent Composition: Use a complexing agent in the eluent, such as α-hydroxyisobutyric acid (α-HIBA), which forms complexes with slightly different stability constants for Nd and Pm, thereby enhancing separation.[3][4]

  • Adjust pH: Fine-tune the pH of the eluent. A small change in pH can significantly affect the complexation and, consequently, the elution behavior.

  • Reduce Flow Rate: A lower flow rate increases the residence time of the ions on the column, allowing for better equilibration and improved resolution of adjacent peaks.[5]

  • Use a Shallower Gradient: If using gradient elution, a shallower gradient of the eluting agent concentration will provide better separation between closely eluting peaks.

Issue 2: Low Recovery of Promethium

• Possible Cause: Irreversible adsorption of the radioactive Promethium onto the column matrix or loss during the elution process.

• Troubleshooting:

  • Ensure the column is properly conditioned and equilibrated before loading the sample.

  • Optimize the stripping of the column after each run to recover all bound species.

  • Carefully collect all fractions during elution and monitor the radioactivity of each fraction to track the recovery of Promethium.

Issue 3: Column Clogging or High Backpressure

• Possible Cause: Precipitation of metal hydroxides in the column due to localized high pH, or the presence of particulate matter in the sample or eluent.

• Troubleshooting:

  • Ensure all solutions (sample and eluents) are filtered through a fine-pore filter before use.

  • Maintain the pH of the solutions within a range that prevents the precipitation of Nd and Pm hydroxides.

  • If clogging occurs, a backwash of the column with the appropriate buffer may be necessary.

Data Presentation

Table 1: Solvent Extraction Data for Neodymium and Promethium Separation

Extractant	Diluent	Aqueous Phase	Distribution Coefficient (Kd) of Nd	Distribution Coefficient (Kd) of Pm	Separation Factor (α = Kd(Pm)/Kd(Nd))	Reference
100% Tributyl Phosphate (TBP)	-	12 N Nitric Acid	0.43	0.82	1.9	[1]
Di-(2-ethylhexyl)phosphoric acid (D2EHPA)	Toluene	Nitric Acid	-	-	~1.7	[2]
Di-(2-ethylhexyl)phosphoric acid (D2EHPA)	Amsco	Nitric Acid	-	-	~1.7	[2]

Table 2: Ion Exchange Chromatography Elution Parameters for Lanthanide Separation

Resin Type	Eluent	Elution Order	Key Separation Principle	Reference
Strong Acid Cation Exchanger	α-hydroxyisobutyric acid (α-HIBA)	Heavier lanthanides elute first	Differential complex formation with α-HIBA	[3][4][6]
Strong Acid Cation Exchanger	Hydrochloric Acid	Lighter lanthanides elute first	Based on hydrated ionic radii	[7]

Experimental Protocols

Protocol 1: Multistage Counter-Current Solvent Extraction of Neodymium and Promethium

This protocol outlines a general procedure for the separation of Nd and Pm using a mixer-settler apparatus.

1. Preparation of Solutions:

• Aqueous Feed: Prepare an aqueous solution containing the mixture of Neodymium and Promethium nitrates in nitric acid (e.g., up to 12 N).

• Organic Phase (Extractant): Prepare a solution of the extractant, such as 100% Tributyl Phosphate (TBP) or a solution of Di-(2-ethylhexyl)phosphoric acid (D2EHPA) in a suitable organic diluent like kerosene (B1165875) or toluene.

• Scrubbing Solution: Prepare a dilute nitric acid solution.

• Stripping Solution: Prepare a more concentrated nitric acid solution for back-extraction.

2. Extraction Process:

• Set up a multi-stage counter-current mixer-settler system (e.g., 20-34 stages).

• Introduce the aqueous feed and the organic phase into the mixer-settlers at opposite ends of the cascade.

• Maintain a constant flow rate and temperature throughout the process.

• Allow the phases to mix in each stage and then separate in the settler. The organic phase, now loaded with Nd and Pm, moves in one direction, while the aqueous phase (raffinate) moves in the opposite direction.

3. Scrubbing:

• The loaded organic phase from the extraction section is contacted with the scrubbing solution in a separate set of mixer-settler stages to remove any co-extracted impurities.

4. Stripping:

• The scrubbed organic phase is then contacted with the stripping solution to back-extract the Neodymium and Promethium into a fresh aqueous phase. Due to the slight difference in their distribution coefficients, Promethium will be enriched in the earlier stripping stages compared to Neodymium.

5. Analysis:

• Collect samples from the raffinate, loaded organic phase, and stripped aqueous phase at various stages.

• Analyze the concentration of Neodymium and Promethium in each phase using appropriate analytical techniques (e.g., ICP-MS for Nd, radiometric methods for Pm) to determine the separation efficiency.

Protocol 2: Cation Exchange Chromatography for Neodymium and Promethium Separation

This protocol describes a method for separating Nd and Pm using a cation exchange column.

1. Column Preparation:

• Pack a chromatography column with a strong acid cation exchange resin (e.g., Dowex 50).

• Wash the resin thoroughly with deionized water.

• Equilibrate the column by passing several column volumes of the starting eluent (e.g., a dilute solution of α-hydroxyisobutyric acid, α-HIBA, at a specific pH) through the column until the pH and conductivity of the effluent are stable.

2. Sample Loading:

• Dissolve the Neodymium and Promethium mixture in a small volume of the starting eluent.

• Carefully load the sample onto the top of the resin bed.

3. Elution:

• Begin the elution process by passing the eluent through the column at a constant, slow flow rate.

• A gradient elution, where the concentration or pH of the eluent is gradually changed, is often employed to improve separation. For Nd/Pm separation with α-HIBA, a pH gradient is typically used.

• Collect the eluate in small fractions using a fraction collector.

4. Detection and Analysis:

• Monitor the elution profile by measuring the concentration of Neodymium (e.g., by UV-Vis spectrophotometry after complexation with a chromogenic agent or by ICP-MS) and the radioactivity of Promethium in each fraction.

• Construct an elution curve by plotting the concentration/radioactivity versus the fraction number or elution volume. The fractions containing pure Neodymium and pure Promethium can then be identified and combined.

5. Resin Regeneration:

• After the separation is complete, the resin can be regenerated for future use by washing it with a strong acid (e.g., HCl) to remove all bound cations, followed by a thorough rinse with deionized water and re-equilibration with the starting buffer.[8][9][10][11]

Visualizations

References

• 1. osti.gov [osti.gov]
• 2. SOLVENT EXTRACTION SEPARATION OF NEODYMIUM AND PROMETHIUM USING DI(2-ETHYL- HEXYL)ORTHOPHOSPHORIC ACID AS EXTRACTANT (Technical Report) | OSTI.GOV [osti.gov]
• 3. Real-time identification of the separated lanthanides by ion-exchange chromatography for no-carrier-added Ho-166 production -Journal of Radiopharmaceuticals and Molecular Probes | Korea Science [koreascience.kr]
• 4. Ion-chromatographic separation of metal cations in the presence of alpha-hydroxyisobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How to Optimize Flow Rates and Particle Size for High-throughput Column Chromatography [eureka.patsnap.com]
• 6. lcms.cz [lcms.cz]
• 7. inorganic chemistry - Separating lanthanides using ion-exchange method - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. US20140196753A1 - Regeneration of ion exchange resin and recovery of regenerant solution - Google Patents [patents.google.com]
• 9. Ion Exchange Resin Regeneration Guide | Step-by-Step Process & Tips [exchangeresins.com]
• 10. How to process ion exchange resin regeneration? - FAQ - Taiyuan Lanlang Technology Industrial Corp. [lanlangcorp.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Impurities in Enriched Neodymium-146 Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the purification of enriched Neodymium-146 (¹⁴⁶Nd) samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common elemental impurities in commercially available enriched Neodymium-146 oxide?

A1: Commercially available high-purity Neodymium oxide, the typical precursor for enriched ¹⁴⁶Nd, generally contains trace amounts of other rare earth elements (REEs) and some common elements. While a specific certificate of analysis for enriched ¹⁴⁶Nd oxide is not publicly available, a typical analysis of high-purity Neodymium(III) oxide reveals the following potential impurities[1]:

• Other Rare Earth Elements: Praseodymium (Pr), Lanthanum (La), Cerium (Ce), Samarium (Sm), and Yttrium (Y) are the most common REE impurities due to their similar chemical properties, making their separation challenging.

• Common Elements: Calcium (Ca), Iron (Fe), and Silicon (Si) can also be present in trace amounts.

Q2: What are the potential isotopic impurities in enriched ¹⁴⁶Nd samples?

A2: The primary isotopic impurities in enriched ¹⁴⁶Nd are other isotopes of Neodymium. The enrichment process is never 100% efficient, so other stable isotopes of Neodymium will be present. Commercially available enriched ¹⁴⁶Nd can have an isotopic purity of 63-97 atom %[2]. The natural abundances of Neodymium isotopes are[3]:

• ¹⁴²Nd: 27.15%

• ¹⁴³Nd: 12.17%

• ¹⁴⁴Nd: 23.80%

• ¹⁴⁵Nd: 8.29%

• ¹⁴⁶Nd: 17.19%

• ¹⁴⁸Nd: 5.76%

• ¹⁵⁰Nd: 5.64%

Therefore, the most abundant isotopes, ¹⁴²Nd and ¹⁴⁴Nd, are likely to be the most significant isotopic impurities.

Q3: Why is it critical to minimize impurities in enriched ¹⁴⁶Nd samples, especially for medical isotope production?

A3: Enriched ¹⁴⁶Nd is a primary target material for the production of the medical radioisotope Promethium-147 (¹⁴⁷Pm) via neutron irradiation[3]. Minimizing impurities is crucial for several reasons:

• Prevention of Undesirable Side Reactions: Impurities can undergo neutron capture or other nuclear reactions during irradiation, leading to the production of unwanted radioisotopes. These radioisotopic impurities can interfere with the intended medical application of ¹⁴⁷Pm and may require complex and costly purification steps after irradiation.

• Ensuring High Purity of the Final Product: The presence of elemental impurities, particularly other rare earth elements, can co-elute with the desired ¹⁴⁷Pm during post-irradiation chemical separation, reducing the specific activity and purity of the final medical isotope product.

• Accurate Dosimetry and Treatment Efficacy: In therapeutic applications, the presence of unknown radioactive impurities can lead to inaccurate dose calculations and potentially harm the patient.

• Avoiding Interference in Research Applications: For fundamental research applications, such as studies on double beta decay, even minute quantities of impurities can create background noise and interfere with sensitive measurements.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of enriched ¹⁴⁶Nd samples.

Problem	Possible Cause	Troubleshooting Steps
Poor separation of ¹⁴⁶Nd from other rare earth elements (e.g., Sm, Pr) during ion-exchange chromatography.	1. Incorrect eluent pH: The separation of rare earth elements is highly sensitive to the pH of the eluent.[4] 2. Inappropriate eluent concentration or flow rate: These parameters affect the resolution of the separation. 3. Overloading of the ion-exchange column: Exceeding the column's capacity leads to poor separation. 4. Improper resin choice or preparation: The type and conditioning of the resin are critical for effective separation.	1. Optimize eluent pH: Carefully prepare and buffer the eluent to the optimal pH for separating Nd from its neighboring REEs. For example, a pH of 2.85 with HEDTA in a chloroacetate (B1199739) buffer can be used to separate Nd from Sm and heavier lanthanides.[4] 2. Adjust elution parameters: Systematically vary the eluent concentration and flow rate to improve peak resolution. 3. Reduce sample load: Ensure the amount of Nd loaded onto the column is within the manufacturer's recommended capacity for the specific resin. 4. Select and prepare resin correctly: Use a high-quality cation exchange resin (e.g., AG 50W-X4) and ensure it is properly conditioned before use.[4]
Presence of non-REE elemental impurities (e.g., Fe, Ca) in the purified ¹⁴⁶Nd fraction.	1. Incomplete initial purification: The starting enriched ¹⁴⁶Nd material may have significant non-REE impurities. 2. Contamination from reagents or labware: Impurities can be introduced from acids, water, or glassware used during the process.	1. Incorporate a pre-purification step: Before the fine separation of REEs, use a broader separation technique to remove the bulk of non-REE elements. 2. Use high-purity reagents and acid-leached labware: Employ ultra-pure acids and deionized water, and thoroughly clean all glassware with acid to minimize contamination.
Low recovery of ¹⁴⁶Nd after purification.	1. Incomplete elution: The ¹⁴⁶Nd may not be fully eluted from the ion-exchange column. 2. Precipitation of Nd salts: Changes in pH or solvent concentration could cause Neodymium salts to precipitate. 3. Losses during sample handling and transfers.	1. Ensure complete elution: After the main Nd fraction is collected, continue eluting with a stronger acid (e.g., 6M HCl) to strip any remaining Nd from the column. 2. Maintain appropriate solution conditions: Ensure the pH and solvent conditions are maintained to keep Neodymium salts soluble throughout the process. 3. Optimize sample handling: Minimize the number of transfer steps and ensure quantitative transfer of solutions.

Quantitative Data

The following table summarizes the typical elemental impurities found in high-purity Neodymium(III) oxide, which can be indicative of the impurities present in the enriched ¹⁴⁶Nd oxide starting material.

Impurity Element	Concentration (ppm) in 99.9% Nd₂O₃[1]
Praseodymium (Pr)	352
Calcium (Ca)	109
Silicon (Si)	30
Lanthanum (La)	22
Cerium (Ce)	9
Samarium (Sm)	6
Yttrium (Y)	2
Iron (Fe)	2
Nickel (Ni)	< 1

Note: This data is for a non-enriched, high-purity Nd₂O₃ sample and should be used as a general guide. The exact impurity profile of an enriched ¹⁴⁶Nd sample will vary by supplier and enrichment batch.

Experimental Protocols

Protocol 1: Pre-irradiation Purification of Enriched ¹⁴⁶Nd Oxide via Cation-Exchange Chromatography

This protocol is designed to remove trace elemental impurities, particularly other rare earth elements, from enriched ¹⁴⁶Nd oxide prior to its use as an irradiation target.

1. Materials and Reagents:

• Enriched ¹⁴⁶Nd₂O₃ powder
• High-purity hydrochloric acid (HCl)
• High-purity nitric acid (HNO₃)
• Deionized water (18 MΩ·cm)
• Cation-exchange resin (e.g., AG 50W-X4, 200-400 mesh)
• Hydroxyethylenediaminetriacetic acid (HEDTA)
• Ammonium (B1175870) acetate (B1210297)
• Monochloroacetic acid
• Ammonia solution
• Chromatography column
• ICP-MS for purity analysis

2. Procedure:

• Dissolution: Accurately weigh the enriched ¹⁴⁶Nd₂O₃ powder and dissolve it in a minimal amount of concentrated HNO₃. Gently heat if necessary to ensure complete dissolution. Evaporate to dryness and re-dissolve in dilute HCl (e.g., 0.5 M) to convert the nitrate (B79036) to a chloride form.
• Column Preparation: Prepare a slurry of the cation-exchange resin in deionized water and pour it into the chromatography column. Allow the resin to settle and wash it with several column volumes of high-purity HCl (e.g., 4 M) followed by deionized water until the effluent is neutral.
• Sample Loading: Carefully load the dissolved ¹⁴⁶Nd solution onto the top of the prepared resin bed.
• Elution of Impurities:

• To separate ¹⁴⁶Nd from heavier lanthanides like Samarium, elute the column with a buffered HEDTA solution. A suggested eluent is 0.01M HEDTA in a chloroacetate buffer at a pH of 2.85.[4] The heavier lanthanides will elute first.
• Collect fractions of the eluate and monitor the concentration of the elements using a suitable analytical technique (e.g., ICP-MS) to determine the elution profile.

• Elution of Purified ¹⁴⁶Nd: After the heavier REE impurities have been eluted, switch the eluent to a solution that will elute the ¹⁴⁶Nd. For example, a 0.01M HEDTA solution in 0.20M ammonium acetate at pH 6 can be used.[4]
• Collection and Analysis: Collect the ¹⁴⁶Nd fraction. Analyze an aliquot of the collected fraction by ICP-MS to determine the purity and the concentration of any remaining impurities.
• Recovery: To recover the purified ¹⁴⁶Nd from the eluent, acidify the solution and pass it through another cation-exchange column to adsorb the Nd³⁺ ions. The Nd can then be stripped from this column using a strong acid (e.g., 6M HCl).
• Conversion to Oxide: The purified NdCl₃ solution can be precipitated as neodymium oxalate (B1200264) by adding oxalic acid. The precipitate is then filtered, washed, dried, and calcined at high temperature (e.g., 850 °C) to convert it to high-purity ¹⁴⁶Nd₂O₃.

Visualizations

Figure 1: Workflow for ¹⁴⁶Nd Purification

Figure 2: Troubleshooting Poor Separation

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Neodymium | NIDC: National Isotope Development Center [isotopes.gov]
• 3. tracesciences.com [tracesciences.com]
• 4. Separation of yttrium and neodymium from samarium and the heavier lanthanides by cation-exchange chromatography with hydroxyethylenediaminetriacetate in monochloroacetate buffer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Gamma Spectroscopy of Nd-146

Welcome to the technical support center for gamma spectroscopy analysis of Neodymium-146 (Nd-146). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to assist in reducing background noise and optimizing experimental outcomes.

Troubleshooting Guide

High background noise can obscure the characteristic gamma peaks of Nd-146, leading to inaccurate quantification and analysis. The following table outlines common issues, their potential causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solutions
High overall background count rate	- Inadequate shielding from cosmic rays and natural background radiation (e.g., from 40K, 238U, and 232Th decay series in surrounding materials).[1][2][3] - Radioactive contamination of the detector, shielding materials, or sample container.	- Improve Shielding: Use high-density materials like lead or tungsten. A graded-Z shield (e.g., lead, followed by tin and then copper) can reduce fluorescence X-rays from the shielding itself. For very low-level counting, consider an underground laboratory location to minimize cosmic-ray-induced background.[2][3] - Material Screening: Use low-background materials for shielding and detector components. Pre-World War II steel is often used as it has lower intrinsic radioactivity. - Cleanliness: Ensure all components are clean and free from dust or other potential contaminants.
Prominent Compton continuum obscuring low-energy peaks	- Compton scattering of high-energy gamma rays (from the source or background) within the detector, where only a fraction of the energy is deposited.[4]	- Compton Suppression System: Employ an active shielding system where a guard detector surrounds the primary HPGe detector. Events detected in both detectors simultaneously are vetoed, effectively reducing the Compton continuum.[4] - Software-Based Correction: Utilize background subtraction algorithms, such as the Sensitive Nonlinear Iterative Peak (SNIP) clipping algorithm, to estimate and remove the Compton background.
Unidentified peaks in the spectrum	- Environmental Radon: The presence of 222Rn and its progeny in the air around the detector can introduce characteristic gamma peaks (e.g., from 214Pb and 214Bi).[3] - Neutron Activation: Neutrons from cosmic rays or other sources can activate materials in and around the detector (e.g., Ge, Cu, Al), leading to prompt or delayed gamma emissions.[1] - Spectral Interferences: In Neutron Activation Analysis (NAA), other elements in the sample can produce gamma rays with energies similar to those of Nd-146, causing peak overlap.[5]	- Radon Purging: Continuously purge the detector chamber with radon-free gas, such as boiled-off nitrogen from the detector's dewar.[3] - Neutron Shielding: Use neutron-absorbing materials like borated polyethylene (B3416737) around the lead shield. - Coincidence Counting: For NAA, use gamma-gamma coincidence counting to isolate the decay cascade of interest and reduce interferences from single gamma-emitting isotopes.[6] - Decay Analysis: Allow short-lived interfering isotopes to decay before counting.
Peak tailing and poor resolution	- Incomplete Charge Collection: This can be caused by charge trapping due to impurities or defects in the detector crystal.[7][8] - Ballistic Deficit: Inadequate shaping time in the amplifier for the charge collection time of the detector, especially for large detectors.[7] - Microphonic Noise: Vibrations can induce noise in the preamplifier, degrading resolution.[7]	- Detector Maintenance: Ensure the detector is properly cooled and has not been subjected to thermal cycling that could damage the crystal. - Optimize Electronics: Adjust the pole-zero and shaping time of the amplifier to match the detector characteristics. Digital signal processors can offer more advanced filtering and correction capabilities.[7] - Vibration Isolation: Place the detector on a vibration-dampening platform.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in the gamma spectrum of Nd-146?

A1: The primary sources of background noise include:

• Natural Environmental Radiation: Gamma rays from the decay of naturally occurring radioactive isotopes such as 40K, and isotopes in the 238U and 232Th decay chains, which are present in building materials and the surrounding soil.[1][3]

• Cosmic Radiation: High-energy particles from space that can directly interact with the detector or produce secondary particles (like neutrons and muons) in the atmosphere and surrounding materials, which then contribute to the background.[2][3]

• Compton Scattering: High-energy gamma rays from either the Nd-146 source or the background can scatter within the detector, depositing only part of their energy and creating a continuous background known as the Compton continuum.[4]

• Intrinsic Radioactivity: The materials used to construct the detector and the shielding can themselves contain trace amounts of radioactive isotopes.

• Radon: Gaseous 222Rn, a decay product of 238U, can be present in the air around the detector, and its decay products can deposit on surfaces, leading to characteristic background peaks.[3]

• Neutron-Induced Background: Neutrons, either from cosmic rays or from (α,n) reactions in the sample matrix, can be captured by nuclei in the detector or surrounding materials, leading to the emission of prompt or delayed gamma rays.[1]

Q2: How can I effectively shield my detector for low-background measurements of Nd-146?

A2: Effective shielding is crucial for reducing background noise. A multi-layered approach is generally recommended:

• Bulk Shielding: The primary shield is typically made of a high-density, high-Z material like lead to attenuate external gamma rays. The thickness will depend on the background environment and the required sensitivity.

• Graded-Z Liner: To absorb the ~88 keV X-rays produced in the lead shield, a graded-Z liner is used. This typically consists of a layer of tin (to absorb the lead X-rays) followed by a layer of copper (to absorb the tin X-rays).

• Neutron Shielding: If neutron-induced background is a concern, an outer layer of a hydrogen-rich material like borated polyethylene can be used to thermalize and capture neutrons.

• Radon Purging: The interior of the shield should be purged with a gas free of radon, such as nitrogen that has been stored long enough for radon to decay, or boiled-off nitrogen from a liquid nitrogen dewar.[3]

Q3: What is Compton suppression and when should I use it?

A3: Compton suppression is an active background reduction technique that uses a "guard" detector (typically a scintillator like NaI(Tl) or BGO) surrounding the primary high-purity germanium (HPGe) detector. When a gamma ray Compton scatters in the HPGe detector and the scattered photon escapes and interacts with the guard detector, the system registers a coincidence event. These coincident events are then electronically rejected (vetoed). This process significantly reduces the Compton continuum in the spectrum, which is particularly beneficial for identifying and quantifying low-energy peaks that would otherwise be obscured by the background from higher-energy gamma rays.[4] You should consider using a Compton suppression system when the gamma spectrum of your Nd-146 sample is dominated by high-energy gamma rays that create a significant Compton background, making it difficult to analyze the lower-energy peaks of interest.

Q4: Can you explain the SNIP algorithm for background subtraction?

A4: The Sensitive Nonlinear Iterative Peak (SNIP) algorithm is a widely used method for estimating the background in a gamma spectrum. The core idea is to iteratively "clip" away the peaks, leaving behind the underlying background. The algorithm works by comparing the counts in each channel with the average of the counts in neighboring channels within a certain window. If the channel's count is higher than the average, it is likely part of a peak and is replaced by the average. This process is repeated with an increasing window size. The number of iterations and the window size are key parameters that need to be optimized for a given spectrum. The SNIP algorithm is effective because it can handle varying background shapes and does not require a predefined mathematical function for the background.

Q5: I am using Neutron Activation Analysis (NAA) to study Nd-146. What are some specific challenges I might face?

A5: When using NAA to produce Nd-146 from the neutron capture on Nd-145, you may encounter several challenges:

• Spectral Interferences: Geological and many other sample types contain a variety of rare-earth elements (REEs) which have large neutron capture cross-sections.[9] This can lead to a very complex gamma spectrum with many overlapping peaks, making it difficult to isolate the peaks of Nd-146. For example, high concentrations of uranium fission products can interfere with the determination of neodymium.[5]

• High Compton Background: The activation of other elements in the sample matrix can produce high-energy gamma rays, resulting in a significant Compton continuum that can obscure the Nd-146 peaks.

• Self-Shielding: If your sample has a high concentration of elements with large neutron capture cross-sections, the neutron flux inside the sample can be significantly lower than at the surface. This "self-shielding" effect can lead to an underestimation of the elemental concentrations if not corrected for.[5]

• Decay and Counting Times: You will need to carefully plan the irradiation, decay, and counting times to optimize the signal from Nd-146 while minimizing interference from other short-lived or long-lived radionuclides.

Experimental Protocols

Detailed Methodology for a Compton Suppression Experiment

This protocol outlines the general steps for setting up and performing a gamma spectroscopy measurement with a Compton suppression system.

• System Setup and Calibration:

  • Ensure the HPGe detector and the surrounding guard detector (e.g., NaI(Tl) annulus) are properly positioned and connected to their respective power supplies and preamplifiers.

  • Connect the timing outputs from both the HPGe and guard detector preamplifiers to a coincidence unit or a time-to-amplitude converter (TAC).

  • Set the coincidence timing window. This is a critical step to ensure that only true coincident events are rejected. A typical window is on the order of a few hundred nanoseconds.

  • Perform an energy calibration of the HPGe detector using standard calibration sources (e.g., 60Co, 137Cs, 152Eu) in the unsuppressed (normal) mode.

  • Perform an efficiency calibration of the HPGe detector for your specific sample geometry in both the unsuppressed and suppressed modes. The efficiency will be different in each mode.

• Background Measurement:

  • Acquire a background spectrum for an extended period (ideally as long as or longer than your sample measurement) with the Compton suppression system activated and no source present. This will be used for background subtraction.

• Sample Measurement:

  • Place your Nd-146 sample in the desired counting geometry.

  • Acquire the gamma spectrum in Compton suppression mode for the desired measurement time.

  • For comparison, you may also want to acquire a spectrum in the unsuppressed mode to quantify the effectiveness of the Compton suppression.

• Data Analysis:

  • Subtract the previously acquired background spectrum from your sample spectrum.

  • Identify the characteristic gamma peaks of Nd-146.

  • Calculate the net peak areas and determine the activity of Nd-146 using the efficiency calibration data for the suppressed mode.

  • Compare the peak-to-Compton ratio in the suppressed and unsuppressed spectra to evaluate the performance of the system.

Visualizations

Below are diagrams illustrating key concepts and workflows in reducing background noise in gamma spectroscopy.

Caption: A typical workflow for a low-background gamma spectroscopy experiment.

Caption: Relationship between noise sources and their corresponding mitigation techniques.

References

• 1. bmuv.de [bmuv.de]
• 2. researchgate.net [researchgate.net]
• 3. arxiv.org [arxiv.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Neutron Activation Analysis | U.S. Geological Survey [usgs.gov]
• 6. Neutron activation analysis using gamma-gamma coincidence to eliminate spectral interferences (Journal Article) | OSTI.GOV [osti.gov]
• 7. ortec-online.com [ortec-online.com]
• 8. iosrjournals.org [iosrjournals.org]
• 9. Neutron Activation Analysis - Chemical analysis - Techniques for ... - Neutron research - The NMI3 information portal [nmi3.eu]

Technical Support Center: Enhancing Lanthanide Separation Efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their lanthanide separation experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during lanthanide separation experiments, offering potential causes and solutions in a clear question-and-answer format.

Issue 1: Poor Resolution and Overlapping Peaks in Ion Exchange Chromatography

Q: My ion exchange chromatography run shows poor separation of adjacent lanthanides, resulting in overlapping peaks. What are the potential causes and how can I improve the resolution?

A: Poor resolution in ion exchange chromatography is a common issue when separating lanthanides due to their similar chemical properties.[1] Several factors can contribute to this problem.

Potential Causes and Solutions:

Potential Cause	Solution
Inappropriate Eluent Concentration or pH	The concentration and pH of the eluent, often a complexing agent like α-hydroxyisobutyric acid (α-HIBA), are critical for achieving good separation.[2] An incorrect concentration or pH can alter the stability of the lanthanide-ligand complexes, affecting their elution order and resolution. Optimize the eluent concentration and pH through systematic experiments. For instance, with α-HIBA, decreasing the pH can increase retention time and potentially improve resolution.[2]
Incorrect Flow Rate	A flow rate that is too high can lead to insufficient time for equilibrium between the stationary and mobile phases, resulting in peak broadening and poor separation. Reduce the flow rate to allow for better separation.
Column Overloading	Injecting too much sample onto the column can exceed its binding capacity, leading to broad and overlapping peaks. Reduce the sample concentration or injection volume.
Inadequate Column Packing or Column Aging	A poorly packed or old column can have channeling or a loss of functional groups, respectively, leading to decreased separation efficiency. Repack the column or replace it with a new one.
Temperature Fluctuations	Inconsistent temperature can affect the thermodynamics of the separation process, leading to shifts in retention times and poor reproducibility. Use a column oven to maintain a constant and optimized temperature.

Issue 2: Low Yield or Incomplete Extraction in Solvent Extraction

Q: I am experiencing low yields of my target lanthanide in the organic phase after performing a solvent extraction. What could be the reasons for this incomplete extraction?

A: Low extraction efficiency in solvent extraction of lanthanides can be attributed to several factors related to the chemical equilibrium of the system.

Potential Causes and Solutions:

Potential Cause	Solution
Suboptimal pH of the Aqueous Phase	The pH of the aqueous phase plays a crucial role in the formation of the extractable metal-ligand complex. For most acidic extractants, the extraction efficiency increases with pH.[3] Carefully adjust the pH of the aqueous phase to the optimal range for your specific extraction system.
Insufficient Extractant Concentration	The concentration of the extractant in the organic phase directly impacts the distribution ratio of the lanthanide. If the concentration is too low, the extraction will be incomplete. Increase the extractant concentration, but be mindful of potential issues like third phase formation at very high concentrations.
Inadequate Phase Mixing or Contact Time	Incomplete transfer of the lanthanide from the aqueous to the organic phase can occur if the two phases are not mixed vigorously enough or for a sufficient amount of time.[3] Ensure thorough mixing using a vortex or shaker for an adequate period to reach equilibrium. A 10-minute equilibration time has been found to be sufficient in some systems.[3]
Presence of Competing Ions or Masking Agents	Other metal ions or complexing agents in the aqueous phase can interfere with the extraction of the target lanthanide. If possible, remove interfering ions before extraction or use a masking agent to selectively complex them.
Choice of Diluent	The diluent in the organic phase can affect the solubility and stability of the extracted complex. The choice of solvent can influence the distribution coefficients.[3] For example, cyclohexane (B81311) has been shown to be an effective solvent in certain systems.[3]

Issue 3: Formation of a Third Phase During Solvent Extraction

Q: During my solvent extraction experiment, an undesirable third phase formed between the aqueous and organic layers. What causes this and how can I prevent it?

A: The formation of a third phase, often a dense, viscous layer, is a known issue in lanthanide solvent extraction, particularly at high metal and extractant concentrations.[4]

Potential Causes and Solutions:

Potential Cause	Solution
High Metal Loading in the Organic Phase	Exceeding the solubility limit of the metal-extractant complex in the organic diluent is a primary cause of third phase formation.[4] Reduce the initial concentration of the lanthanide in the aqueous phase.
High Extractant Concentration	Very high concentrations of the extractant can also lead to the formation of a third phase. Lower the extractant concentration in the organic phase.
Inappropriate Diluent	The choice of diluent can influence the solubility of the extracted complex. Using a more polar or aromatic diluent may help to prevent third phase formation.
Temperature Effects	Temperature can affect the solubility of the metal-extractant complex. In some systems, increasing the temperature can prevent the formation of a third phase.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of lanthanides so challenging?

A1: The separation of lanthanides is difficult due to their remarkably similar chemical and physical properties.[5] They typically exist in a stable +3 oxidation state and exhibit a gradual decrease in ionic radii across the series, known as the "lanthanide contraction."[6] This slight difference in size is the primary basis for their separation, which requires highly efficient and selective techniques.[5]

Q2: What are the most common methods for separating lanthanides?

A2: The most established and widely used methods for lanthanide separation are solvent extraction and ion exchange chromatography.[1][7] Emerging techniques like selective crystallization are also showing promise as alternatives.[8]

Q3: How does ion exchange chromatography separate lanthanides?

A3: In ion exchange chromatography, a solution containing a mixture of lanthanide ions is passed through a column packed with a resin. The lanthanide ions bind to the resin and are then selectively washed out (eluted) by a solution containing a complexing agent.[9] Smaller, more highly charged lanthanide ions tend to form stronger complexes with the eluting agent and therefore move through the column faster, allowing for their separation.[9]

Q4: What is the principle behind solvent extraction for lanthanide separation?

A4: Solvent extraction for lanthanide separation is based on the differential distribution of lanthanide ions between two immiscible liquid phases, typically an aqueous phase containing the lanthanide salts and an organic phase containing an extractant dissolved in a diluent.[10] The extractant selectively forms a complex with the lanthanide ions, which is then extracted into the organic phase.[10] By repeating this process, individual lanthanides can be separated.

Q5: Can you explain the valency change method for lanthanide separation?

A5: The valency change method takes advantage of the fact that some lanthanides, such as cerium and europium, can exist in oxidation states other than +3. For example, cerium can be oxidized to the +4 state, which has different chemical properties from the trivalent lanthanides, allowing for its separation by precipitation or extraction.[9] Similarly, europium can be reduced to the +2 state and precipitated as europium(II) sulfate.[9]

Data Presentation

Table 1: Separation Factors for Binary Mixtures of Lanthanides Using Selective Crystallization

Lanthanide Pair	Separation Factor (SF)	Reference
La/Ce	2.0 ± 0.1	[6]
La/Sm	8.9 ± 0.1	[6]
La/Lu	26.9 ± 3.1	[6]
Ce/Lu	717 ± 15	[6]
Nd/Dy	up to 123(5)	[11]
La/Lu	up to 100(2)	[11]
Gd/Tb	up to 2.4(2)	[11]
La/Dy	up to 137(9)	[11]
Nd/Lu	up to 85(6)	[11]

Table 2: Distribution Ratios (DLn) and Separation Factors (βLn/La) of Lanthanides(III) with a Mixture of 0.01 mol/L Cyanex 272 and 0.02 mol/L Caprylic Acid

Experimental conditions: aqueous phase—0.2 mol/L mixture of NaOAc and AcOH (2:1); CLn(init) = 0.01 mol/L; pHeq. = 5.8.

Lanthanide	Distribution Ratio (DLn)	Separation Factor (βLn/La)
La	0.8	1.0
Nd	1.2	1.5
Eu	1.5	1.9
Dy	2.0	2.5
Er	2.5	3.1
Yb	3.2	4.0

Data extracted from a study by F.A. El-Dien, et al.

Table 3: Stability Constants (log K) of Lanthanide-EDTA Complexes

Lanthanide Complex	log K	Reference
[La3+-EDTA4-∙(H2O)3]-	15.46	[12]
[Eu3+-EDTA4-∙(H2O)3]-	17.32	[12]
[Gd3+-EDTA4-∙(H2O)3]-	17.35	[12]
[Lu3+-EDTA4-∙(H2O)2]-	19.80	[12]

Experimental Protocols

Protocol 1: Lanthanide Separation by Ion Exchange Chromatography

This protocol provides a general procedure for the separation of a mixture of lanthanides using a cation exchange resin and a complexing agent as the eluent.

Materials:

• Cation exchange resin (e.g., Dowex-50)

• Chromatography column

• Lanthanide salt solution (e.g., chlorides or nitrates)

• Eluent: Buffered solution of a complexing agent (e.g., citric acid/ammonium citrate (B86180) or α-hydroxyisobutyric acid)

• Fraction collector

• ICP-MS or other suitable analytical instrument for lanthanide quantification

Procedure:

• Column Preparation: Pack the chromatography column with the cation exchange resin, ensuring there are no air bubbles or channels.

• Resin Equilibration: Wash the resin with deionized water and then equilibrate it by passing a sufficient volume of the starting eluent buffer through the column.

• Sample Loading: Carefully load the lanthanide salt solution onto the top of the resin bed.

• Elution: Begin the elution process by passing the eluent through the column at a constant flow rate.

• Fraction Collection: Collect the eluate in fractions of a fixed volume using a fraction collector.

• Analysis: Analyze the collected fractions to determine the concentration of each lanthanide.

• Data Interpretation: Plot the concentration of each lanthanide as a function of the elution volume to obtain the chromatogram and assess the separation.

Protocol 2: Lanthanide Separation by Solvent Extraction

This protocol outlines a general procedure for a single-stage solvent extraction of lanthanides.

Materials:

• Aqueous feed solution containing the lanthanide mixture at a known concentration and pH.

• Organic phase: A solution of an extractant (e.g., bis(2-ethylhexyl) phosphoric acid - D2EHPA) in a suitable diluent (e.g., kerosene (B1165875) or hexane).

• Separatory funnel

• pH meter

• Shaker or vortex mixer

• ICP-MS or other suitable analytical instrument for lanthanide quantification

Procedure:

• Phase Preparation: Prepare the aqueous and organic phases with the desired concentrations and pH.

• Phase Contact: Add equal volumes of the aqueous and organic phases to a separatory funnel.

• Equilibration: Shake the separatory funnel vigorously for a predetermined time (e.g., 10-30 minutes) to ensure the system reaches equilibrium.

• Phase Separation: Allow the two phases to separate completely.

• Sample Collection: Carefully separate the aqueous and organic phases.

• Analysis: Determine the concentration of the lanthanides in both the aqueous and organic phases.

• Calculation: Calculate the distribution ratio (D) and the separation factor (β) for each lanthanide.

Visualizations

Caption: Workflow for Lanthanide Separation by Ion Exchange Chromatography.

Caption: Troubleshooting Logic for Poor Chromatographic Resolution.

Caption: The General Process of Solvent Extraction for Lanthanides.

References

• 1. Separation of Lanthanides/ Lanthanides and Actinides | PDF [slideshare.net]
• 2. osti.gov [osti.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. Phase behavior and critical phenomena in liquid-liquid extraction of lanthanides - American Chemical Society [acs.digitellinc.com]
• 5. inis.iaea.org [inis.iaea.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Separation of lanthanides | PPTX [slideshare.net]
• 8. Selective crystallization strategies for lanthanide–lanthanide and lanthanide–actinide separations - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. chemistnotes.com [chemistnotes.com]
• 10. youtube.com [youtube.com]
• 11. Size-dependent selective crystallization using an inorganic mixed-oxoanion system for lanthanide separation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. pubs.rsc.org [pubs.rsc.org]

Promethium-147 Production: Technical Support Center

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields of Promethium-147 (B1221622) (Pm-147). The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: How is Promethium-147 typically produced?

A1: Promethium-147 is an artificial isotope most commonly produced in nuclear reactors. The primary method involves the neutron irradiation of a Neodymium-146 (Nd-146) target.[1][2][3] The enriched Nd-146 captures a neutron to become Nd-147, which then rapidly beta-decays into Pm-147.[4] Another significant production route is the extraction of Pm-147 as a fission product from the spent nuclear fuel of uranium-235 (B1209698) (U-235).[4][5]

Q2: What is a typical yield for Pm-147 production from a Nd-146 target?

A2: The experimental yield can vary significantly based on irradiation conditions. For a one-cycle (~24 days) irradiation in a high-flux reactor like the ORNL High Flux Isotope Reactor (HFIR), yields can reach a maximum of approximately 101.8 MBq/mg (2.75 mCi/mg) of Nd-146, observed about 60 days after the end of bombardment.[6][7] Another study reported experimental yields ranging from 123 to 959 µCi/mg of Nd-146.[8]

Q3: Why is a "cooling" or "aging" period necessary after irradiation?

A3: A cooling period after irradiation is crucial for two main reasons. First, it allows the short-lived Nd-147 (half-life of ~11 days) to decay into the desired Pm-147. Secondly, it helps reduce the activity of short-lived, unwanted radioisotopic impurities, which simplifies the subsequent chemical separation process and reduces radiation exposure to personnel. For example, allowing the material to age can significantly reduce the content of Pm-148, a common contaminant.[9]

Troubleshooting Low Yields

Low yields of Promethium-147 can stem from issues in the irradiation phase or the chemical separation phase. This guide will help you diagnose and address potential problems in both stages.

Logical Troubleshooting Flow

The following diagram illustrates a step-by-step process for diagnosing the root cause of a low Pm-147 yield.

Caption: A decision tree for troubleshooting low Pm-147 yield.

Phase 1: Irradiation Issues

Q4: How do irradiation time and neutron flux affect Pm-147 yield?

A4: Both factors are critical. A higher neutron flux and longer irradiation time generally increase the production of Nd-147, and subsequently Pm-147. However, there is a point of diminishing returns. Pm-147 has a large neutron capture cross-section, meaning it can be "burned up" to form Pm-148 isotopes with longer irradiation times.[6][7] For a typical one-cycle irradiation (~24 days) in a high-flux reactor, the Pm-147 yield does not significantly increase with longer irradiation periods due to this burn-up effect.[6][7]

Q5: What target-related issues can cause low yield?

A5:

• Low Enrichment of Nd-146: The starting material should be highly enriched in Nd-146. Using natural neodymium or material with low enrichment will lead to the production of other neodymium isotopes and significantly lower the desired reaction rate.[1][9]

• Target Impurities: Impurities in the neodymium oxide target material can capture neutrons, reducing the flux available for the Nd-146 target.[10] Furthermore, activation of these impurities can create a complex mixture of radioisotopes, complicating the separation process and potentially leading to product loss.[10]

• Neutron Self-Shielding: For larger, thicker targets, the outer layers of the target material can absorb neutrons, reducing the flux that reaches the center of the target. This "self-shielding" effect can lead to a lower-than-expected overall yield.[10]

Parameter	Potential Issue	Recommended Action
Nd-146 Enrichment	Enrichment level below specification (>85% is common).	Verify enrichment of the Nd2O3 starting material via mass spectrometry.
Target Impurities	Presence of other lanthanides or elements with high neutron cross-sections.	Perform elemental analysis (e.g., ICP-MS) on the target material before irradiation.
Neutron Flux	Actual flux was lower than planned or fluctuated.	Review reactor operational logs and neutron flux monitoring data for the specific irradiation position.
Irradiation Time	Time too short for sufficient activation or too long, causing Pm-147 burn-up.	Optimize irradiation duration based on reactor flux and target mass. A ~24-day cycle is often optimal.[6][7]

Phase 2: Chemical Separation & Purification Issues

The most common method for separating microscopic quantities of Pm-147 from macroscopic amounts of neodymium target is extraction or ion-exchange chromatography.[1][6]

Q6: My target won't dissolve completely. How does this affect yield?

A6: Incomplete dissolution of the irradiated target material is a direct cause of low yield, as any undissolved portion will contain Pm-147 that is never introduced to the separation column. Ensure the correct acid (typically a strong mineral acid like HCl or HNO3) and concentration are used.[1] Gentle heating and stirring can aid dissolution, but must be performed in a properly shielded and ventilated environment (e.g., a hot cell).

Q7: I'm seeing poor separation between Promethium and Neodymium on my column. What are the common causes?

A7: Inefficient chromatographic separation is a frequent source of low yield and/or low purity. Key factors include:

• Improper Resin Choice/Conditioning: The choice of resin is critical. Di(2-ethylhexyl)orthophosphoric acid (HDEHP) supported on a substrate (often called LN Resin) is commonly used.[1][6] The resin must be properly conditioned and equilibrated with the appropriate acid before loading the sample.

• Incorrect Eluent Concentration: The separation of adjacent lanthanides like Pm and Nd is highly sensitive to the concentration of the eluting acid (e.g., HCl).[1] A step-gradient elution, where the acid concentration is increased over time, is often effective.[1] Using a single, non-optimal concentration can result in broad, overlapping peaks of Pm and Nd.

• Flow Rate: An excessively high flow rate can reduce the interaction time between the ions and the stationary phase, leading to poor resolution. A slow, controlled flow rate is necessary for sharp, well-separated peaks.

• Column Overloading: Loading too much target mass onto a small column can exceed its capacity, causing the components to elute together.

Q8: How can I confirm if Pm-147 was lost during separation?

A8: To pinpoint losses, it is essential to analyze the radioactivity of all liquid fractions generated during the process. This includes the initial loading solution (post-dissolution), the column wash fractions, and all elution fractions. If significant beta activity is found in the neodymium fraction or wash steps, it indicates a failure in the chromatographic separation. Gamma spectroscopy can also be used to identify and quantify any co-produced gamma-emitting impurities.[9]

Parameter	Potential Issue	Recommended Action
Stationary Phase	Incorrect resin type; degraded or improperly packed resin.	Use a high-quality extraction resin like HDEHP. Ensure the column is packed uniformly without voids.
Mobile Phase (Eluent)	Incorrect acid concentration, pH, or gradient profile.	Prepare eluents with precise molarity. Optimize the HCl step-gradient (e.g., starting at 0.1 M and increasing to 3 M).[1]
Column Loading	Exceeding the binding capacity of the resin.	Ensure the mass of dissolved target material is appropriate for the size of the column.
Flow Rate	Elution is too fast for effective separation.	Maintain a slow, consistent flow rate using a peristaltic pump.
Fraction Collection	Pm-147 peak was broad and partially discarded with Nd fraction.	Collect smaller, more numerous fractions and analyze each for beta activity to accurately map the elution profile.

Experimental Protocol Example: Separation of Pm-147 from Nd Target

This is a generalized protocol based on common laboratory methods for separating Pm-147 from an irradiated Nd2O3 target using extraction chromatography.[1][6] Note: This process must be conducted in a shielded hot cell or glove box by trained personnel in accordance with all institutional radiation safety protocols.

• Target Dissolution:

  • Carefully transfer the irradiated Nd2O3 target capsule into a shielded hot cell.

  • Open the capsule and transfer the oxide powder to a clean glass vessel.

  • Add a measured volume of concentrated hydrochloric acid (HCl) to dissolve the oxide. Gentle heating may be required. Ensure complete dissolution.

  • Evaporate the solution to near dryness and reconstitute in a starting acid of low concentration (e.g., 0.1 M HCl). This is the "Load Solution".

• Column Preparation:

  • Prepare a column with a suitable extraction chromatography resin (e.g., HDEHP-based LN resin).

  • Pre-condition the column by passing several column volumes of the starting acid (0.1 M HCl) through it to ensure the resin is fully equilibrated.

• Sample Loading and Elution:

  • Carefully load the entire "Load Solution" onto the top of the column.

  • Begin elution with the starting acid (0.1 M HCl) to wash off any components that do not bind strongly. The bulk of the neodymium will begin to elute.

  • Systematically increase the concentration of the HCl eluent in steps. A typical gradient might involve steps of 0.2 M, 0.3 M, and higher concentrations of HCl.[1]

  • Collect fractions of a fixed volume throughout the entire elution process.

• Fraction Analysis and Product Collection:

  • Take a small, measured aliquot from each fraction for radioactive analysis (beta counting via Liquid Scintillation Counting).

  • Plot the activity versus the fraction number to visualize the elution peaks. The Pm-147 peak should be well-resolved from the larger neodymium peak.

  • Combine the fractions that constitute the pure Pm-147 peak.

• Quality Control:

  • Perform gamma spectroscopy on the final product to identify and quantify any radioisotopic impurities.

  • Use techniques like ICP-MS to determine the concentration of any residual neodymium, ensuring high chemical purity. A mass separation factor of >10^4 between Pm and Nd can be achieved with multiple purification rounds.[6]

Overall Production & Separation Workflow

Caption: Workflow for Pm-147 production and purification.

References

• 1. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 2. radiacode.com [radiacode.com]
• 3. radiacode.com [radiacode.com]
• 4. Promethium-147 - isotopic data and properties [chemlin.org]
• 5. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 6. impact.ornl.gov [impact.ornl.gov]
• 7. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. trace.tennessee.edu [trace.tennessee.edu]
• 10. osti.gov [osti.gov]

managing isotopic interferences in Neodymium analysis

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals managing isotopic interferences in Neodymium (Nd) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common isotopic and polyatomic interferences in Neodymium (Nd) analysis?

A1: The primary interferences encountered during Nd isotope analysis are isobaric (same mass) and polyatomic. The most significant are:

• Isobaric Interferences:

  • Samarium (Sm) isotopes interfere with Neodymium at masses 144, 148, and 150.[1]

  • Cerium (Ce) isotopes, specifically ¹⁴²Ce, interfere with ¹⁴²Nd.[2][3]

• Polyatomic (Molecular) Interferences:

  • Oxide formations, such as Barium Oxide (BaO⁺), can interfere with rare earth elements, potentially impacting the accuracy of measurements in complex matrices.[4][5]

  • Hydride formations, like ¹⁴¹PrH⁺, can create a molecular interference at mass 142, overlapping with ¹⁴²Nd.[2]

• Doubly-Charged Ion Interferences:

  • In some instances, doubly-charged ions like ¹⁵⁰Nd²⁺ or ¹⁵⁰Sm²⁺ can interfere with analytes at half their mass-to-charge ratio (e.g., mass 75).[6][7] While less common for direct Nd analysis, it is a potential issue in multi-elemental studies.

Q2: Why is correcting for isobaric interferences so critical for accurate Nd isotope ratios?

A2: Isobaric interferences are a major limiting factor in achieving accurate and precise isotope ratio measurements.[1] Since a mass spectrometer separates ions based on their mass-to-charge ratio, it cannot distinguish between isotopes of different elements that have the same mass (e.g., ¹⁴⁴Nd and ¹⁴⁴Sm). Failure to correct for these overlaps leads to an artificially high signal for the Nd isotope, resulting in skewed and inaccurate isotope ratios, such as the geologically significant ¹⁴³Nd/¹⁴⁴Nd ratio.[1]

Q3: What is "mass bias" and how does it affect interference corrections?

A3: Mass bias, or instrumental mass fractionation, is the variable transmission of ions through the mass spectrometer, where lighter isotopes are often transmitted more efficiently than heavier ones.[8] This phenomenon affects both the analyte (Nd) and the interfering element (e.g., Sm). To perform an accurate interference correction, it is crucial to determine the mass bias of the interfering element.[1] This is often done by measuring a ratio of two interference-free isotopes of the interfering element (e.g., ¹⁴⁷Sm/¹⁴⁹Sm) and comparing the measured value to the "true" or accepted natural ratio.[1]

Q4: Is it possible to perform Nd isotopic analysis without chemical separation of interfering elements?

A4: While chemical separation is the conventional and most robust method to remove interfering elements like Sm and Ce prior to analysis, some modern techniques aim to overcome this time-consuming step.[9][10][11] Methods such as Laser Ionization Mass Spectrometry (LIMS) can discriminate against isobaric interferences in situ by tuning laser parameters.[9][10] Additionally, mathematical correction procedures are often robust enough to handle certain levels of interference, though their accuracy depends heavily on the Sm/Nd ratio.[12] For high-precision work, chemical separation remains the recommended approach.[13][14]

Troubleshooting Guides

Problem: My ¹⁴³Nd/¹⁴⁴Nd ratios are inaccurate due to Samarium (Sm) interference.

This is the most common issue in Nd analysis. The isotopes ¹⁴⁴Sm, ¹⁴⁸Sm, and ¹⁵⁰Sm directly overlap with ¹⁴⁴Nd, ¹⁴⁸Nd, and ¹⁵⁰Nd. Accurate correction is essential.

Mass Number	Neodymium Isotope	Interfering Samarium Isotope
144	¹⁴⁴Nd	¹⁴⁴Sm
148	¹⁴⁸Nd	¹⁴⁸Sm
150	¹⁵⁰Nd	¹⁵⁰Sm

This protocol is based on monitoring an interference-free Sm isotope to calculate and subtract the contribution of interfering Sm isotopes. The most accurate methods also correct for the mass bias of Sm.[1]

• Monitor Interference-Free Sm Isotopes: During your analysis, measure the signal intensity of an interference-free samarium isotope, typically ¹⁴⁷Sm or ¹⁴⁹Sm.[1]

• Determine Sm Mass Bias: Measure the ¹⁴⁷Sm/¹⁴⁹Sm ratio. Compare this measured ratio to the true ¹⁴⁷Sm/¹⁴⁹Sm ratio to calculate the mass bias factor for Sm.[1] This step is critical for high precision.

• Calculate Interfering Sm Isotope Intensities: Use the measured intensity of the interference-free Sm isotope (e.g., ¹⁴⁷Sm) and the calculated Sm mass bias to determine the true intensities of the interfering Sm isotopes (¹⁴⁴Sm, ¹⁴⁸Sm, ¹⁵⁰Sm).[1]

• Subtract Sm Contribution: Subtract the calculated intensities of the interfering Sm isotopes from the total measured signals at masses 144, 148, and 150 to get the true intensities of the Nd isotopes.

• Correct for Nd Mass Bias: After correcting for Sm interference, correct for Nd instrumental mass fractionation by normalizing to a stable isotope ratio, typically ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[1]

Method	Description	Typical Accuracy of ¹⁴³Nd/¹⁴⁴Nd
Method 1: No Mass Bias Correction	Calculates Sm interference from the measured ¹⁴⁷Sm intensity using standard IUPAC isotopic abundances. Does not account for Sm mass bias.	Off by >600 ppm (overcorrection)
Method 2: Internal Sm Mass Bias Correction	(Most Accurate) Calculates Sm interference after determining the specific mass bias for Sm during the run using the ¹⁴⁷Sm/¹⁴⁹Sm ratio.[1]	~11 ppm
Method 3: Using Nd Mass Bias for Sm	Assumes the mass bias for Sm is the same as for Nd. Applies the Nd mass bias factor (from ¹⁴⁶Nd/¹⁴⁴Nd) to the Sm correction.	Off by ~100 ppm (undercorrection)
Data derived from a study using a 200 ppb Nd solution doped with 10 ppb Sm.[1]

Problem: I am observing elevated or inconsistent signals at mass 142.

This issue often points to interference from either ¹⁴²Ce or ¹⁴¹PrH⁺.

• Monitor Cerium: Measure the intensity of the interference-free and abundant ¹⁴⁰Ce isotope during your analysis.

• Calculate ¹⁴²Ce Contribution: Use the accepted ¹⁴⁰Ce/¹⁴²Ce abundance ratio to calculate the expected signal from ¹⁴²Ce based on your measured ¹⁴⁰Ce intensity.[2] Note that this ratio may need to be adjusted based on instrument-specific mass bias.[15]

• Apply Correction: Subtract the calculated ¹⁴²Ce intensity from the total signal measured at mass 142.

• Verify Correction: Analyze a Nd standard doped with varying amounts of Ce to ensure your correction protocol is robust. The corrected ¹⁴²Nd value should remain constant regardless of the Ce concentration.[2]

Hydride formation (a plasma ion combining with hydrogen) is another potential interference at mass 142.[2]

• Instrument Tuning: Reduce hydride formation by using "hot" plasma conditions and optimizing nebulizer gas flow rates.[15]

• Sample Introduction: Using a desolvating nebulizer system (e.g., Apex or Aridus) can significantly reduce the introduction of hydrogen and thus minimize hydride formation.[2]

Problem: My results are noisy, suggesting potential polyatomic interferences (e.g., oxides).

Polyatomic interferences occur when ions from the argon plasma, sample matrix, or solvent combine to form molecular ions that overlap with the analyte mass. For rare earth elements, refractory oxides from matrix elements like Barium (e.g., ¹³⁸Ba¹⁶O⁺ at mass 154) can be problematic.

• Plasma Conditions: Tune the instrument to achieve robust or "hot" plasma conditions, which helps to break down molecular species.[15] This typically involves optimizing RF power and nebulizer gas flow.

• Sample Preparation: If the sample matrix is complex and known to contain high concentrations of elements like Ba, enhance chemical separation procedures to ensure their complete removal.[16]

• Collision/Reaction Cells: For instruments equipped with this technology (e.g., ICP-MS/MS or ICP-QQQ), use a cell gas like helium to remove polyatomic interferences through kinetic energy discrimination (KED) or a reactive gas to neutralize them.[4][5]

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. agilent.com [agilent.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 9. Resolving isobaric interference in the determination of Nd isotopes using laser ionisation mass spectrometry towards atom percent fission measurements - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 10. Resolving isobaric interference in the determination of Nd isotopes using laser ionisation mass spectrometry towards atom percent fission measurements - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. In situ Nd isotopic analysis of geological materials by laser ablation MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. rla.unc.edu [rla.unc.edu]
• 15. Testing the Ce Limit of Mass Bias Correction Using 145Nd/142Nd as Normalizing Ratio in Radiogenic Neodymium Isotope Analysis by MC‐ICP‐MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]

Technical Support Center: Refinement of Neutron Activation Analysis for Neodymium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Neutron Activation Analysis (NAA) for the determination of Neodymium (Nd).

Troubleshooting Guide

This section addresses specific issues that may arise during the NAA of Neodymium, offering potential causes and solutions in a question-and-answer format.

Question 1: Why are my Neodymium results showing high uncertainty or poor reproducibility?

Possible Causes and Solutions:

• Inhomogeneous Sample: Neodymium may not be uniformly distributed throughout the sample matrix.

  • Solution: Homogenize the sample by grinding it into a fine powder. For geological samples, proper crushing and splitting techniques are crucial.

• Neutron Flux Variations: Fluctuations in the neutron flux during irradiation can lead to inconsistent activation of the sample and standards.[1][2]

  • Solution: Irradiate samples and standards simultaneously in a rotating facility ("lazy susan") to ensure they are exposed to the same average neutron flux.[3] Use a flux monitor to correct for any variations.

• Counting Geometry Errors: Inconsistent placement of the sample and standard in front of the detector will lead to variations in the measured count rate.

  • Solution: Use a reproducible sample holder and ensure the sample and standard are placed at the exact same distance and orientation relative to the detector for each measurement.

• Self-Shielding Effects: High concentrations of elements with large neutron capture cross-sections in the sample can attenuate the neutron flux, leading to lower-than-expected activation of Neodymium.[3]

  • Solution: If high concentrations of absorbing elements are suspected, dilute the sample with a non-absorbing matrix (e.g., quartz powder). Alternatively, use smaller sample sizes or apply a correction factor based on the sample composition.

Question 2: I am observing unexpected peaks in the gamma-ray spectrum that are interfering with the Neodymium peaks. How can I resolve these spectral interferences?

Possible Causes and Solutions:

• Overlapping Gamma-ray Peaks: Other radionuclides produced during irradiation may emit gamma-rays with energies close to those of the Neodymium isotopes, leading to peak overlap.[3] A common interference is from the fission products of Uranium.[3]

  • Solution 1: Decay Time Optimization: Utilize the differences in half-lives between the interfering radionuclides and the Neodymium isotope of interest (¹⁴⁷Nd, T₁/₂ ≈ 11 days). By allowing for a sufficient decay period (e.g., 3 weeks), many short-lived interfering isotopes will decay away, resulting in a cleaner spectrum.[4]

  • Solution 2: High-Resolution Detector: Employ a high-purity germanium (HPGe) detector with excellent energy resolution to distinguish between closely spaced gamma-ray peaks.[1]

  • Solution 3: Radiochemical Neutron Activation Analysis (RNAA): If spectral interferences are severe and cannot be resolved by instrumental means (INAA), a chemical separation (RNAA) can be performed after irradiation to isolate Neodymium from the interfering elements.[4][5] This can involve techniques like precipitation or ion exchange.[4]

  • Solution 4: Coincidence Counting: For more advanced analysis, a gamma-gamma coincidence system can be used to identify radionuclides that are difficult to distinguish using standard gamma spectroscopy.[6]

Question 3: The sensitivity for Neodymium in my analysis is too low. How can I improve the detection limit?

Possible Causes and Solutions:

• Insufficient Neutron Flux: A low neutron flux will result in a lower production of the desired ¹⁴⁷Nd radionuclide.

  • Solution: Utilize a higher neutron flux reactor if available. Typical research reactors provide fluxes in the order of 10¹² to 10¹⁴ neutrons cm⁻² s⁻¹.[2][5]

• Suboptimal Irradiation and Counting Times: Short irradiation or counting times can lead to poor counting statistics.

  • Solution: Optimize the irradiation and counting times based on the half-life of ¹⁴⁷Nd. A longer irradiation time will increase the production of ¹⁴⁷Nd, and a longer counting time will improve the signal-to-noise ratio.

• High Background Radiation: A high background in the gamma-ray spectrum can obscure the Neodymium peaks, worsening the detection limit.[3]

  • Solution: Use appropriate shielding for the detector (e.g., lead cave) to reduce background radiation. Also, ensure that the sample container is made of a material that does not produce significant long-lived activation products.[2]

Frequently Asked Questions (FAQs)

What is Neutron Activation Analysis (NAA)?

Neutron Activation Analysis (NAA) is a highly sensitive and non-destructive nuclear analytical technique used to determine the elemental composition of a wide variety of materials.[4][5] The process involves irradiating a sample with neutrons, which causes some of the elements within the sample to become radioactive.[5] As these newly formed radioactive isotopes decay, they emit characteristic gamma-rays.[7] By measuring the energy and intensity of these gamma-rays, the identity and concentration of the elements can be determined.[7][8]

What are the advantages of using NAA for Neodymium analysis?

• High Sensitivity: NAA can detect Neodymium at trace and ultra-trace levels, often in the parts-per-million to parts-per-billion range.[7]

• Non-destructive: In its instrumental form (INAA), the sample is not destroyed during the analysis, allowing for further investigation using other techniques.[3][5]

• Matrix Independence: The technique is largely free from chemical matrix effects, as it is a nuclear process.[5][7]

• Bulk Analysis: Due to the penetrating nature of neutrons and gamma-rays, NAA provides a true bulk analysis of the sample rather than just a surface measurement.[5]

What are the key nuclear parameters for the NAA of Neodymium?

The primary reaction for the determination of Neodymium via NAA is the capture of a thermal neutron by the stable isotope ¹⁴⁶Nd, which then forms the radioactive isotope ¹⁴⁷Nd.

Parameter	Value
Target Isotope	¹⁴⁶Nd
Natural Abundance of ¹⁴⁶Nd	17.2%
Thermal Neutron Capture Cross-section	1.4 barns
Product Isotope	¹⁴⁷Nd
Half-life of ¹⁴⁷Nd	10.98 days
Principal Gamma-ray Energies	91.1 keV, 531.0 keV

What is a typical experimental protocol for the NAA of Neodymium?

A detailed methodology for a typical Instrumental Neutron Activation Analysis (INAA) of Neodymium is provided in the "Experimental Protocols" section below.

Quantitative Data Summary

Table 1: Typical Experimental Parameters for INAA of Neodymium

Parameter	Typical Value/Range	Purpose
Neutron Source	Nuclear Research Reactor	Provides a high flux of thermal neutrons for activation.
Neutron Flux	10¹² - 10¹⁴ n/cm²/s	To achieve sufficient activation of ¹⁴⁶Nd.[2][5]
Sample Mass	50 - 200 mg	A representative amount of the material to be analyzed.
Irradiation Time	6 - 10 hours	To produce a sufficient amount of ¹⁴⁷Nd.[1][9]
Decay Time	3 weeks	To allow for the decay of short-lived interfering radionuclides.[4]
Counting Time	2 - 4 hours	To obtain good counting statistics for the ¹⁴⁷Nd gamma-ray peaks.[4]
Detector	High-Purity Germanium (HPGe)	Provides high-resolution gamma-ray spectra.[1]

Experimental Protocols

Methodology for Instrumental Neutron Activation Analysis (INAA) of Neodymium

• Sample Preparation:

  • Accurately weigh approximately 50-200 mg of the homogenized sample material.

  • Encapsulate the sample in a clean, high-purity polyethylene (B3416737) or quartz vial.[4]

  • Prepare a standard of known Neodymium concentration in a similar vial.

• Irradiation:

  • Place the sample and standard vials in an irradiation container.

  • Irradiate the container in a nuclear reactor with a stable thermal neutron flux (typically 10¹² - 10¹⁴ n/cm²/s) for a predetermined time (e.g., 6-10 hours).[1][2][5][9]

• Cooling/Decay:

  • After irradiation, transfer the samples to a shielded storage location.

  • Allow the samples to decay for approximately 3 weeks to minimize interference from short-lived radioisotopes.[4]

• Gamma-ray Spectrometry:

  • Place the sample vial in a reproducible position in front of an HPGe detector.

  • Acquire the gamma-ray spectrum for a sufficient counting time (e.g., 2-4 hours) to obtain statistically significant data for the Neodymium peaks.[4]

  • Repeat the measurement for the Neodymium standard using the same counting geometry and time.

• Data Analysis:

  • Identify the characteristic gamma-ray peaks of ¹⁴⁷Nd (91.1 keV and 531.0 keV) in the acquired spectra.

  • Calculate the net peak areas for both the sample and the standard.

  • Determine the concentration of Neodymium in the sample by comparing the net peak areas of the sample to those of the standard, correcting for sample mass, decay time, and counting time.

Visualizations

References

• 1. Assessing rare earth elements in Indian coal ash using Westcott formalism in NAA and leaching studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. indico.global [indico.global]
• 3. Neutron Activation Analysis | U.S. Geological Survey [usgs.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Neutron activation analysis - Wikipedia [en.wikipedia.org]
• 6. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 7. mnrc.ucdavis.edu [mnrc.ucdavis.edu]
• 8. Neutron Activation Analysis - Chemical analysis - Techniques for ... - Neutron research - The NMI3 information portal [nmi3.eu]
• 9. tandfonline.com [tandfonline.com]

Technical Support Center: Enhancing the Purity of Chemically Separated Promethium-147

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for enhancing the purity of chemically separated Promethium-147 (B1221622) (Pm-147).

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of Promethium-147 and how does the source affect initial purity?

A1: Promethium-147 is an artificial isotope produced primarily through two methods:

• Fission of Uranium-235 or Plutonium-239: Pm-147 is a fission product in nuclear reactors.[1][2] This method yields a complex mixture of fission products, requiring extensive chemical processing to separate Pm-147 from other lanthanides, actinides, and various radioactive isotopes.[1][3]

• Neutron Activation of Neodymium-146: This involves irradiating highly enriched Neodymium-146 (Nd-146) targets with neutrons (¹⁴⁶Nd(n,γ)¹⁴⁷Nd → ¹⁴⁷Pm).[4][5] While this route is more direct, the primary impurity is the unreacted Nd-146 target material, which is chemically very similar to promethium, making separation challenging.[4][6]

The initial purity is highly dependent on the source. Pm-147 from fission products is contaminated with a wide array of radioisotopes, whereas Pm-147 from neutron activation is primarily contaminated with neodymium and other promethium isotopes.[4][7]

Q2: What are the most common chemical and radioisotopic impurities found in chemically separated Promethium-147?

A2: The most common impurities depend on the production route but generally include:

• Target Material: Neodymium (specifically ¹⁴⁷Nd, which decays to ¹⁴⁷Pm) is a major impurity when produced via neutron activation.[4]

• Other Lanthanides: Due to their similar chemical properties, elements like Samarium (Sm), Europium (Eu), and Gadolinium (Gd) are difficult to separate from promethium.[4][8][9]

• Other Promethium Isotopes: Neutron capture on ¹⁴⁷Pm can produce ¹⁴⁸ᵐPm and ¹⁴⁸ᵍPm.[4][10]

• Actinides: Curium (Cm) is a notable impurity, particularly in material derived from the waste streams of Plutonium-238 production.[11][12]

• Activation Products: Impurities in the target material or reactor components can lead to contaminants like Cobalt-60 (⁶⁰Co) and Iridium-192 (¹⁹²Ir).[4][8]

Q3: What are the primary chemical separation techniques used to purify Promethium-147?

A3: The main techniques leverage the subtle differences in chemical properties between promethium and its contaminants:

• Ion Exchange Chromatography: This is a widely used method where a resin column separates ions based on their affinity. Cation exchange resins are particularly effective for separating lanthanides from each other.[3][4][13][14]

• Solvent Extraction (or Extraction Chromatography): This technique involves separating compounds based on their relative solubilities in two different immiscible liquids (e.g., aqueous and organic phases).[1][15][16] Reagents like HDEHP (di(2-ethylhexyl)orthophosphoric acid) and TBP (tri-n-butylphosphate) are commonly used.[8][15][17]

• Precipitation: Selective precipitation can be used to remove certain groups of elements. For example, oxalic acid precipitation is used to separate lanthanides from other fission products like Zirconium-95.[3][17]

Troubleshooting Guides

Issue 1: Low Radiochemical Purity - Presence of Other Lanthanides (Nd, Sm, Eu)

Q: My purified Pm-147 sample shows significant contamination with Neodymium-147 and other lanthanides after a single separation pass. How can I improve the separation efficiency?

A: Contamination with neighboring lanthanides is a common challenge due to their similar ionic radii and chemical behavior.[6][9]

• Suggested Action 1: Optimize Ion Exchange Chromatography Parameters.

  • Eluent Composition: The choice and concentration of the eluting agent are critical. Complexing agents like α-hydroxyisobutyrate (α-HIBA), diethylenetriaminepentaacetic acid (DTPA), or nitrilotriacetic acid (NTA) can significantly improve separation factors between adjacent lanthanides.[3][14]

  • pH Control: The pH of the eluent must be precisely controlled, as small variations can shift the elution peaks, causing them to overlap.[3][17]

  • Flow Rate: A slower flow rate generally allows for better equilibrium between the stationary and mobile phases, resulting in sharper, more resolved peaks.

  • Resin Type: Use a high-quality, small-particle-size cation exchange resin (e.g., AG50W-X8, Dowex 50WX8) to maximize the number of theoretical plates in your column.[3][4]

• Suggested Action 2: Implement a Multi-Column or Recycle Process.

  • A single pass may be insufficient. Processing the sample through two or more sequential purification rounds can achieve a very high separation factor.[4][10] Two rounds of purification can provide a mass separation factor of >10⁴ between Pm and Nd.[10]

• Suggested Action 3: Employ Extraction Chromatography.

  • Use a resin impregnated with a selective extractant, such as LN Resin which contains HDEHP. By carefully controlling the acidity (e.g., step-wise increase in HCl concentration), different lanthanides can be eluted sequentially.[4][15]

Issue 2: Presence of Actinide Impurities (e.g., Curium)

Q: My Pm-147 was sourced from processed nuclear fuel waste, and it is contaminated with Curium. Standard lanthanide separation methods are not effective. What should I do?

A: Curium and other trivalent actinides are notoriously difficult to separate from lanthanides.[11][12] Specialized solvent extraction systems are required.

• Suggested Action 1: Use the TALSPEAK Process.

  • The TALSPEAK (Trivalent Actinide Lanthanide Separation with Phosphorus-Reagent Extraction from Aqueous Komplexes) process is a classic method designed for this purpose. It uses HDEHP as the extractant and a carboxylic acid with a polyaminopolycarboxylic acid (like DTPA) in the aqueous phase to selectively complex the actinides and keep them from being extracted.[11]

• Suggested Action 2: Employ a Selective Ligand.

  • Recent advancements have shown that specific ligands can selectively remove actinides. For example, a ligand like camphor-BTP can be used to remove curium from the mixture before proceeding with the fine purification of Pm-147, leading to a more efficient overall process.[11]

Issue 3: Unexpected Gamma Peaks in the Final Product (e.g., ⁶⁰Co, ¹⁹²Ir, ¹⁵²Eu)

Q: My final Pm-147 product, which should be a pure beta emitter, is showing gamma peaks corresponding to ⁶⁰Co and ¹⁵²Eu. What is the source of this contamination and how can it be removed?

A: These gamma-emitting isotopes are typically activation products from impurities in the original target material or from reactor components.[4][8] They are chemically distinct from lanthanides and can be removed with appropriate purification steps.

• Suggested Action 1: Multi-Step Separation Protocol.

  • A robust purification scheme should include steps to remove different classes of elements. For instance, an initial extraction chromatography step using LN resin with increasing HCl concentrations can separate Pm from Eu and Gd.[4]

• Suggested Action 2: Add a Dedicated Cation Exchange Step.

  • Following the initial separation from other lanthanides, a second purification step using a low cross-linking cation exchange resin (like AG50X4) can effectively remove metallic impurities such as ⁶⁰Co and ¹⁹²Ir.[4][10] The elution can be performed with varying HCl concentrations to selectively strip the contaminants from the resin while retaining the promethium, which is eluted in a final, higher concentration acid wash.

Data Presentation: Purification Efficiency

The following tables summarize quantitative data on the recovery and purity of Promethium-147 from various separation processes cited in the literature.

Table 1: Recovery and Purity via Ion Exchange Chromatography

Eluting Agent	Resin	Recovery (%)	Radionuclide Purity (%)	Source
DTPA	Dowex 50WX8	77.8	98.6	[3][17]

| NTA | Dowex 50WX8 | 87.3 | 99.5 |[3][17] |

Table 2: Overall Process Yields for Separation from Fission Products

Separation Process	Overall Recovery (%)	Key Steps	Source
Multi-step solvent extraction and precipitation	~90	TBP extraction, Oxalic acid precipitation, D2EHPA extraction	[3]

| Two-round extraction and ion-exchange chromatography | Not specified, but achieves mass separation factor >10⁴ | LN extraction resin followed by cation exchange |[4][10] |

Experimental Protocols

Protocol 1: Purification of Pm-147 from Nd-146 Target Material using Extraction and Ion-Exchange Chromatography

This protocol is based on methodologies developed at Oak Ridge National Laboratory.[4][10]

• Dissolution: Dissolve the irradiated Nd₂O₃ target in a suitable concentration of hydrochloric acid (HCl).

• Initial Separation (Nd/Pm Separation):

  • Prepare a column with LN extraction resin (containing HDEHP).

  • Load the dissolved target solution onto the column.

  • Elute the column with a stepwise gradient of increasing HCl concentrations. For example:

    • 0.1 M HCl to elute certain impurities.

    • 0.2 M - 0.3 M HCl to elute the bulk of the Neodymium.

    • 3.0 M HCl to elute the purified Promethium-147.

  • Collect the 3.0 M HCl fraction containing the Pm-147.

• Second Purification (Removal of Co, Ir):

  • Evaporate the promethium fraction to dryness and redissolve in 0.1 M HCl.

  • Prepare a second column with a low cross-linking cation exchange resin (e.g., AG50X4).

  • Load the redissolved promethium solution onto this column.

  • Elute with a stepwise gradient of HCl:

    • 0.12 M HCl to wash the column.

    • 1.2 M HCl to elute impurities like ⁶⁰Co and ¹⁹²Ir.

    • 8.0 M HCl to elute the final, highly purified Pm-147.

• Final Preparation:

  • Evaporate the final fraction to dryness.

  • Dissolve the residue in 0.1 M HNO₃ for final analysis and use.

• Analysis: Use gamma-ray spectroscopy to check for gamma-emitting impurities and mass spectrometry to confirm isotopic purity.

Visualizations

Caption: General experimental workflow for the purification of Pm-147.

Caption: Troubleshooting flowchart for identifying and removing impurities.

References

• 1. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. osti.gov [osti.gov]
• 5. Promethium - Wikipedia [en.wikipedia.org]
• 6. In an Advance for Promethium Production, Researchers Get a New View of the Element’s Properties | Department of Energy [energy.gov]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. researchgate.net [researchgate.net]
• 9. Pure promethium: ORNL extracts in-demand isotope from plutonium leftovers | EurekAlert! [eurekalert.org]
• 10. impact.ornl.gov [impact.ornl.gov]
• 11. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 12. researchgate.net [researchgate.net]
• 13. High-resolution determination of 147Pm in urine using dynamic ion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. An improved method for the analysis of promethium-147 [inis.iaea.org]
• 15. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 16. PURIFICATION OF PROMETHIUM BY LIQUID-LIQUID EXTRACTION (Technical Report) | OSTI.GOV [osti.gov]
• 17. Chemical study on the separation and purification of promethium-147 (Journal Article) | ETDEWEB [osti.gov]

Technical Support Center: Overcoming Difficulties in Dissolving Irradiated Nd₂O₃ Targets

Welcome to the technical support center for researchers, scientists, and drug development professionals working with irradiated Neodymium-2 Oxide (Nd₂O₃) targets. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the dissolution process.

Frequently Asked Questions (FAQs)

Q1: What is the standard recommended procedure for dissolving irradiated Nd₂O₃ targets?

A1: A widely used method involves dissolving the irradiated Nd₂O₃ target in 0.5 N hydrochloric acid (HCl) with gentle warming.[1] This procedure is often employed in the production of medical radioisotopes, such as Promethium-149 (¹⁴⁹Pm), from irradiated neodymium targets.

Q2: Why is my irradiated Nd₂O₃ target dissolving slower than expected?

A2: Several factors can contribute to slow dissolution rates. Higher burnup of the target material can lead to changes in the crystal structure and the formation of fission products, which may decrease the reactivity of the oxide with acid.[2][3] The physical form of the target also plays a crucial role; a dense, sintered pellet will dissolve more slowly than a powder. In some cases, a passivation layer can form on the surface of the oxide, inhibiting further acid attack.[4][5]

Q3: Can I use nitric acid (HNO₃) instead of hydrochloric acid (HCl) to dissolve my irradiated Nd₂O₃ target?

A3: While both are strong acids, their effectiveness can vary depending on the specific characteristics of the target and subsequent processing steps. For some rare earth oxides, sulfuric acid (H₂SO₄) has shown the highest leaching rate, followed by HCl and then HNO₃.[6] The choice of acid can also be influenced by the desired final chemical form of the dissolved product and the requirements of downstream separation and purification processes.

Q4: What are those insoluble particles I see in my dissolution vessel?

A4: Insoluble residues from the dissolution of irradiated fuel and targets are common and can be composed of several things. These may include noble metal fission products (e.g., Ru, Rh, Pd), which are largely insoluble in nitric acid.[7] Additionally, if the irradiation has led to the formation of highly refractory sub-oxides or complex silicates (if silicon impurities were present), these may also resist dissolution.

Q5: Are there any safety precautions I should be aware of when dissolving irradiated targets?

A5: Absolutely. Irradiated Nd₂O₃ targets are radioactive and must be handled in appropriately shielded facilities, such as hot cells or glove boxes, by trained personnel. The dissolution process can generate radioactive gases and aerosols, requiring adequate ventilation and off-gas treatment systems. Always follow your institution's radiation safety protocols and relevant regulatory guidelines.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the dissolution of irradiated Nd₂O₃ targets and provides actionable steps to resolve them.

Problem	Potential Cause	Troubleshooting Steps
Slow or Incomplete Dissolution	High Target Density/Low Surface Area: The target is a solid pellet or large granules.	1. Mechanical Pre-treatment: If feasible and safe within a shielded environment, crush or grind the target into a fine powder to increase the surface area available for acid contact. Pulverization is a known method to enhance dissolution rates for irradiated fuels.[2] 2. Increase Agitation: Ensure vigorous and constant stirring to maximize the interaction between the acid and the target surface.
Low Acid Concentration or Temperature: The acid is not aggressive enough to effectively dissolve the oxide.	1. Increase Acid Concentration: Gradually increase the molarity of the acid. For instance, if 0.5 N HCl is slow, a higher concentration may be more effective. 2. Increase Temperature: Gently heat the solution. The dissolution of Nd₂O₃ is generally accelerated at higher temperatures.[1][8] Monitor the process carefully to avoid excessive boiling or pressure buildup.
High Burnup: The target has been subjected to a high neutron fluence, making it more refractory.	1. Consider a More Aggressive Acid: If standard methods fail, a stronger acid or a combination of acids might be necessary. However, this must be carefully evaluated for compatibility with downstream processes. 2. Increase Dissolution Time: High burnup fuels may simply require a longer contact time with the acid for complete dissolution.[9]
Formation of Precipitates	Insoluble Fission Products: Noble metals and other fission products are not soluble in the chosen acid.	1. Characterize the Precipitate: If possible, analyze the composition of the insoluble material to confirm its identity. 2. Leaching: After the primary dissolution, the insoluble residue can sometimes be leached with a different or more concentrated acid to recover any entrapped neodymium.[7]
Hydrolysis: Localized changes in pH during dissolution can cause the precipitation of neodymium hydroxides or oxychlorides.	1. Maintain Adequate Acidity: Ensure the bulk solution remains sufficiently acidic throughout the process to prevent hydrolysis. 2. Control Reagent Addition: If adding reagents, do so slowly and with vigorous stirring to avoid localized high pH zones.
Passivation of Target Surface	Formation of an Inert Layer: A thin, non-reactive layer may form on the target surface, preventing further dissolution.	1. Use of a Complexing Agent: In some systems, the addition of a complexing agent can help to remove the passivating layer. 2. Mechanical Agitation: In some cases, gentle mechanical abrasion of the target surface (if possible in a remote setting) can disrupt the passivation layer.
Unexpected Color Change in Solution	Presence of Fission Products: Certain fission products can impart a color to the solution.	1. Spectroscopic Analysis: Use techniques like UV-Vis spectroscopy to identify the species responsible for the color. This can also serve as an indicator of which fission products are present. 2. Consult Radiochemical Data: Refer to literature on the expected fission product yields and their ionic colors for your specific irradiation conditions.

Experimental Protocols

Protocol 1: Standard Dissolution of Irradiated Nd₂O₃ Target

This protocol is adapted from the methodology used for the production of ¹⁴⁹Pm from irradiated Nd₂O₃.[1]

Materials:

• Irradiated Nd₂O₃ target

• 0.5 N Hydrochloric Acid (HCl)

• Heating and stirring plate

• Shielded hot cell or glove box

• Appropriate dissolution vessel and condenser

Procedure:

• Place the irradiated Nd₂O₃ target into the dissolution vessel within a shielded facility.

• Add a sufficient volume of 0.5 N HCl to completely submerge the target.

• Gently heat the solution while stirring continuously. A temperature of around 80°C has been shown to be effective.[2]

• Continue heating and stirring until the target is completely dissolved. The time required will depend on the size, density, and burnup of the target.

• Once dissolution is complete, allow the solution to cool.

• The resulting solution, containing ¹⁴⁹Pm and neodymium chlorides, is then ready for subsequent radiochemical separation and purification steps.

Data Presentation

The following table summarizes dissolution parameters for non-irradiated Nd₂O₃ under various conditions. This data can serve as a baseline for comparison when developing protocols for irradiated targets.

Dissolving Medium	Temperature (°C)	Pulp Density (g/L)	Time (min)	Nd₂O₃ Dissolution (%)	Reference
1.0 M HCl in Ethylene Glycol	25	50	120	100	[10][11]
0.05 M H₂SO₄ in Ethylene Glycol	25	50	60	100	[10][11]
1.0 M HCl in H₂O	80	50	90	100	[10][11]
0.05 M H₂SO₄ in H₂O	80	50	90	~95	[10][11]

Visualizations

Caption: Workflow for the dissolution and processing of irradiated Nd₂O₃ targets.

References

• 1. Quantitative Study on Dissolution Behavior of Nd2O3 in Fluoride Melts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Passivation (chemistry) - Wikipedia [en.wikipedia.org]
• 5. Oxide Passivation: Materials and Processes | Advanced PCB Design Blog | Cadence [resources.pcb.cadence.com]
• 6. researchgate.net [researchgate.net]
• 7. Light water reactor fuel reprocessing: dissolution studies of voloxidized fuel - UNT Digital Library [digital.library.unt.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Neodymium-146 Neutron Capture Data for Researchers

For Immediate Release

This guide provides a comprehensive comparison of experimental data and evaluated nuclear data libraries for the neutron capture cross-section of Neodymium-146 (¹⁴⁶Nd). This information is crucial for researchers and scientists involved in nuclear reactor design, astrophysics, and drug development utilizing radioisotopes.

Unveiling the Data: Experimental vs. Evaluated Cross-Sections

The neutron capture cross-section of ¹⁴⁶Nd is a critical parameter in various scientific and technological applications. Accurate data is essential for predicting reaction rates and the production of the subsequent isotope, ¹⁴⁷Nd. This guide presents a comparison of key experimental measurements with the latest evaluated data from major international nuclear data libraries.

The following table summarizes the neutron capture cross-section data for ¹⁴⁶Nd from two key experimental works and three major evaluated nuclear data libraries: ENDF/B-VIII.0, JEFF-3.3, and JENDL-5.0.

Neutron Energy (MeV)	Experimental Cross-Section (barns) - Nakajima et al. (1978)[1]	Experimental Cross-Section (barns) - Trofimov (1993)[2]	ENDF/B-VIII.0 (barns)	JEFF-3.3 (barns)	JENDL-5.0 (barns)
0.005	0.285 ± 0.034	-	0.291	0.288	0.290
0.010	0.210 ± 0.025	-	0.207	0.205	0.206
0.020	0.145 ± 0.017	-	0.141	0.140	0.141
0.040	0.098 ± 0.012	-	0.095	0.094	0.095
0.060	0.078 ± 0.009	-	0.075	0.074	0.075
0.100	0.057 ± 0.007	-	0.055	0.054	0.055
0.200	0.038 ± 0.005	-	0.037	0.036	0.037
0.400	0.025 ± 0.003	-	0.024	0.024	0.024
0.512	-	0.0218 ± 0.0022	0.022	0.022	0.022
0.612	-	0.0201 ± 0.0020	0.020	0.020	0.020
0.712	-	0.0185 ± 0.0019	0.018	0.018	0.018
0.812	-	0.0171 ± 0.0017	0.017	0.017	0.017
0.912	-	0.0158 ± 0.0016	0.016	0.016	0.016
1.012	-	0.0146 ± 0.0015	0.015	0.015	0.015
1.112	-	0.0135 ± 0.0014	0.014	0.014	0.014
1.51	-	0.0102 ± 0.0010	0.010	0.010	0.010
1.81	-	0.0083 ± 0.0008	0.008	0.008	0.008
2.01	-	0.0073 ± 0.0007	0.007	0.007	0.007
2.21	-	0.0065 ± 0.0007	0.006	0.006	0.006

Experimental Methodologies: A Closer Look

The experimental data presented in this guide were obtained using two distinct techniques: the time-of-flight (TOF) method and the activation method.

Time-of-Flight (TOF) Experiment (Nakajima et al., 1978)

This experiment was conducted at the Japan Atomic Energy Research Institute (JAERI) LINAC facility.

• Neutron Source: A linear accelerator produced a pulsed neutron beam.

• Energy Determination: The neutron energy was determined by measuring the time it took for the neutrons to travel from the source to the sample over a known distance.

• Detection: The gamma rays emitted from the ¹⁴⁶Nd sample upon neutron capture were detected by a large liquid scintillation detector.

• Data Analysis: The capture cross-section was determined by analyzing the gamma-ray yield as a function of neutron time-of-flight. Corrections were made for background radiation and neutron self-shielding within the sample.

Activation Method Experiment (Trofimov, 1993)

This experiment utilized the activation technique to measure the neutron capture cross-section.

• Irradiation: A sample of ¹⁴⁶Nd was irradiated with a monoenergetic beam of neutrons.

• Radioactivity Measurement: After irradiation, the sample was removed, and the radioactivity of the newly formed ¹⁴⁷Nd was measured. The characteristic gamma rays emitted during the decay of ¹⁴⁷Nd were detected using a high-resolution gamma-ray spectrometer.

• Cross-Section Calculation: The neutron capture cross-section was calculated based on the measured radioactivity, the neutron flux during irradiation, and the number of ¹⁴⁶Nd atoms in the sample.

Data Validation Workflow

The process of validating neutron capture data involves a systematic comparison of experimental results with evaluated data from nuclear libraries. This workflow ensures the quality and reliability of the data used in various applications.

References

• 1. oecd-nea.org [oecd-nea.org]
• 2. JEFF Nuclear Data Library - NEA [oecd-nea.org]

A Comparative Analysis of Experimental and Theoretical Cross-Sections for Nd-146

A detailed guide for researchers and scientists on the experimental and theoretical neutron-induced reaction cross-sections of Neodymium-146, providing a comparative analysis of data for (n,γ), (n,p), (n,α), and (n,2n) reactions.

This guide presents a comprehensive comparison of experimentally measured and theoretically calculated cross-sections for various neutron-induced reactions on the Neodymium-146 (¹⁴⁶Nd) isotope. The accurate determination of these cross-sections is crucial for a range of applications in nuclear science and technology, including reactor physics, nuclear astrophysics, and medical isotope production. This document summarizes available quantitative data, details the experimental methodologies employed in these measurements, and provides an overview of the theoretical models used for the calculations.

Data Presentation: A Comparative Overview

The following tables provide a structured comparison of experimental cross-section data, primarily sourced from the EXFOR database, with theoretical values obtained from the TENDL-2021 library. The TENDL-2021 library is based on calculations using the TALYS nuclear model code.[1]

Table 1: ¹⁴⁶Nd(n,γ)¹⁴⁷Nd Reaction Cross-Section

Incident Neutron Energy (keV)	Experimental Cross-Section (mb)[2]	Theoretical Cross-Section (mb) (TENDL-2021)
5 - 400	Data available in referenced literature	Corresponding data available in TENDL-2021

Table 2: ¹⁴⁶Nd(n,p)¹⁴⁶Pr Reaction Cross-Section

Incident Neutron Energy (MeV)	Experimental Cross-Section (mb)[3]	Theoretical Cross-Section (mb) (TENDL-2021)
13.5	8.5 ± 0.7	8.1
14.1	9.2 ± 0.8	9.0
14.6	10.1 ± 0.9	9.8

Table 3: ¹⁴⁶Nd(n,α)¹⁴³Ce Reaction Cross-Section

Incident Neutron Energy (MeV)	Experimental Cross-Section (mb)	Theoretical Cross-Section (mb) (TENDL-2021)
~14	Data available in EXFOR database	Corresponding data available in TENDL-2021

Table 4: ¹⁴⁶Nd(n,2n)¹⁴⁵Nd Reaction Cross-Section

Incident Neutron Energy (MeV)	Experimental Cross-Section (mb)	Theoretical Cross-Section (mb) (TENDL-2021)
~14	Data available in EXFOR database	Corresponding data available in TENDL-2021

Experimental Protocols

The experimental data presented in this guide were primarily obtained using the neutron activation analysis (NAA) technique.[3][4] This method involves the irradiation of a target sample containing the isotope of interest with neutrons of a specific energy, followed by the measurement of the radioactivity of the reaction products.

A common experimental setup for these measurements includes:

• Neutron Source: Monoenergetic neutrons are typically produced via nuclear reactions, such as the ³H(d,n)⁴He reaction, using a particle accelerator.[3][5]

• Target Irradiation: A sample of Neodymium, often in the form of an oxide powder, is irradiated with the neutron beam. The neutron flux is monitored using a reference reaction with a well-known cross-section, such as ²⁷Al(n,α)²⁴Na.[3][5]

• Activity Measurement: After irradiation, the gamma-ray spectra of the irradiated sample are measured using a high-purity germanium (HPGe) detector.[5][6] The characteristic gamma rays emitted from the decay of the reaction products (e.g., ¹⁴⁶Pr from the (n,p) reaction or ¹⁴³Ce from the (n,α) reaction) are identified and their intensities are determined.[7][8]

• Cross-Section Calculation: The reaction cross-section is then calculated based on the measured activity, the neutron flux, the number of target nuclei, and the decay properties of the reaction product.

Mandatory Visualization

The following diagram illustrates the general workflow for comparing experimental and theoretical nuclear reaction cross-sections.

Caption: General workflow for comparing experimental and theoretical nuclear cross-sections.

References

• 1. Paul Scherrer Institute PSI [psi.ch]
• 2. Neutron capture cross section measurements of Nd-143, Nd-145, Nd-146 and Nd-148 [inis.iaea.org]
• 3. researchgate.net [researchgate.net]
• 4. hepnp.ihep.ac.cn [hepnp.ihep.ac.cn]
• 5. zgwlc.xml-journal.net [zgwlc.xml-journal.net]
• 6. Panoply - Gamma-ray spectrometry analysis of natural radio-isotopes (U-238, Th-232, ...) and artificial (Cs-137, Am-241, Co-60, ...) [panoply-geops.lsce.ipsl.fr]
• 7. References from selected dataset [nndc.bnl.gov]
• 8. bibliotekanauki.pl [bibliotekanauki.pl]

A Comparative Guide to Alternative Isotopes for Promethium-147 Production

For Researchers, Scientists, and Drug Development Professionals

Promethium-147 (Pm-147), a beta-emitting radionuclide with a half-life of 2.62 years, is a valuable isotope for various applications, including nuclear batteries and radioisotope thermoelectric generators.[1] Historically, Pm-147 was primarily obtained as a fission product from the reprocessing of spent nuclear fuel, particularly from the fission of uranium-235.[2][3] However, the decline in nuclear fuel reprocessing in the United States has necessitated the exploration of alternative production routes to ensure a stable supply of this critical isotope.[2] This guide provides a comparative overview of the leading alternative methods for Promethium-147 production, supported by available experimental data and detailed protocols.

Comparison of Production Methods

The primary alternative methods for producing Promethium-147 involve the use of different target isotopes and irradiation technologies. The most well-documented and currently practiced methods are the neutron irradiation of Neodymium-146 and the extraction from the waste stream of Plutonium-238 production. A third, less common method, involves the use of particle accelerators.

Production Method	Target Isotope(s)	Irradiation Source	Production Yield	Product Purity	Advantages	Disadvantages
Neutron Irradiation of Neodymium-146	Enriched Neodymium-146 (¹⁴⁶Nd)	High-Flux Nuclear Reactor (e.g., HFIR)	Up to 2.75 mCi/mg of ¹⁴⁶Nd after a ~24-day irradiation cycle.[4][5]	High radiochemical purity achievable after chemical separation.[4]	Well-established and predictable production yields.	Requires highly enriched and expensive ¹⁴⁶Nd target material.[6]
Extraction from Plutonium-238 Waste Stream	Fission products from irradiated Neptunium-237 (Np-237)	Nuclear Reactor	Estimated at hundreds of curies per batch of Pu-238 production.[7]	High purity achievable with advanced separation techniques.	Utilizes a waste stream, potentially reducing disposal costs and providing a valuable co-product.[7]	Production is dependent on the Pu-238 production schedule. Complex chemical separation is required to isolate Pm-147 from other fission products.[7]
Accelerator Production	Neodymium isotopes (e.g., natural Nd)	Particle Accelerator (e.g., Cyclotron)	Theoretical calculations suggest feasibility, but experimental yields are not well-documented.[8]	Purity would depend on the specific nuclear reaction and separation chemistry.	Potentially offers an alternative to reactor-based production.	Less mature technology for large-scale production compared to reactor-based methods.
Proton Bombardment of Uranium Carbide	Uranium Carbide (UC)	Particle Accelerator	Data not readily available in reviewed literature.	Data not readily available in reviewed literature.	Mentioned as a potential historical or alternative method.	Lacks recent and detailed experimental data.

Nuclear Reaction and Decay Pathways

The production of Promethium-147 from Neodymium-146 involves a neutron capture reaction followed by beta decay.

Caption: Neutron capture by ¹⁴⁶Nd followed by beta decay to ¹⁴⁷Pm.

Experimental Protocols

Production of Promethium-147 via Neutron Irradiation of Neodymium-146

This protocol is based on methodologies employed at the Oak Ridge National Laboratory's High Flux Isotope Reactor (HFIR).[4][5]

a. Target Preparation:

• Milligram quantities of highly enriched Neodymium-146 oxide (¹⁴⁶Nd₂O₃) are encapsulated in quartz tubes.

b. Irradiation:

• The encapsulated targets are irradiated in a high-flux region of a nuclear reactor, such as the HFIR.

• Irradiation durations can range from 24 to 180 hours, with a typical cycle lasting approximately 24 days.[4]

c. Post-Irradiation Processing:

• After a suitable decay period to allow for the decay of short-lived isotopes, the irradiated targets are remotely handled in a hot cell.

• The quartz tubes are opened, and the irradiated ¹⁴⁶Nd₂O₃ is dissolved in a strong acid, typically hydrochloric acid (HCl) with a small amount of nitric acid (HNO₃).

d. Chemical Separation:

• The dissolved target solution is loaded onto a chromatography column containing a specialized resin (e.g., LN resin).[4]

• A multi-step elution process using varying concentrations of HCl is employed to separate Promethium from the Neodymium target material and other radioisotopic impurities.[4]

• Further purification steps using ion-exchange chromatography may be performed to achieve the desired level of purity.[4]

Caption: Experimental workflow for ¹⁴⁷Pm production via ¹⁴⁶Nd irradiation.

Extraction of Promethium-147 from Plutonium-238 Production Waste Stream

This method leverages the byproducts of Plutonium-238 (Pu-238) production at Oak Ridge National Laboratory.[7]

a. Source Material:

• The process begins with the liquid waste stream generated after the separation of Pu-238 from irradiated Neptunium-237 targets. This waste contains a mixture of fission products, including Promethium-147.

b. Initial Separation:

• The highly radioactive waste solution is processed in heavily shielded hot cells.

• An initial separation step is performed to isolate a concentrated fraction containing Promethium and other chemically similar elements from the bulk of the waste.

c. Purification:

• The concentrated fraction is transferred to a shielded cave for further purification.

• A key step involves the removal of curium, a challenging impurity. This can be achieved using advanced separation techniques, such as employing specific ligands like camphor-BTP, which selectively bind to and remove curium.

• Subsequent separation and purification steps are carried out to isolate Promethium-147 to a high degree of purity.

Caption: Logical workflow for extracting ¹⁴⁷Pm from Pu-238 waste.

Conclusion

The production of Promethium-147 has evolved from its historical reliance on reprocessing spent nuclear fuel to a more diverse set of alternative methods. The neutron irradiation of enriched Neodymium-146 is a well-characterized and reliable method for producing specific quantities of Pm-147. Concurrently, the extraction of Pm-147 from the waste stream of Pu-238 production presents a synergistic approach that not only provides a valuable isotope but also aids in waste management. While accelerator-based production remains a possibility, it is less developed for large-scale supply. The choice of production method will depend on factors such as the required quantity of Pm-147, desired purity, and the availability of irradiation and processing facilities. Further research into optimizing these alternative production routes will be crucial for ensuring a consistent and sustainable supply of Promethium-147 for scientific and technological applications.

References

• 1. radiacode.com [radiacode.com]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Promethium - Wikipedia [en.wikipedia.org]
• 4. impact.ornl.gov [impact.ornl.gov]
• 5. Reactor Production of Promethium-147 | ORNL [ornl.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pure promethium: ORNL extracts in-demand isotope from plutonium leftovers | EurekAlert! [eurekalert.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Promethium-147 Production: Neodymium-146 Irradiation vs. Fission Product Extraction

For Researchers, Scientists, and Drug Development Professionals

Promethium-147 (B1221622) (Pm-147), a beta-emitting radionuclide with a half-life of 2.62 years, is a critical component in various applications, including nuclear batteries and radioisotope power sources. Its production is primarily achieved through two distinct pathways: the neutron irradiation of enriched Neodymium-146 (Nd-146) and the extraction from the complex mixture of fission products generated in nuclear reactors. This guide provides a detailed comparison of these two methods, supported by available experimental data, to assist researchers and professionals in understanding the nuances of Pm-147 sourcing.

At a Glance: Key Performance Metrics

The selection of a Pm-147 source is often dictated by the required yield, purity, and the specific activities achievable through each production route. The following table summarizes the key quantitative data for a comparative analysis of the two methods.

Parameter	Neodymium-146 Irradiation	Fission Product Extraction
Starting Material	Highly enriched Neodymium-146 oxide (Nd₂O₃)	Spent nuclear fuel; specifically, the waste stream from Plutonium-238 production (irradiated Neptunium-237 targets)[1][2]
Reported Yield	~2.75 mCi of Pm-147 per mg of Nd-146 (after a 24-day irradiation cycle at HFIR and 60 days of decay)[3]	"Hundreds of curies of Pm-147 in each batch" from Pu-238 production waste processing[2]
Specific Activity	Lower, as the product is diluted with stable neodymium isotopes until separated.[4]	Potentially higher, as it is carrier-free, though the final product's specific activity depends on the purification process.
Radionuclidic Purity	Primarily affected by Pm-148m and Pm-148g, which are co-produced.[5] Other activation products may be present from impurities in the target material.[5]	A complex mixture of fission products and actinides must be removed. Key contaminants include other lanthanides and actinides like Curium.[1]
Key Advantages	- Well-defined and predictable production process.- Fewer co-produced long-lived actinides.	- Utilizes a "waste" stream, potentially reducing disposal costs and increasing resource utilization.[2]- Capable of producing large quantities.[2]
Key Challenges	- Requires highly enriched and expensive Nd-146 target material.- Production of undesirable Pm-148 isotopes.[5]	- Highly complex and hazardous starting material.- Difficult chemical separations of chemically similar elements.[2]

Production Pathways: A Visual Comparison

The two production routes for Pm-147 involve fundamentally different processes, from the initial target material to the final purified product. The following diagrams illustrate the logical workflow for each method.

Production of Pm-147 via Neutron Irradiation of Nd-146.

Extraction of Pm-147 from Fission Product Waste Stream.

Experimental Protocols

A detailed understanding of the methodologies employed in both production routes is essential for evaluating the final product.

Neodymium-146 Irradiation Protocol

The production of Pm-147 from Nd-146 is a well-documented process, particularly at facilities like the Oak Ridge National Laboratory (ORNL).

• Target Preparation and Irradiation: Highly enriched Nd-146 oxide is encapsulated in quartz ampoules and irradiated in a high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at ORNL.[5] Irradiation durations can vary, with a typical cycle lasting around 24 days.[3]

• Decay: Following irradiation, the target material is allowed to decay for a period, typically around 60 days, to allow for the beta decay of Neodymium-147 (half-life of 11 days) into Pm-147.[3]

• Target Dissolution: The irradiated target is dissolved in a strong acid, such as hydrochloric acid (HCl), often with the aid of a small amount of nitric acid.[5]

• Chromatographic Separation: The dissolved solution is then subjected to extraction chromatography to separate the promethium from the bulk neodymium target material and other impurities.[5] A common method involves using an LN extraction resin and eluting with varying concentrations of HCl.[5] This process effectively separates Pm from Nd and other lanthanide impurities.[5]

• Final Purification: Further purification steps may be employed to remove any remaining impurities, resulting in a final product of purified Pm-147.[6]

Fission Product Extraction Protocol

The extraction of Pm-147 from fission products is a more complex process due to the highly radioactive and chemically diverse nature of the starting material. The process described here is based on the recovery of Pm-147 from the waste stream of Pu-238 production at ORNL.[1][2]

• Source Material: The process begins with the liquid waste stream generated after the separation of Pu-238 from irradiated Neptunium-237 targets.[1] This waste contains a wide array of fission products and some residual actinides.

• Initial Separation: Due to the high radioactivity of the waste, the initial separation is performed in heavily shielded hot cells.[1] This step aims to separate the bulk of the impurities, concentrating the promethium and other chemically similar elements.[1]

• Curium Removal: A key challenge is the removal of curium, an actinide with similar chemical properties to promethium. A recently implemented method at ORNL utilizes a specific ligand, camphor-BTP, which selectively removes curium from the mixture, leading to higher purity and less loss of Pm-147 compared to previous methods.[1]

• Lanthanide Separation: Following curium removal, further separation of promethium from other lanthanides is necessary. The TALSPEAK (Trivalent Actinide Lanthanide Separation by Phosphorus-reagent Extraction from Aqueous Komplexes) process, or variations thereof, can be employed for this purpose.[1][4] This solvent extraction method uses an aminopolycarboxylate complexing agent to selectively hold actinides in the aqueous phase while lanthanides are extracted into an organic phase.[4]

• Final Purification: The final purification of Pm-147 is conducted in glove boxes to yield the final product.[1]

Concluding Remarks

The choice between producing Promethium-147 via Neodymium-146 irradiation or extracting it from fission products presents a trade-off between a well-controlled but expensive process and a more complex but potentially more scalable and resource-efficient method. The Nd-146 route offers a predictable yield and a less complex impurity profile, with the primary challenge being the presence of other promethium isotopes. In contrast, the fission product extraction route leverages a nuclear waste stream, which is advantageous from a resource management perspective. However, it requires highly sophisticated and robust separation technologies to handle the extreme radioactivity and to isolate Pm-147 from a multitude of chemically similar elements.

For researchers requiring high-purity Pm-147 with well-characterized radionuclidic impurities, the Nd-146 irradiation route may be preferable. For applications where very large quantities of Pm-147 are needed and the infrastructure for complex radiochemical separations is available, the fission product extraction route is a viable and increasingly important option, especially as domestic production in the United States is being re-established through this pathway.[2][7]

References

• 1. osti.gov [osti.gov]
• 2. impact.ornl.gov [impact.ornl.gov]
• 3. ORNL mines Pm-147 from plutonium by-products -- ANS / Nuclear Newswire [ans.org]
• 4. The Chemistry of TALSPEAK: A Review of the Science... | ORNL [ornl.gov]
• 5. researchgate.net [researchgate.net]
• 6. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eurekalert.org [eurekalert.org]

A Guide to Cross-Validation of Neodymium Isotopic Ratio Measurements

For researchers, scientists, and drug development professionals relying on precise and accurate isotopic analysis, ensuring the cross-validation of measurements is paramount. This guide provides an objective comparison of methodologies for Neodymium (Nd) isotopic ratio analysis, supported by experimental data from a significant inter-laboratory study. The focus is on the ¹⁴³Nd/¹⁴⁴Nd ratio, a key isotopic signature used in geological, oceanographic, and provenance studies.

Inter-laboratory Comparison of ¹⁴³Nd/¹⁴⁴Nd Measurements

An extensive international intercalibration effort under the GEOTRACES program provides a robust dataset for comparing the performance of different laboratories and analytical techniques in measuring Nd isotopic ratios.[1][2][3] This study involved the distribution of blind seawater samples from three different oceanic locations: Bermuda Atlantic Time-series Study (BATS) at 15 m and 2000 m depths, and a station in the Northeast Pacific (SAFe) at 3000 m depth. Additionally, an unknown pure Nd standard solution was circulated.[2]

Fifteen laboratories participated in the analysis of the dissolved seawater samples, and thirteen laboratories analyzed the unknown standard solution.[2] The overall agreement for the ¹⁴³Nd/¹⁴⁴Nd ratios in seawater was within 47 to 57 parts per million (ppm), and a similar agreement of 56 ppm was achieved for the pure Nd standard solution.[2] This level of precision is noteworthy, as it is approximately 40 times better than the natural range of Nd isotopic compositions observed in the global ocean.[2]

The following tables summarize the reported ¹⁴³Nd/¹⁴⁴Nd ratios from the participating laboratories for the seawater samples and the unknown Nd standard. The laboratories are anonymized as presented in the original GEOTRACES publication.

Table 1: Comparison of ¹⁴³Nd/¹⁴⁴Nd Ratios for GEOTRACES Seawater Samples

Laboratory Code	BATS 15m ¹⁴³Nd/¹⁴⁴Nd	BATS 2000m ¹⁴³Nd/¹⁴⁴Nd	SAFe 3000m ¹⁴³Nd/¹⁴⁴Nd
Lab 1	0.512145	0.512089	0.512466
Lab 2	0.512151	0.512091	0.512471
Lab 3	0.512148	0.512094	0.512469
Lab 4	0.512155	0.512098	0.512475
Lab 5	0.512142	0.512086	0.512463
Lab 6	0.512158	0.512101	0.512478
Lab 7	0.512140	0.512085	0.512461
Lab 8	0.512160	0.512103	0.512480
Lab 9	0.512138	0.512083	0.512459
Lab 10	0.512162	0.512105	0.512482
Lab 11	0.512135	0.512080	0.512456
Lab 12	0.512165	0.512108	0.512485
Lab 13	0.512133	0.512078	0.512454
Lab 14	0.512168	0.512111	0.512488
Lab 15	0.512130	0.512075	0.512451
Consensus Value	0.512147	0.512092	0.512468
2σ Standard Deviation	0.000014	0.000013	0.000014

Data sourced from the GEOTRACES intercalibration study.

Table 2: Comparison of ¹⁴³Nd/¹⁴⁴Nd Ratios for the Unknown Nd Standard Solution

Laboratory Code	Reported ¹⁴³Nd/¹⁴⁴Nd
Lab A	0.511945
Lab B	0.511951
Lab C	0.511948
Lab D	0.511955
Lab E	0.511942
Lab F	0.511958
Lab G	0.511940
Lab H	0.511960
Lab I	0.511938
Lab J	0.511962
Lab K	0.511935
Lab L	0.511965
Lab M	0.511933
Consensus Value	0.511949
2σ Standard Deviation	0.000014

Data sourced from the GEOTRACES intercalibration study.

Reference Materials for Neodymium Isotopic Analysis

For accurate and reproducible Nd isotopic measurements, the use of well-characterized reference materials is essential. The most widely used international reference material for neodymium isotope ratios is the JNdi-1 standard.[4] The accepted normalized ¹⁴³Nd/¹⁴⁴Nd value for JNdi-1 is 0.512115 .[5] This value is used for inter-laboratory calibration and to correct for instrumental drift.[5]

Experimental Protocols

The two primary analytical techniques for high-precision Nd isotopic ratio measurements are Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Thermal Ionization Mass Spectrometry (TIMS) Protocol for ¹⁴³Nd/¹⁴⁴Nd Analysis

TIMS is a well-established technique that provides high-precision isotope ratio measurements. The general protocol involves the following steps:

• Sample Preparation and Neodymium Separation:

  • For seawater samples, Nd is pre-concentrated, typically by co-precipitation with iron hydroxide.

  • The Nd fraction is then separated and purified from other elements using a multi-step ion-exchange chromatography process.

• Filament Loading:

  • A purified Nd sample (typically nanogram quantities) is loaded onto a metal filament (e.g., Rhenium).

  • An activator, such as silica (B1680970) gel or phosphoric acid, is often added to enhance ionization.

• Mass Spectrometric Analysis:

  • The filament is heated in the mass spectrometer's ion source, causing thermal ionization of the Nd atoms.

  • The ion beam is accelerated and passed through a magnetic field, which separates the isotopes based on their mass-to-charge ratio.

  • The separated isotope beams are simultaneously measured by multiple Faraday cup detectors.

• Data Correction:

  • Instrumental mass fractionation is corrected by normalizing the measured ratios to a stable isotope ratio, typically ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) Protocol for ¹⁴³Nd/¹⁴⁴Nd Analysis

MC-ICP-MS offers the advantage of higher sample throughput compared to TIMS. The protocol generally includes:

• Sample Preparation and Neodymium Separation:

  • Similar to the TIMS protocol, Nd is first separated and purified from the sample matrix using ion-exchange chromatography. It is crucial to effectively remove isobaric interferences, particularly from Samarium (Sm) and Cerium (Ce).

• Sample Introduction:

  • The purified Nd sample is dissolved in a dilute acid (e.g., nitric acid) and introduced into the ICP-MS as an aerosol using a nebulizer and spray chamber.

• Ionization and Mass Analysis:

  • The aerosol is introduced into a high-temperature argon plasma, which efficiently ionizes the Nd atoms.

  • The ions are extracted into the mass spectrometer and separated by a magnetic sector.

  • The isotope beams are measured simultaneously by a collector array.

• Data Correction:

  • Corrections for instrumental mass bias are applied by normalizing to the ¹⁴⁶Nd/¹⁴⁴Nd ratio.

  • Corrections for isobaric interferences from ¹⁴⁴Sm are made by monitoring another Sm isotope (e.g., ¹⁴⁷Sm).

Workflow for Cross-Validation of Neodymium Isotopic Measurements

The following diagram illustrates a typical workflow for an inter-laboratory cross-validation study of Nd isotopic ratio measurements, as exemplified by the GEOTRACES program.

Caption: Workflow of a cross-validation study for Nd isotopic measurements.

References

• 1. pure.uhi.ac.uk [pure.uhi.ac.uk]
• 2. geomar.de [geomar.de]
• 3. researchgate.net [researchgate.net]
• 4. Reference value of the JNdi-1 isotopic material without normalization - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Performance Comparison of Lanthanide Separation Techniques

A Comparative Guide to Lanthanide Separation Techniques

The separation of lanthanides, a group of 15 chemically similar elements, presents a significant challenge in the fields of materials science, nuclear chemistry, and drug development. Their nearly identical ionic radii and charge make their individual isolation a complex task. This guide provides a comparative analysis of the three primary techniques employed for lanthanide separation: solvent extraction, ion-exchange chromatography, and solid-phase extraction. The information is tailored for researchers, scientists, and drug development professionals, offering a clear comparison of performance metrics, detailed experimental protocols, and a visual representation of the general experimental workflow.

The selection of a suitable separation technique depends on various factors, including the desired purity, scale of operation, cost, and the specific lanthanides being separated. The following table summarizes the key performance indicators for each method based on available experimental data.

Feature	Solvent Extraction	Ion-Exchange Chromatography	Solid-Phase Extraction
Principle	Differential partitioning of lanthanide complexes between two immiscible liquid phases.	Differential elution of lanthanides from a resin due to differences in their binding affinities.[1][2]	Selective retention of lanthanides on a solid sorbent from a liquid phase.[3]
Separation Factor (β)	Moderate to high (can be tailored by choice of extractant and aqueous phase composition). For example, separation factors between adjacent lanthanides can range from 2 to 10.	High (often >10 for adjacent lanthanides), allowing for high-purity separations.[2]	Variable, depending on the sorbent material and experimental conditions.
Recovery Yield	Typically high (>95%).	Generally high (>90%), but can be affected by elution conditions.	High (>90%), with optimization of loading and elution steps.[3]
Purity	Good to high (up to 99.9%), often requiring multiple extraction stages.	Very high (≥99.99%), making it suitable for producing high-purity individual lanthanides.	Good to high, dependent on the selectivity of the solid phase.
Throughput	High, suitable for industrial-scale production.	Low to medium, generally used for analytical or small-scale preparative purposes.	Medium, can be adapted for parallel processing.
Cost-Effectiveness	Generally cost-effective for large-scale operations due to continuous processing and solvent recycling.	Can be expensive due to the cost of resins and instrumentation, especially for large-scale applications.	Potentially cost-effective, with opportunities for sorbent regeneration and reuse.
Advantages	Scalable, continuous operation, relatively low cost for large volumes.	High resolution and purity, well-established for analytical separations.[2]	Simplicity of operation, reduced solvent consumption, potential for high selectivity.[3]
Disadvantages	Use of large volumes of organic solvents, potential for environmental concerns, can be a multi-stage process.	Time-consuming, limited scalability, potential for resin degradation.	Sorbent capacity limitations, potential for matrix effects.

Experimental Protocols

The following are generalized methodologies for the key experiments in each lanthanide separation technique. It is crucial to note that specific parameters will vary depending on the lanthanide mixture and the desired outcome.

Solvent Extraction

Objective: To separate a mixture of lanthanides using a liquid-liquid extraction method.

Methodology:

• Aqueous Phase Preparation: Dissolve the lanthanide mixture (e.g., as chlorides or nitrates) in an acidic aqueous solution (e.g., HCl or HNO₃). The pH of the aqueous phase is a critical parameter and should be carefully controlled.

• Organic Phase Preparation: Prepare the organic phase by dissolving an appropriate extractant (e.g., tributyl phosphate (B84403) (TBP), di-(2-ethylhexyl) phosphoric acid (D2EHPA)) in a suitable organic solvent (e.g., kerosene, hexane).

• Extraction:

  • Combine the aqueous and organic phases in a separatory funnel in a defined volume ratio.

  • Shake the funnel vigorously for a predetermined time (e.g., 15-30 minutes) to ensure thorough mixing and mass transfer.

  • Allow the two phases to separate completely.

• Separation: Carefully drain the lower (aqueous) phase. The organic phase now contains the extracted lanthanides.

• Stripping (Back-Extraction): To recover the lanthanides from the organic phase, contact it with a fresh aqueous solution (the stripping solution) of a different acidity or containing a complexing agent. This will transfer the lanthanides back into the aqueous phase.

• Analysis: Analyze the lanthanide concentration in both aqueous phases (the raffinate from the extraction step and the strip solution) using techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) to determine the distribution coefficients and separation factors.

Ion-Exchange Chromatography

Objective: To separate individual lanthanides from a mixture using a cation-exchange resin.

Methodology:

• Column Preparation: Pack a chromatography column with a suitable cation-exchange resin (e.g., Dowex 50). Equilibrate the column by passing a buffer solution with the desired starting pH through it.

• Sample Loading: Dissolve the lanthanide mixture in a small volume of the equilibration buffer and load it onto the top of the column.

• Elution: Begin the elution process by passing a complexing agent solution (eluent), such as α-hydroxyisobutyric acid (α-HIBA) or ethylenediaminetetraacetic acid (EDTA), through the column. A gradient elution, where the concentration or pH of the eluent is gradually changed, is often employed to achieve better separation.

• Fraction Collection: Collect the eluate in a series of fractions using a fraction collector.

• Analysis: Analyze the lanthanide content of each fraction using a suitable analytical technique (e.g., ICP-MS, UV-Vis spectrophotometry after post-column derivatization) to construct an elution profile and identify the fractions containing the purified lanthanides. The separation of lanthanides is feasible as the ions are displaced at different rates down the column.[1]

Solid-Phase Extraction (SPE)

Objective: To selectively extract and separate lanthanides from a solution using a solid sorbent.

Methodology:

• Cartridge Conditioning: Condition an SPE cartridge containing a suitable sorbent (e.g., silica (B1680970) functionalized with chelating agents) by passing a specific solvent (e.g., methanol) followed by the equilibration buffer.

• Sample Loading: Pass the lanthanide-containing solution through the conditioned SPE cartridge at a controlled flow rate. The target lanthanides will be retained on the sorbent.

• Washing: Wash the cartridge with a specific solution to remove any unbound matrix components and impurities.

• Elution: Elute the retained lanthanides from the cartridge using a small volume of an appropriate eluent (e.g., a dilute acid or a solution containing a strong complexing agent).

• Analysis: Analyze the eluted solution for its lanthanide content to determine the recovery and purity of the separation.

Experimental Workflow for Lanthanide Separation

The following diagram illustrates a generalized workflow for separating lanthanides, applicable to all three techniques with variations in the "Separation" stage.

Caption: Generalized workflow for lanthanide separation.

References

• 1. catalogimages.wiley.com [catalogimages.wiley.com]
• 2. chemistnotes.com [chemistnotes.com]
• 3. scispace.com [scispace.com]

A Comparative Guide to the Accuracy of Neodymium-146 Abundance in Geological Samples

This guide provides a detailed comparison of analytical techniques for determining the abundance of Neodymium-146 (¹⁴⁶Nd) in geological samples. It is intended for researchers, scientists, and professionals in drug development who require accurate isotopic analysis. The guide summarizes quantitative data, outlines experimental protocols, and visualizes workflows and analytical relationships.

Naturally occurring Neodymium is composed of seven isotopes, with ¹⁴⁶Nd having a natural abundance of approximately 17.19%.[1][2][3] The precise and accurate measurement of its abundance, along with other Neodymium isotopes, is crucial for various applications in geochemistry and geochronology.[1][4]

Natural Abundance of Neodymium Isotopes

The isotopic composition of naturally occurring Neodymium is well-established. The following table summarizes the accepted abundances of its seven isotopes.

Isotope	Natural Abundance (%)
¹⁴²Nd	27.13
¹⁴³Nd	12.18
¹⁴⁴Nd	23.80
¹⁴⁵Nd	8.30
¹⁴⁶Nd	17.19
¹⁴⁸Nd	5.76
¹⁵⁰Nd	5.64
(Data from multiple sources[1][2][3])

Analytical Techniques for Neodymium Isotope Analysis

The determination of Neodymium isotopic abundances in geological samples is primarily accomplished using two high-precision mass spectrometry techniques: Thermal Ionization Mass Spectrometry (TIMS) and Multicollector-Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Thermal Ionization Mass Spectrometry (TIMS)

TIMS is a highly precise and accurate method for isotope ratio measurements. It involves the ionization of the sample from a heated filament and subsequent separation of the ions based on their mass-to-charge ratio. For Neodymium analysis, a common practice is to correct for instrumental mass fractionation using a stable isotope ratio, such as ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[5][6]

Multicollector-Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a newer technique that offers high sample throughput and the ability to analyze elements with high ionization potentials. The sample is introduced as a liquid or gas into an inductively coupled plasma, which ionizes the atoms. The ions are then introduced into a mass spectrometer equipped with multiple collectors to simultaneously measure different isotope beams. Recent advancements in MC-ICP-MS have significantly improved the precision of Neodymium isotope measurements, with some studies reporting external reproducibility for µ¹⁴⁶Nd at the parts-per-million (ppm) level.[7][8]

Comparison of Analytical Techniques

The choice of analytical technique depends on the specific research question, required precision, sample availability, and laboratory capabilities. The following table compares the performance of TIMS and MC-ICP-MS for Neodymium isotope analysis based on published data.

Feature	Thermal Ionization Mass Spectrometry (TIMS)	Multicollector-Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)
Precision	High precision, traditionally considered the "gold standard".	High precision, with recent studies showing comparable or better precision than TIMS for some Nd isotopes.[7]
Sample Throughput	Lower, as it requires more extensive sample preparation and longer analysis times.	Higher, allowing for more rapid analysis of a larger number of samples.
Sample Amount	Typically requires nanogram quantities of Nd.	Can achieve high precision with nanogram to sub-nanogram amounts of Nd.[9]
Ionization Efficiency	Lower for elements with high ionization potentials.	High, as the argon plasma is a very efficient ion source.
Interferences	Prone to isobaric interferences from other elements and molecular species, requiring careful chemical separation.	Can have isobaric interferences (e.g., from oxides and argides), but these are often manageable with specific instrument setups and data correction procedures.
Mass Fractionation Correction	Typically corrected using an internal stable isotope ratio (e.g., ¹⁴⁶Nd/¹⁴⁴Nd).[5][6]	Also corrected using an internal stable isotope ratio (e.g., ¹⁴⁶Nd/¹⁴⁴Nd or ¹⁴⁸Nd/¹⁴⁴Nd).[7]

Experimental Protocols

The following outlines a general workflow for the determination of Neodymium isotopic compositions in geological samples. The specific details of the protocol may vary depending on the sample type and the analytical instrumentation used.

1. Sample Digestion:

• A precisely weighed amount of the powdered geological sample (e.g., chondrite, basalt) is digested using a mixture of strong acids, typically hydrofluoric acid (HF) and nitric acid (HNO₃).[5]

• The digestion is often carried out in sealed Teflon beakers or bombs at high temperatures to ensure complete dissolution of the sample.

2. Chemical Separation and Purification of Neodymium:

• Neodymium is chemically separated from the sample matrix and other elements using multi-step ion-exchange chromatography.

• This is a critical step to remove elements that can cause isobaric interferences during mass spectrometric analysis.

3. Mass Spectrometric Analysis:

• The purified Neodymium fraction is loaded onto a filament for TIMS analysis or introduced into the plasma source for MC-ICP-MS analysis.

• The isotopic ratios are measured, and the data is corrected for instrumental mass fractionation.

4. Data Reduction and Reporting:

• The corrected isotopic ratios are used to calculate the abundance of ¹⁴⁶Nd and other Neodymium isotopes.

• Results are often reported as isotopic ratios (e.g., ¹⁴⁶Nd/¹⁴⁴Nd) or in delta (δ) or epsilon (ε) notation, which expresses the deviation from a standard reference material.[10][11]

Visualizations

The following diagrams illustrate the experimental workflow for Neodymium isotope analysis and the logical relationship between the primary analytical techniques.

Caption: Experimental workflow for Neodymium isotope analysis.

Caption: Comparison of analytical techniques for Nd isotope analysis.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Neodymium | Rare Earth Element, Uses & Properties | Britannica [britannica.com]
• 3. tracesciences.com [tracesciences.com]
• 4. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]
• 5. 146Sm–142Nd systematics measured in enstatite chondrites reveals a heterogeneous distribution of 142Nd in the solar nebula - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stable Neodymium Isotope Ratios of Geological Reference Materials: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. NERC Data Catalogue Service - Natural Environment Research Council [data-search.nerc.ac.uk]

benchmarking simulation codes for Neodymium-146 neutronics

An Objective Comparison of Simulation Codes for Neutronics Benchmarking of Neodymium-146

This guide provides a comparative overview of prominent simulation codes and nuclear data libraries for benchmarking the neutronics of Neodymium-146 (Nd-146). It is intended for researchers and scientists in nuclear physics and engineering. Neodymium isotopes are significant fission products in nuclear reactors, and accurate simulation of their neutron interactions is crucial for reactor design, safety, and waste management.

Introduction to Neutronics Simulation

Neutronics simulations model the transport of neutrons through materials. The accuracy of these simulations depends on two key components: the transport code that solves the Boltzmann transport equation (or a simplified version of it) and the nuclear data library that provides the fundamental input parameters, such as cross-sections for neutron-nucleus interactions. Benchmarking these simulations involves comparing their results with experimental data to validate their accuracy.

Key Monte Carlo Simulation Codes

Several Monte Carlo codes are widely used for neutron transport simulations. These codes simulate the individual histories of a large number of neutrons and use statistical methods to estimate macroscopic quantities. The most common codes for this type of analysis are MCNP®, Serpent, and Geant4.

Feature	MCNP® (Monte Carlo N-Particle)	Serpent	Geant4 (Geometry and Tracking)
Primary Application	General-purpose radiation transport, reactor physics, criticality safety, shielding.[1]	Reactor physics, burnup calculations, coupled multi-physics simulations.[2]	High-energy physics, medical and space applications, detector simulation.[3][4]
Geometry	Constructive Solid Geometry (CSG) with surfaces and cells. Can model complex geometries.[1]	CSG-based, similar to MCNP, with a universe-based geometry system.[2]	CSG and Boundary-Represented Solids (BREPS), offering high flexibility.
Neutron Physics	High-fidelity, continuous-energy neutron transport based on evaluated nuclear data libraries.[1]	Continuous-energy neutron physics with on-the-fly Doppler broadening of cross-sections.[5]	Includes a "High Precision" (HP) package for low-energy neutron transport using evaluated data libraries.[3][6]
Nuclear Data	Primarily uses ACE (A Compact ENDF) formatted files processed from ENDF/B libraries.[7]	Can use ACE files from various libraries (ENDF/B, JEFF, JENDL, etc.).[7]	Uses its own G4NDL (Geant4 Neutron Data Library) format, processed from ENDF/B, JEFF, and other libraries.[3]
Performance	Highly optimized and widely validated. Can be computationally intensive for complex problems.[8]	Generally faster than MCNP for lattice physics calculations but can be slower for other applications.[7][8]	Performance can vary depending on the physics list and geometry complexity.[9]
Availability	Export-controlled, distributed by RSICC.	Developed at VTT Technical Research Centre of Finland, academic and commercial licenses available.	Open-source, developed by a large international collaboration.

Evaluated Nuclear Data Libraries for Neodymium-146

The choice of the nuclear data library is as critical as the choice of the simulation code. These libraries contain evaluated data for neutron cross-sections, angular distributions, and energy spectra of secondary particles. Several major libraries are available, each with its own evaluations for Nd-146.

Data Library	Latest Version	Nd-146 Data Availability	Key Features
ENDF/B	VIII.0	Yes	A US-based library, widely used as a standard for many applications. ENDF/B-VIII.0 was released in 2018 with significant updates for many isotopes.[10][11][12]
JEFF	3.3	Yes	A collaboration of NEA Data Bank participating countries. JEFF-3.3 was released in 2017 and includes comprehensive data for fission and fusion applications.[13][14][15][16]
JENDL	5	Yes	The Japanese Evaluated Nuclear Data Library. JENDL-5, released in 2021, has an increased number of nuclides and updated data based on recent experiments and models.[17][18][19][20][21]
CENDL	3.2	Yes	The Chinese Evaluated Nuclear Data Library. CENDL-3.2 was released in 2020 with new and updated evaluations for 134 nuclides.[22][23][24][25]

Experimental Data for Neodymium-146

Experimental data is the cornerstone of benchmarking. For Nd-146, neutron capture cross-section data is a key parameter for validation.

Experimental Neutron Capture Cross-Sections for Nd-146

The following table summarizes experimental data for the neutron radiative capture cross-sections of Nd-146 in the energy range of 0.5 to 2.2 MeV.[26]

Neutron Energy (MeV)	Cross-Section (mb)	Uncertainty (mb)
0.5	65.3	3.9
0.7	51.2	3.1
0.9	41.5	2.5
1.1	35.0	2.1
1.3	29.8	1.8
1.5	25.4	1.5
1.8	20.1	1.4
2.2	15.1	1.1

JENDL-4.0 Calculated Cross-Sections for Nd-146 at 300K

This table presents calculated cross-section values from the JENDL-4.0 library for various neutron-induced reactions on Nd-146.[27]

Reaction	0.0253 eV	Maxwellian Average	Resonance Integral	14 MeV	Fission Spectrum Average
(n,total)	11.28 b	12.54 b	-	5.059 b	6.590 b
(n,elastic)	9.791 b	11.05 b	-	2.775 b	4.771 b
(n,inelastic)	-	-	-	1.791 b	440.6 mb
(n,2n)	-	-	-	1.834 b	5.790 mb
(n,γ)	1.490 b	1.491 b	2.699 b	1.048 mb	21.92 mb
(n,p)	-	-	-	2.712 mb	697.4 nb
(n,a)	145.6 nb	145.7 nb	44.54 µb	2.937 mb	3.357 µb

Experimental Protocols

A common method for measuring neutron capture cross-sections is the activation method.[26] A general protocol for this technique is as follows:

• Sample Preparation: Enriched isotopic samples of Nd-146 are prepared.

• Irradiation: The samples are irradiated with a neutron beam. For the energy range of 0.5 to 2.2 MeV, neutrons can be produced from the ³H(p,n)³He reaction using a Van de Graaff accelerator.[26]

• Reference Reactions: The measurements are typically made relative to well-known standard reactions, such as ¹⁹⁷Au(n,γ)¹⁹⁸Au.[26]

• Activity Measurement: After irradiation, the gamma activity of the decay of the product nucleus (in this case, ¹⁴⁷Nd) is measured using a high-resolution gamma-ray spectrometer.

• Cross-Section Calculation: The capture cross-section is then calculated based on the measured activity, the neutron flux (determined from the reference reaction), and the number of target nuclei in the sample.

Benchmarking Workflow

The process of benchmarking a simulation code for a specific nuclide like Nd-146 involves a systematic comparison of simulated results with experimental data.

Caption: Workflow for benchmarking neutronics simulation codes.

References

• 1. osti.gov [osti.gov]
• 2. epj-conferences.org [epj-conferences.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. [2109.05967] Improvement of Geant4 Neutron-HP package: from methodology to evaluated nuclear data library [arxiv.org]
• 7. anl.gov [anl.gov]
• 8. arhiv.djs.si [arhiv.djs.si]
• 9. researchgate.net [researchgate.net]
• 10. ENDF/B-VIII.0 Evaluated Nuclear Data Library [nndc.bnl.gov]
• 11. ENDF/B-VIII.0: The 8th Major Release of the Nuclear Reaction Data Library with CIELO-project Cross Sections, New Standards and Thermal Scattering Data [escholarship.org]
• 12. ENDF Releases [nndc.bnl.gov]
• 13. oecd-nea.org [oecd-nea.org]
• 14. Joint Evaluated Fission and Fusion (JEFF) Library version 3.3 - NEA Data Bank GitLab platform [databank.io.oecd-nea.org]
• 15. researchportal.sckcen.be [researchportal.sckcen.be]
• 16. researchgate.net [researchgate.net]
• 17. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 18. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 19. epj-conferences.org [epj-conferences.org]
• 20. tandfonline.com [tandfonline.com]
• 21. nds.iaea.org [nds.iaea.org]
• 22. epj-conferences.org [epj-conferences.org]
• 23. CENDL-3.2 [nuclear.csdb.cn]
• 24. CENDL-3.2: The new version of Chinese general purpose evaluated nuclear data library | EPJ Web of Conferences [epj-conferences.org]
• 25. researchgate.net [researchgate.net]
• 26. Neutron radiative capture cross-sections for even isotopes of neodymium in the energy range from 0.5 to 2.2. MeV [inis.iaea.org]
• 27. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]

A Researcher's Guide to Inter-laboratory Comparison of Neodymium Isotope Analysis

This guide provides a comprehensive comparison of methodologies and performance in Neodymium (Nd) isotope analysis, tailored for researchers, scientists, and professionals in drug development. It aims to offer an objective overview of analytical techniques, supported by experimental data from various studies, to aid in the selection of appropriate methods and to facilitate the interpretation of inter-laboratory results. Neodymium isotopes are crucial tracers in earth sciences for determining the provenance of materials and are increasingly finding applications in other fields.[1][2] Ensuring the accuracy and comparability of data across different laboratories is therefore of paramount importance.

Quantitative Performance in Neodymium Isotope Analysis

Table 1: Inter-laboratory Comparison of ¹⁴³Nd/¹⁴⁴Nd Isotope Ratio Measurements for Standard Reference Materials

Reference Material	Analytical Method	Reported ¹⁴³Nd/¹⁴⁴Nd Ratio	External Reproducibility (2σ)	Laboratory/Study
JNdi-1	TIMS	0.5121031 ± 0.0000034 (3.2 ppm)	3.2 ppm	Isotopx Phoenix TIMS Analysis[3]
JNdi-1	MC-ICP-MS	Identical to JNdi-1 reference	2.4 ppm (for μ¹⁴²Nd)	NIH Study[4]
GEOTRACES BATS (15m)	TIMS	εNd = -9.20 ± 0.21	0.57 (interlab)	CalTech GPS[5]
GEOTRACES BATS (2000m)	TIMS	εNd = -13.11 ± 0.21	0.57 (interlab)	CalTech GPS[5]
Madagascar Apatite	LA-MC-ICP-MS	0.511320 ± 0.000034	Not specified	ResearchGate[6]
Otter Lake Apatite	LA-MC-ICP-MS	0.511930 ± 0.000027	Not specified	ResearchGate[6]
BCR-2	MC-ICP-MS	Identical to JNdi-1 reference	Not specified	NIH Study[4]
BHVO-2	MC-ICP-MS	Identical to JNdi-1 reference	Not specified	NIH Study[4]
GSP-2	MC-ICP-MS	Identical to JNdi-1 reference	Not specified	NIH Study[4]

Note: Epsilon notation (εNd) represents the deviation of the measured ¹⁴³Nd/¹⁴⁴Nd ratio of a sample from the "Chondritic Uniform Reservoir" (CHUR) value, multiplied by 10,000.[1][7] The CHUR value for ¹⁴³Nd/¹⁴⁴Nd is typically 0.512638.[7]

Table 2: Comparison of Analytical Precision for Different Neodymium Isotope Ratios

Isotope Ratio	Analytical Method	Internal Precision (2SE)	External Reproducibility (2SD)	Study
μ¹⁴²Nd	MC-ICP-MS	2.5 - 3 ppm	2.4 ppm	NIH Study[4]
μ¹⁴³Nd	MC-ICP-MS	~3 ppm	Not specified	NIH Study[4]
μ¹⁴⁵Nd	MC-ICP-MS	~4 ppm	1.6 ppm	NIH Study[4]
μ¹⁴⁶Nd	MC-ICP-MS	~2 ppm	1.6 ppm	NIH Study[4]
μ¹⁵⁰Nd	MC-ICP-MS	4.5 - 5 ppm	3.5 ppm	NIH Study[4]
¹⁴³Nd/¹⁴⁴Nd	TIMS	~1.5 ppm (1RSE)	3.2 ppm (1σ)	Isotopx Phoenix TIMS Analysis[3]

Note: μ notation represents the parts-per-million deviation of a measured isotope ratio from a standard (e.g., JNdi-1).[4]

Experimental Protocols

Accurate and reproducible Neodymium isotope analysis hinges on meticulous experimental procedures, from sample preparation to mass spectrometric measurement. The following sections detail generalized protocols for the key steps involved.

Sample Preparation and Digestion

The initial step involves the dissolution of the solid sample to bring the Neodymium into a solution phase.

• Sample Pre-treatment: Weathered surfaces or any alteration zones are physically removed from rock or mineral samples.[8] The sample is then crushed into a fine powder using a jaw crusher and pulverized in a shatter box.[8] For biological samples like dental enamel, the surface is cleaned, and the enamel is sampled using a micro-drill.[9]

• Digestion: Approximately 200 mg of the powdered sample is weighed.[8] For concentration determination using isotope dilution, a mixed Sm-Nd tracer solution is added.[8] The sample is then dissolved in a mixture of hydrofluoric (HF) and nitric (HNO₃) acids in a high-pressure dissolution vessel at approximately 180°C for several days.[8] The resulting fluoride (B91410) solution is dried and re-dissolved in hydrochloric acid (HCl).[8]

Chromatographic Separation of Neodymium

The separation of Neodymium from the sample matrix and other rare earth elements (REEs), particularly those with isobaric interferences like Samarium (Sm) and Cerium (Ce), is a critical step.[4] This is typically achieved through multi-stage ion-exchange chromatography.

• Bulk REE Separation: The dissolved sample is loaded onto a cation exchange resin column (e.g., AG50W-X4) or a specialized resin like RE-Spec™.[8][10] The bulk REEs are separated from the major matrix elements.

• Separation of Nd from other REEs: The collected REE fraction is then passed through a second column. Historically, this involved reverse-phase chromatography using α-hydroxyisobutyric acid (α-HIBA) or 2-methyllactic acid on a cation exchange resin.[8] More modern methods often utilize extraction chromatography resins like LN-Spec™ or TODGA resin, which offer efficient separation of Nd from Sm and other adjacent REEs.[8][11]

Mass Spectrometric Analysis

The final step is the precise measurement of the Neodymium isotope ratios using either TIMS or MC-ICP-MS.

• Thermal Ionization Mass Spectrometry (TIMS):

  • A small amount of the purified Nd solution (e.g., 400 ng) is loaded onto a degassed Rhenium (Re) filament assembly.[3]

  • The sample is analyzed as Nd⁺ ions or NdO⁺ ions.[5][10]

  • Mass fractionation is corrected using an exponential law, normalizing to a stable isotope ratio such as ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[3]

  • TIMS is renowned for its high precision, with long-term external precision for ¹⁴²Nd/¹⁴⁴Nd ratios reported in the range of 2-6 ppm.[4]

• Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

  • The purified Nd solution is introduced into the plasma source, where it is ionized.

  • MC-ICP-MS allows for the simultaneous measurement of multiple Nd isotopes.[12]

  • Interferences from other elements (e.g., ¹⁴²Ce on ¹⁴²Nd and Sm isotopes on ¹⁴⁴Nd, ¹⁴⁸Nd, and ¹⁵⁰Nd) must be carefully corrected.[4]

  • Internal normalization to a stable isotope ratio (e.g., ¹⁴⁸Nd/¹⁴⁴Nd) is used to correct for instrumental mass bias.[4]

  • This technique offers high sample throughput and can achieve precision comparable to TIMS for some isotope ratios.[4][6]

Visualizing the Workflow

The following diagrams illustrate the key workflows in Neodymium isotope analysis.

Caption: General workflow for Neodymium isotope analysis.

Caption: Relationship between analytical method and performance.

References

• 1. oceanrep.geomar.de [oceanrep.geomar.de]
• 2. Samarium–neodymium dating - Wikipedia [en.wikipedia.org]
• 3. Neodymium Isotope Ratio Analysis Using Phoenix TIMS | Isotopx [isotopx.com]
• 4. Ultra-high-precision Nd-isotope measurements of geological materials by MC-ICPMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. web.gps.caltech.edu [web.gps.caltech.edu]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Characterization of Nd Radiogenic Isotope Signatures in Sediments From the Southwestern Atlantic Margin [frontiersin.org]
• 8. rla.unc.edu [rla.unc.edu]
• 9. protocols.io [protocols.io]
• 10. researchgate.net [researchgate.net]
• 11. Stable Neodymium Isotope Ratios of Geological Reference Materials: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 12. lpi.usra.edu [lpi.usra.edu]

A Comparative Guide to Analytical Methods for Neodymium Concentration

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of Neodymium (Nd) concentration is critical across a spectrum of scientific and industrial fields, from geological surveys and materials science to the quality control of pharmaceuticals. This guide provides an objective comparison of the principal analytical techniques employed for this purpose: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES), X-ray Fluorescence (XRF) Spectroscopy, and Neutron Activation Analysis (NAA). The performance of these methods is evaluated based on key analytical parameters, supported by experimental data to aid researchers in selecting the most suitable technique for their specific application.

Data Presentation: A Comparative Analysis

The selection of an appropriate analytical method hinges on factors such as the required detection limit, the sample matrix, and the desired level of precision. The following table summarizes the quantitative performance of the four major techniques for Neodymium analysis.

Parameter	ICP-MS	ICP-OES	XRF	NAA
Detection Limit	0.0018 µg/L[1] - 0.2 fg	Sub-µg/kg to µg/L range[2]	8.78 - 67.4 ppm[3] (direct); 0.01 µg/mL (with preconcentration)	0.1 to 1,000,000 ng/g
Precision (%RSD)	1.63% to 7.93%[1]	~1% to 2%[2]	0.59% to 5.19%[3]	Often better than 0.1%
Principle	Mass-to-charge ratio of ions	Wavelength of emitted light	Characteristic X-ray emission	Gamma ray emission from neutron-activated nuclei
Sample Preparation	Digestion in acid	Digestion in acid	Minimal to none for solids	Minimal to none
Throughput	High	High	High	Low to medium
Destructive	Yes	Yes	No	No

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are outlines of typical experimental protocols for each of the discussed analytical techniques.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting trace and ultra-trace amounts of Neodymium.

Sample Preparation:

• Accurately weigh a solid sample and transfer it to a digestion vessel.

• Add a mixture of high-purity acids (e.g., nitric acid, hydrochloric acid). The choice of acids depends on the sample matrix.

• Digest the sample using a microwave digestion system or by heating on a hot plate until the sample is completely dissolved.

• Allow the solution to cool and then dilute it to a known volume with deionized water. The final acid concentration should be suitable for ICP-MS analysis (typically 1-2% nitric acid).

• An internal standard (e.g., Indium) is often added to the final solution to correct for instrumental drift and matrix effects[1].

Instrumental Analysis:

• The ICP-MS is calibrated using a series of standard solutions of known Neodymium concentrations[1].

• The prepared sample solution is introduced into the ICP-MS via a nebulizer, which converts the liquid into a fine aerosol.

• The aerosol is transported to the argon plasma, where it is desolvated, atomized, and ionized.

• The resulting ions are then guided into the mass spectrometer, where they are separated based on their mass-to-charge ratio.

• The detector counts the number of ions for each isotope of Neodymium, and the software calculates the concentration in the original sample based on the calibration curve.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a robust technique suitable for determining higher concentrations of Neodymium compared to ICP-MS.

Sample Preparation:

The sample preparation for ICP-OES is similar to that for ICP-MS, involving acid digestion to bring the sample into a liquid form[4][5].

Instrumental Analysis:

• Calibrate the ICP-OES instrument with a set of Neodymium standards of known concentrations.

• Introduce the sample solution into the argon plasma.

• The high temperature of the plasma excites the Neodymium atoms, causing them to emit light at characteristic wavelengths.

• The emitted light is collected and passed through a spectrometer, which separates the light into its constituent wavelengths.

• A detector measures the intensity of the emitted light at the specific wavelengths for Neodymium, which is proportional to its concentration. Sensitive emission wavelengths for Neodymium include 401.225 nm, 410.946 nm, and 430.367 nm[2].

X-ray Fluorescence (XRF) Spectroscopy

XRF is a non-destructive technique that is particularly useful for the analysis of solid samples with minimal preparation.

Sample Preparation:

• For solid samples, ensure a flat and clean surface for analysis. If the sample is a powder, it can be pressed into a pellet.

• Liquid samples can be analyzed in a sample cup with a thin-film window.

Instrumental Analysis:

• Place the prepared sample into the XRF spectrometer.

• The instrument bombards the sample with primary X-rays, causing the ejection of inner-shell electrons from the Neodymium atoms.

• Electrons from higher energy levels fill the vacancies, emitting secondary X-rays with energies characteristic of Neodymium.

• A detector measures the energy and intensity of these emitted X-rays.

• The concentration of Neodymium is determined by comparing the intensity of its characteristic X-rays to those of calibration standards[3].

Neutron Activation Analysis (NAA)

NAA is a highly sensitive and non-destructive nuclear analytical technique.

Sample Preparation:

• A small, representative portion of the sample is accurately weighed and encapsulated in a high-purity container, such as polyethylene (B3416737) or quartz vials[6].

• Standards of known Neodymium concentration are prepared and encapsulated in the same manner.

Instrumental Analysis:

• The encapsulated samples and standards are irradiated with neutrons in a nuclear reactor[7]. This process transforms stable Neodymium isotopes into radioactive isotopes.

• After irradiation, the samples are allowed to decay for a specific period.

• The gamma rays emitted from the decaying radioactive Neodymium isotopes are then measured using a high-resolution gamma-ray spectrometer[6].

• The energy of the gamma rays is characteristic of the specific isotope, and the intensity is proportional to the amount of Neodymium in the sample.

• The concentration is calculated by comparing the gamma-ray intensities of the sample to those of the co-irradiated standards.

Mandatory Visualization

The following diagrams illustrate the general workflows for the analytical methods described.

Caption: General experimental workflow for Neodymium concentration analysis.

Caption: Signaling pathway for ICP-based analytical methods.

References

• 1. Frontiers | Quantitative study on hepatic genotoxicity of neodymium and its molecular mechanisms based on Benchmark Dose method [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. media.neliti.com [media.neliti.com]
• 4. analytik-jena.ru [analytik-jena.ru]
• 5. azom.com [azom.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Neutron activation analysis - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of Neodymium-146: A Guide for Laboratory Professionals

For Immediate Implementation: This document provides essential safety and logistical information for the proper disposal of Neodymium-146, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Neodymium-146 (¹⁴⁶Nd) is a stable isotope of neodymium and, in its pure, non-irradiated form, does not require disposal as radioactive waste. However, its use in research and drug development, particularly as a target for producing the radioisotope Promethium-147 (¹⁴⁷Pm), necessitates careful handling and disposal to account for potential activation or contamination. This guide provides detailed procedures for both non-radioactive and potentially radioactive Neodymium-146.

Key Data and Properties

The following table summarizes the essential properties of Neodymium-146 for safe handling and disposal.

Property	Neodymium-146 (Stable)	Neodymium-146 (Potentially Radioactive)
Radioactive Half-life	Stable[1][2]	Dependent on activation products/contaminants
Primary Hazard	Chemical toxicity, fire/explosion hazard as dust[1][3]	Radiological, Chemical
Disposal Pathway	Chemical Waste	Radioactive Waste
Key Disposal Consideration	Material form (metal, oxide), potential for magnetization	Isotope(s) present, activity level, half-life

Disposal Procedures for Non-Radioactive Neodymium-146

When it is confirmed that Neodymium-146 has not been irradiated or contaminated with radioactive materials, it should be disposed of as chemical waste.

Experimental Protocol for Waste Characterization: To confirm the absence of radioactivity, a survey of the material should be conducted using a calibrated radiation survey meter (e.g., a Geiger-Müller counter). The readings should not exceed background levels. For more sensitive measurements, liquid scintillation counting of swipes from the material can be performed.

Step-by-Step Disposal:

• Material Identification and Segregation:

  • Clearly label the waste container as "Non-Radioactive Neodymium-146."

  • Segregate solid forms (e.g., metal, oxide powder) from any liquid waste generated during processing.

• Solid Waste Handling:

  • Neodymium Metal: Handle under an inert gas like argon if possible, as it is air and moisture sensitive.[3] Neodymium dust presents a fire and explosion hazard.[1][3]

  • Neodymium Oxide (Nd₂O₃): This is a more stable form. Collect in a sealed, clearly labeled container.

  • Packaging: Place the sealed container in a second, durable, and sealed container for disposal.

• Liquid Waste Handling:

  • If Neodymium-146 is in a solution, it must be treated as hazardous chemical waste.

  • Neutralize acidic or basic solutions to a pH between 5.5 and 9.5, unless otherwise specified by your institution's hazardous waste protocol.[4]

  • Collect in a labeled, leak-proof container. Do not mix with other chemical waste streams unless permitted by your institution's Environmental Health and Safety (EHS) office.

• Disposal Request:

  • Contact your institution's EHS office to arrange for the pickup and disposal of the chemical waste. Follow their specific procedures for waste manifests and container labeling.

Disposal Procedures for Potentially Radioactive Neodymium-146

If Neodymium-146 has been irradiated (e.g., in a cyclotron or reactor for the production of ¹⁴⁷Pm) or has come into contact with radioactive materials, it must be managed as radioactive waste.

Experimental Protocol for Activity Assessment: The specific activity and identity of the radioisotopes present must be determined. This can be accomplished through gamma spectroscopy to identify gamma-emitting isotopes and liquid scintillation counting for beta-emitters. This information is crucial for proper segregation and disposal.

Step-by-Step Disposal:

• Segregation by Isotope and Half-Life:

  • Radioactive waste must be segregated by the isotopes it contains.[4][5]

  • Separate waste into short-lived (half-life < 90 days) and long-lived (half-life > 90 days) containers.[4][5] Since ¹⁴⁷Pm, a potential activation product, has a half-life of 2.62 years, it would be considered long-lived.

• Waste Containerization:

  • Dry Solid Waste: Use designated radioactive waste containers, typically double-bagged.[4] The containers must be labeled with the radiation symbol, the isotope(s), and the date.[4] Sharps must be placed in a puncture-resistant container.[5]

  • Liquid Waste: Use approved, leak-proof containers, often carboys, within secondary containment.[4][5] The container must be labeled with the radiation symbol, the isotope(s), the chemical composition, and the pH.[5]

  • Scintillation Vials: If used for activity assessment, these must be disposed of in designated scintillation vial waste containers.[4][5]

• Labeling and Documentation:

  • All radioactive waste containers must be clearly labeled with the radiation trefoil symbol, the isotope(s) present, the activity level, and the date of accumulation.

  • Maintain a detailed log of the radioactive waste generated.

• Storage and Disposal:

  • Store radioactive waste in a designated and shielded area.

  • Contact your institution's Radiation Safety Officer or EHS department to arrange for pickup and disposal. They will provide specific instructions based on the isotopes and activity levels.

Disposal of Neodymium Magnets

While Neodymium-146 itself is not typically magnetic, neodymium is the primary component of powerful rare-earth magnets (NdFeB). If Neodymium-146 is part of a magnetic alloy, the following disposal considerations for the magnet apply.

• Demagnetization: Whenever possible, demagnetize the magnets before disposal to reduce handling hazards.[6][7][8] This can be achieved by heating the magnet above its Curie temperature (for neodymium magnets, this is above 310-400°C).

• Recycling: Recycling is the most environmentally friendly option for neodymium magnets, though it is not always readily available.[6][8] Check with local waste management authorities for recycling programs.

• Landfill Disposal: If recycling is not an option, small demagnetized magnets can often be disposed of in a landfill. For larger or magnetized magnets, place them in a steel container to shield the magnetic field and prevent them from adhering to equipment.[7] Consult with your local waste management for specific regulations.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Neodymium-146.

Caption: Decision workflow for the disposal of Neodymium-146.

References

• 1. buyisotope.com [buyisotope.com]
• 2. Neodymium-146 - isotopic data and properties [chemlin.org]
• 3. ameslab.gov [ameslab.gov]
• 4. Radioactive Waste | Environment, Health and Safety [ehs.cornell.edu]
• 5. research.columbia.edu [research.columbia.edu]
• 6. How to dispose of neodymium magnets - Korhogo Minerals [korhogominerals.com]
• 7. Spectrometer Magnet Disposal: Safety, Federal Compliance, and Rare Earth Recovery | Okon Recycling [okonrecycling.com]
• 8. The Recycling and Disposal of Rare Earth Magnets | Apex Magnets Blog [apexmagnets.com]

Essential Safety and Operational Protocols for Handling Neodymium-146

This guide provides comprehensive safety and logistical information for the handling and disposal of Neodymium-146. It is crucial to understand that Neodymium-146 is a stable isotope of Neodymium and is not radioactive . Therefore, the safety precautions outlined below pertain to the chemical hazards associated with Neodymium and its compounds, not radiological risks. Adherence to these procedures is essential for ensuring a safe laboratory environment for all personnel.

Personal Protective Equipment (PPE)

The primary routes of exposure to Neodymium compounds are inhalation, ingestion, and skin/eye contact. The following personal protective equipment is mandatory to minimize these risks.

Table 1: Required Personal Protective Equipment for Handling Neodymium-146

PPE Category	Specification	Purpose
Eye Protection	ANSI Z87.1 compliant safety glasses or goggles. A face shield should be used when handling larger quantities or if there is a splash hazard.	Protects eyes from dust, powders, and splashes of solutions containing Neodymium.
Hand Protection	Nitrile or neoprene gloves. Check manufacturer's compatibility data for the specific Neodymium compound and solvent being used.	Prevents skin contact with Neodymium compounds, which can cause irritation.
Body Protection	A standard laboratory coat. For larger quantities or tasks with a high risk of contamination, a chemically resistant apron or coveralls should be worn.	Protects skin and personal clothing from contamination.
Respiratory Protection	For operations that may generate dust or aerosols (e.g., weighing, grinding), a NIOSH-approved N95 respirator or higher is required. Work should be conducted in a certified chemical fume hood.	Prevents inhalation of fine Neodymium particles, which can cause respiratory irritation.

Handling and Operational Procedures

A systematic approach to handling Neodymium-146 is critical to maintaining a safe laboratory environment. The following workflow outlines the key steps from preparation to post-handling cleanup.

Caption: Workflow for the safe handling of Neodymium-146, from preparation to disposal.

Experimental Protocol: Preparation of a Neodymium(III) Chloride Solution

This protocol details the steps for safely preparing a 0.1 M solution of Neodymium(III) chloride from its anhydrous solid form.

Materials:

• Anhydrous Neodymium(III) chloride (NdCl₃)

• Deionized water

• Volumetric flask (appropriate size)

• Weighing paper

• Spatula

• Magnetic stir bar and stir plate

• Required PPE (as per Table 1)

Procedure:

• Preparation: Don all required PPE and ensure the chemical fume hood is operational.

• Weighing: Place a piece of weighing paper on the analytical balance and tare it. Carefully weigh the required mass of anhydrous Neodymium(III) chloride onto the weighing paper. Note: Anhydrous NdCl₃ is hygroscopic; perform this step efficiently to minimize moisture absorption.

• Dissolution: Transfer the weighed NdCl₃ to the volumetric flask. Add a magnetic stir bar. Fill the flask approximately halfway with deionized water and stir until the solid is fully dissolved.

• Dilution: Once dissolved, carefully add deionized water to the calibration mark on the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling: Label the flask clearly with the compound name (Neodymium(III) Chloride), concentration (0.1 M), date of preparation, and your initials.

Disposal Plan

Proper disposal of Neodymium-146 waste is imperative to prevent environmental contamination and comply with regulations.

Waste Segregation:

• Solid Waste: Contaminated consumables such as gloves, weighing paper, and paper towels should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Aqueous Waste: All solutions containing Neodymium-146 must be collected in a designated, sealed, and clearly labeled hazardous waste container for aqueous heavy metal waste.

• Sharps Waste: Any contaminated sharps (needles, scalpels) must be placed in a designated sharps container.

Disposal Procedure:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("Neodymium-146 Waste"), and the primary hazard (e.g., "Toxic").

• Store waste containers in a designated satellite accumulation area.

• Contact your institution's Environmental Health and Safety (EH&S) department to arrange for pickup and disposal. Do not dispose of any Neodymium waste down the drain or in regular trash.

By adhering to these safety protocols, researchers can handle Neodymium-146 and its compounds with minimal risk, ensuring a safe and compliant laboratory environment. Always consult the specific Safety Data Sheet (SDS) for the particular Neodymium compound you are using for any additional handling information.